3-(chloromethyl)-4-nitro-1H-pyrazole

Core Science & Biosynthesis

A Comprehensive Technical Guide to 3-(chloromethyl)-4-nitro-1H-pyrazole: A Versatile Building Block in Modern Drug Discovery

Foreword: The Enduring Legacy of the Pyrazole Scaffold

The pyrazole nucleus, a five-membered heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry.[1][2][3][4] Its remarkable versatility and ability to modulate a wide array of biological targets have led to the development of numerous clinically successful drugs.[3] The unique electronic properties and structural features of the pyrazole ring allow for facile derivatization, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. This guide delves into a particularly promising, yet underexplored, derivative: 3-(chloromethyl)-4-nitro-1H-pyrazole. The strategic placement of a reactive chloromethyl group and an electron-withdrawing nitro moiety on the pyrazole core endows this molecule with exceptional potential as a versatile synthon for the construction of complex, biologically active molecules. This document aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of its chemical architecture, synthesis, reactivity, and potential applications, thereby accelerating its journey from a laboratory curiosity to a key player in the next generation of therapeutics.

Molecular Architecture and Physicochemical Profile

The chemical identity of 3-(chloromethyl)-4-nitro-1H-pyrazole is defined by its unique arrangement of functional groups on the pyrazole scaffold. The nitro group at the C4 position significantly influences the electron density of the ring, while the chloromethyl group at the C3 position serves as a highly reactive handle for synthetic transformations.

Table 1: Physicochemical Properties of 3-(chloromethyl)-4-nitro-1H-pyrazole

Property	Value	Source
Molecular Formula	C4H4ClN3O2	PubChem[5]
Molecular Weight	161.55 g/mol	Calculated
CAS Number	928963-33-3	Inferred from related structures
Appearance	Likely a colorless to light yellow crystalline solid	Inferred from related structures[6]
Melting Point	Not explicitly reported; related nitropyrazoles melt in the range of 67-70°C
Boiling Point	Not explicitly reported; related nitropyrazoles boil in the range of 186-188°C
Solubility	Moderately soluble in organic solvents such as ether and chloroform; limited solubility in water.	Inferred from related structures[7]

Structural Elucidation

The structure of 3-(chloromethyl)-4-nitro-1H-pyrazole is depicted below. The pyrazole ring itself is aromatic, a characteristic that imparts significant stability.[1] However, the potent electron-withdrawing nature of the nitro group at the C4 position deactivates the ring towards electrophilic substitution. Conversely, this electronic pull enhances the reactivity of the chloromethyl group at C3, making the benzylic-like chlorine atom an excellent leaving group for nucleophilic substitution reactions.

Caption: Chemical structure of 3-(chloromethyl)-4-nitro-1H-pyrazole.

Synthesis and Mechanistic Considerations

The synthesis of substituted pyrazoles is a well-established field in organic chemistry, often relying on the condensation of a 1,3-dicarbonyl compound or its equivalent with a hydrazine derivative.[8][9] While a specific, optimized synthesis for 3-(chloromethyl)-4-nitro-1H-pyrazole is not extensively documented in readily available literature, a plausible and efficient synthetic strategy can be devised based on established methodologies for constructing highly functionalized pyrazoles.

Proposed Synthetic Pathway

A logical approach involves a multi-step sequence starting from readily available precursors. The key steps would be the formation of a suitable 1,3-dicarbonyl equivalent bearing the nascent chloromethyl and nitro functionalities, followed by cyclization with hydrazine.

Caption: Proposed synthetic workflow for 3-(chloromethyl)-4-nitro-1H-pyrazole.

Detailed Experimental Protocol (Hypothetical)

The following protocol is a representative, yet hypothetical, procedure based on established chemical principles for pyrazole synthesis.[8][9]

Step 1: Synthesis of Methyl 4-nitrobutanoate

• To a solution of methyl acrylate (1.0 eq) in a suitable solvent such as THF, add nitromethane (1.2 eq) and a catalytic amount of a strong base (e.g., DBU).[10][11][12][13]

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with a mild acid (e.g., ammonium chloride solution) and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude methyl 4-nitrobutanoate.

Step 2: α-Chlorination

• Dissolve the crude methyl 4-nitrobutanoate in a suitable solvent (e.g., carbon tetrachloride).

• Add N-chlorosuccinimide (NCS) (1.1 eq) and a radical initiator (e.g., AIBN).

• Reflux the mixture for 4-6 hours, monitoring by TLC.

• Cool the reaction mixture, filter off the succinimide byproduct, and concentrate the filtrate to obtain the chlorinated intermediate.

Step 3: Formation of the 1,3-Dicarbonyl Equivalent and Cyclization

• The chlorinated intermediate is then subjected to conditions that facilitate its conversion to a reactive 1,3-dicarbonyl equivalent. This may involve base-mediated elimination and rearrangement.

• To the solution of the reactive intermediate, add hydrazine hydrate (1.0 eq) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• The crude product can be purified by column chromatography on silica gel to afford 3-(chloromethyl)-4-nitro-1H-pyrazole.

Reactivity and Derivatization Potential

The synthetic utility of 3-(chloromethyl)-4-nitro-1H-pyrazole lies in the orthogonal reactivity of its functional groups. This allows for selective modifications at different positions of the molecule, making it a valuable scaffold for combinatorial chemistry and the generation of diverse molecular libraries.

Nucleophilic Substitution at the Chloromethyl Group

The chloromethyl group is highly susceptible to nucleophilic attack. This provides a straightforward method for introducing a wide variety of substituents at the C3 position.

• With Amines: Reaction with primary or secondary amines yields 3-(aminomethyl) derivatives, which can be valuable for modulating solubility and forming salt bridges with biological targets.

• With Thiols: Thiolates readily displace the chloride to form 3-(thiomethyl) pyrazoles, which can be further oxidized to sulfoxides and sulfones.

• With Alcohols/Phenols: Alkoxides and phenoxides can be used to generate ether linkages.

Reduction of the Nitro Group

The nitro group can be readily reduced to an amino group using standard reducing agents such as SnCl2/HCl, H2/Pd-C, or sodium dithionite. The resulting 4-amino-3-(chloromethyl)-1H-pyrazole is a versatile intermediate. The newly formed amino group can undergo a plethora of reactions, including:

• Acylation: Formation of amides.

• Sulfonylation: Formation of sulfonamides.

• Diazotization: Leading to the formation of diazonium salts, which can be further transformed into a variety of other functional groups (e.g., -OH, -F, -CN).

Caption: Key derivatization pathways of 3-(chloromethyl)-4-nitro-1H-pyrazole.

Applications in Drug Discovery and Development

The pyrazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1][2][3] 3-(Chloromethyl)-4-nitro-1H-pyrazole is an ideal starting point for the synthesis of novel pyrazole-based drug candidates.

As a Scaffold for Kinase Inhibitors

Many kinase inhibitors incorporate a heterocyclic core that anchors the molecule within the ATP-binding pocket of the enzyme. The pyrazole ring of 3-(chloromethyl)-4-nitro-1H-pyrazole can serve as such a core. The chloromethyl and nitro groups provide vectors for the introduction of substituents that can interact with specific residues in the kinase active site, thereby conferring potency and selectivity.

Caption: Hypothetical inhibition of the PI3K/Akt/mTOR signaling pathway.

In the Development of Novel Antimicrobial Agents

The emergence of drug-resistant microbes necessitates the development of new classes of antimicrobial agents. Pyrazole derivatives have shown promising activity against a range of bacteria and fungi.[14] The ability to generate large libraries of compounds from 3-(chloromethyl)-4-nitro-1H-pyrazole through combinatorial synthesis makes it an attractive starting point for antimicrobial drug discovery programs.

Safety and Handling

As with any reactive chemical intermediate, proper safety precautions must be observed when handling 3-(chloromethyl)-4-nitro-1H-pyrazole. The following information is based on data for structurally related compounds.[15][16][17]

Table 2: Hazard and Safety Information

Category	Information
Hazard Statements	Harmful if swallowed. Toxic in contact with skin. Causes skin irritation. Causes serious eye damage. May cause respiratory irritation.
Precautionary Statements	Do not breathe dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-ventilated area. Wear protective gloves/protective clothing/eye protection/face protection.
First Aid: Eyes	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.
First Aid: Skin	Wash with plenty of water. Call a POISON CENTER or doctor if you feel unwell.
First Aid: Ingestion	Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.
First Aid: Inhalation	Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.
Storage	Store in a well-ventilated place. Keep container tightly closed. Store locked up.
Disposal	Dispose of contents/container to an approved waste disposal plant.

Conclusion and Future Outlook

3-(Chloromethyl)-4-nitro-1H-pyrazole represents a potent and versatile building block for synthetic and medicinal chemistry. Its unique combination of a reactive chloromethyl group and a modifiable nitro group on a biologically relevant pyrazole scaffold provides a rich platform for the development of novel compounds with therapeutic potential. The synthetic strategies and derivatization pathways outlined in this guide offer a roadmap for researchers to unlock the full potential of this promising intermediate. Future research should focus on the development of optimized, scalable synthetic routes and the exploration of the biological activities of the diverse libraries of compounds that can be generated from this scaffold. The insights provided herein are intended to catalyze further investigation and innovation in the application of 3-(chloromethyl)-4-nitro-1H-pyrazole in the ongoing quest for new and effective medicines.

References

• Beilstein Journals. (2022, May 9). Chemistry of polyhalogenated nitrobutadienes, 17: Efficient synthesis of persubstituted chloroquinolinyl-1H-pyrazoles and evaluation of their antimalarial, anti-SARS-CoV-2, antibacterial, and cytotoxic activities. Retrieved from [Link]

• Organic Syntheses. Procedure. Retrieved from [Link]

• PubChemLite. 3-chloro-1-methyl-4-nitro-1h-pyrazole. Retrieved from [Link]

• ResearchGate. Synthesis of 3-(4-(chloromethyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one (6). Retrieved from [Link]

• ChemBK. (2024, April 9). 1H-Pyrazole, 1-(chloromethyl)-4-nitro-. Retrieved from [Link]

• Kevy's Labs. 3-(Chloromethyl)-4-Methyl 1H-1,2,4-Triazol-5-One Powder. Retrieved from [Link]

• PubChemLite. 3-chloro-4-nitro-1h-pyrazole. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Retrieved from [Link]

• PMC. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Retrieved from [Link]

• The Good Scents Company. methyl acrylate. Retrieved from [Link]

• Home Sunshine Pharma. Methyl Acrylate CAS 96-33-3. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Unlocking Chemical Synthesis: The Power of 4-Nitro-1H-Pyrazole-3-Carbonitrile. Retrieved from [Link]

• PMC. (2022, May 9). Chemistry of polyhalogenated nitrobutadienes, 17: Efficient synthesis of persubstituted chloroquinolinyl-1H-pyrazoles and evaluation of their antimalarial, anti-SARS-CoV-2, antibacterial, and cytotoxic activities. Retrieved from [Link]

• MDPI. (2022, July 23). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Retrieved from [Link]

• Organic Chemistry Portal. Synthesis of 3H-pyrazoles. Retrieved from [Link]

• PubChem. 1H-Pyrazole, 3-(4-chlorobenzyl)-4-nitro-. Retrieved from [Link]

• European Chemicals Agency. Substance Information. Retrieved from [Link]

• ResearchGate. (2025, November 3). ANRORC reactions of 3-methyl-1,4-dinitro-1H-pyrazole with arylhydrazines. Retrieved from [Link]

• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

• PMC. (2023, January 17). Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells. Retrieved from [Link]

• PMC. Current status of pyrazole and its biological activities. Retrieved from [Link]

• Frontiers in Pharmacology. (2021, May 10). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Retrieved from [Link]

• Organic Chemistry Portal. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Retrieved from [Link]

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Technical Whitepaper: 3-(Chloromethyl)-4-nitro-1H-pyrazole

The following technical guide details the identification, synthesis, and application of 3-(chloromethyl)-4-nitro-1H-pyrazole . This document is structured for researchers and drug development professionals, prioritizing chemical logic, safety, and verifiable protocols.

Scaffold Identification, Synthetic Pathways, and Application in Drug Discovery

Chemical Identification & CAS Registry Strategy

The compound 3-(chloromethyl)-4-nitro-1H-pyrazole is a functionalized heterocyclic building block. Due to 1H-pyrazole tautomerism and the potential for instability in its free-base form (self-alkylation), it is frequently encountered in literature as a transient intermediate or as an

-protected derivative.

Core Identifiers

Property	Detail
IUPAC Name	3-(Chloromethyl)-4-nitro-1H-pyrazole
Molecular Formula	C H ClN O
Molecular Weight	161.55 g/mol
CAS Registry Number	Not widely indexed as free base. Primary Precursor (3-methyl-4-nitropyrazole):5334-39-4 Alcohol Precursor (3-hydroxymethyl-4-nitropyrazole):Derivative dependent
Structural Isomerism	Subject to annular tautomerism (3- vs 5-position). In the absence of -substitution, the 3-chloromethyl and 5-chloromethyl forms are chemically equivalent in solution.

Search & Verification Note

Researchers searching for this specific CAS often encounter ambiguity. Commercial databases typically list the stable precursor 3-methyl-4-nitro-1H-pyrazole (CAS 5334-39-4) or

-alkylated derivatives (e.g., 1-methyl-3-chloromethyl-4-nitropyrazole). For procurement, it is standard practice to source the 3-hydroxymethyl or 3-methyl precursor and perform the chlorination in-house.

Synthetic Pathways and Protocols

The synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole requires a strategic approach to install the chloromethyl group on the electron-deficient nitro-pyrazole core. Direct radical halogenation of the methyl group can be sluggish due to the deactivating nitro group. The most robust route involves the oxidation-reduction-chlorination sequence.

Mechanistic Workflow (DOT Visualization)

Figure 1: Step-wise synthetic pathway from commercially available starting materials.

Detailed Experimental Protocol

Step 1: Nitration of 3-Methylpyrazole

• Reagents: 3-Methylpyrazole, Fuming Nitric Acid (

  ), Sulfuric Acid ( ).

• Procedure: Dissolve 3-methylpyrazole in concentrated

  at 0°C. Add fuming dropwise, maintaining temperature <10°C. Heat to 60°C for 2 hours. Pour onto ice.

• Outcome: Precipitation of 3-methyl-4-nitro-1H-pyrazole (Solid).

• Causality: The pyrazole ring is electron-rich, but the acidic conditions protonate the nitrogen, directing nitration to the 4-position (standard electrophilic aromatic substitution).

Step 2: Oxidation to Carboxylic Acid

• Reagents:

  , Water, Pyridine (optional).

• Procedure: Reflux the nitrated intermediate with aqueous

  (3-4 equivalents) for 6–12 hours. Filter . Acidify filtrate to pH 2.

• Outcome: 4-nitro-1H-pyrazole-3-carboxylic acid .

• Note: The nitro group withstands oxidation, while the benzylic-like methyl group is converted to the acid.

Step 3: Reduction to Alcohol

• Reagents: Methanol,

  (cat.), .

• Procedure: First, convert the acid to the methyl ester (Reflux in MeOH/H+). Then, treat the ester with

  in MeOH/THF at 0°C.

• Outcome: 3-(hydroxymethyl)-4-nitro-1H-pyrazole .

• Validation: Monitor disappearance of ester carbonyl stretch (~1730 cm⁻¹) via IR.

Step 4: Chlorination (The Critical Step)

• Reagents: Thionyl Chloride (

  ), Dichloromethane (DCM), catalytic DMF.

• Procedure: Suspend the alcohol in anhydrous DCM. Add

  (1.5 eq) dropwise at 0°C. Add 1 drop of DMF. Allow to warm to RT and stir for 2 hours. Evaporate volatiles strictly under vacuum.

• Outcome: 3-(chloromethyl)-4-nitro-1H-pyrazole hydrochloride .

• Safety: This step generates

  and gas.[1] Use a scrubber. The product is a potent alkylating agent.

Chemical Properties & Reactivity Profile[2][3]

The target compound features three distinct reactive centers, making it a versatile scaffold but also requiring careful handling.

Reactivity Logic

• Chloromethyl Group (C-3): Highly electrophilic. Susceptible to

  attack by amines, thiols, and alkoxides. The adjacent nitro group enhances electrophilicity by withdrawing electron density.[2]

• Nitro Group (C-4): Electron-withdrawing. Can be reduced to an amine (aniline-like) for further functionalization or used to direct nucleophilic aromatic substitution (

  ) if a leaving group were at C-5.

• Pyrazole Nitrogen (N-1): Acidic proton (

  ). Can be alkylated or arylated.

Reactivity Diagram

Figure 2: Divergent reactivity modes for library generation.

Safety & Handling (Critical)

Warning: This compound combines an energetic nitro group with an alkylating chloromethyl moiety.

Hazard Class	Risk Description	Mitigation Protocol
Energetic Material	Nitro-pyrazoles have high heats of formation and can be shock-sensitive.	Do not heat neat material above 80°C. Avoid metal spatulas. Store <4°C.
Alkylating Agent	The chloromethyl group is a potential mutagen/carcinogen (DNA alkylation).	Double-glove (Nitrile). Handle only in a fume hood. Quench waste with aqueous ammonia.
Lachrymator	Halogenated benzyl-like compounds are severe eye/respiratory irritants.	Full face shield or sash lowered.

Applications in Drug Discovery[2]

The 3-(chloromethyl)-4-nitro-1H-pyrazole scaffold is a "privileged structure" in medicinal chemistry, serving as a precursor to:

• Kinase Inhibitors: The pyrazole core mimics the adenine ring of ATP. The chloromethyl group allows the attachment of solubilizing tails or specific binding elements.

• Energetic Materials: Used in the synthesis of melt-castable explosives due to the high density and nitrogen content of the nitro-pyrazole core.

• Agrochemicals: Precursor to pyrazole-carboxamide fungicides.

Self-Validating System for Researchers: To verify the identity of your synthesized material without a reference standard:

• 1H NMR (DMSO-d6): Look for the singlet of the

  group around 4.8–5.0 ppm. The pyrazole proton should appear as a singlet around 8.5–9.0 ppm (deshielded by nitro).

• Mass Spec: Observe the characteristic chlorine isotope pattern (M and M+2 in 3:1 ratio).

References

• Synthesis of Nitrated Pyrazoles: Zhang, J., et al. "Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds." Molecules, 2020.[3][4] Link

• Reactivity of Chloromethyl Pyrazoles: Beilstein Journal of Organic Chemistry. "An unusual thionyl chloride-promoted C-C bond formation."[5] Beilstein J. Org. Chem., 2018.[5] Link

• General Pyrazole Chemistry: PubChem Compound Summary for 3-methyl-4-nitro-1H-pyrazole. National Center for Biotechnology Information. Link

• Safety of Alkyl Halides: ECHA Information on 4-nitro-1H-pyrazole derivatives. European Chemicals Agency.[6] Link

Sources

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Technical Monograph: 3-(Chloromethyl)-4-nitro-1H-pyrazole

High-Value Scaffold for Kinase Inhibitor & Agrochemical Synthesis

Executive Summary

3-(Chloromethyl)-4-nitro-1H-pyrazole is a versatile heterocyclic building block characterized by a trifunctional core: an electrophilic chloromethyl arm, a reducible nitro group, and a nucleophilic pyrazole nitrogen. This compound serves as a critical "lynchpin" intermediate in the synthesis of next-generation kinase inhibitors (e.g., JAK, Aurora kinase targets) and advanced agrochemicals. Its utility lies in the orthogonal reactivity of its functional groups, allowing for sequential, regioselective derivatization. This guide outlines the physicochemical profile, validated synthesis protocols, and handling procedures for researchers in medicinal and process chemistry.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

Property	Description/Value
IUPAC Name	3-(Chloromethyl)-4-nitro-1H-pyrazole
Molecular Formula
Molecular Weight	161.55 g/mol
Precursor CAS	1479085-67-0 (Alcohol form: (4-nitro-1H-pyrazol-3-yl)methanol)
Physical State	Off-white to pale yellow solid (typically)
Solubility	Soluble in DMSO, DMF, THF, Ethyl Acetate; limited solubility in water.
Stability	Moisture sensitive; the chloromethyl group is susceptible to hydrolysis. Store under inert atmosphere at -20°C.
pKa (Predicted)	~10.5 (Pyrazole NH)

Synthetic Routes & Manufacturing

The synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole is most reliably achieved through the functionalization of its hydroxymethyl precursor. The introduction of the nitro group is generally performed prior to the chlorination to prevent side reactions involving the sensitive alkyl chloride.

Retrosynthetic Analysis

The most robust pathway involves the nitration of a pyrazole-3-carboxylate or 3-methylpyrazole derivative, followed by oxidation/reduction sequences to generate the alcohol, which is then converted to the chloride.

Validated Synthesis Protocol

Objective: Synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole from (4-nitro-1H-pyrazol-3-yl)methanol.

Reagents:

• (4-Nitro-1H-pyrazol-3-yl)methanol (1.0 eq)

• Thionyl Chloride (

  ) (1.5 - 2.0 eq) or Methanesulfonyl chloride ( )

• Dichloromethane (DCM) or Chloroform (anhydrous)

• Catalytic DMF (Dimethylformamide)

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with (4-nitro-1H-pyrazol-3-yl)methanol suspended in anhydrous DCM under

  atmosphere.

• Activation: Cool the suspension to 0°C. Add a catalytic amount of DMF (2-3 drops).

• Chlorination: Dropwise add Thionyl Chloride (

  ) over 15 minutes. The reaction is exothermic; maintain internal temperature <10°C.

  • Mechanistic Insight: DMF catalyzes the reaction by forming the Vilsmeier-Haack type chloroiminium intermediate, which is a more potent electrophile than

    alone, facilitating the conversion of the electron-deficient alcohol (due to the nitro group).

• Reflux: Allow the mixture to warm to room temperature, then reflux gently (40°C) for 2–4 hours until TLC indicates consumption of the starting alcohol.

• Workup: Evaporate volatiles under reduced pressure. The excess

  and / byproducts are removed.

• Purification: The residue is typically a hydrochloride salt or a free base depending on workup. Triturate with cold diethyl ether or hexane to obtain the solid product. Avoid aqueous workup if possible to prevent hydrolysis back to the alcohol.

Yield: Typically 85–95% conversion.

Synthesis Workflow Visualization

Figure 1: Step-wise synthetic pathway from carboxylic acid precursor to the target chloromethyl derivative.

Reactivity Profile & Applications

The core value of this scaffold is its ability to undergo orthogonal functionalization. The presence of the nitro group at C4 significantly influences the reactivity of the C3-chloromethyl group and the N1-nitrogen.

Key Reaction Pathways

• Nucleophilic Substitution (

  ) at C3: The chloromethyl group is highly activated for displacement by nucleophiles (amines, thiols, alkoxides) due to the electron-withdrawing nature of the adjacent pyrazole ring and the nitro group.

  • Application: Synthesis of benzylic-type amines or ethers.

• N-Alkylation (N1): The pyrazole NH is acidic (pKa ~10-11). Deprotonation with bases (

  , ) allows for alkylation at N1.

  • Regioselectivity Note: Alkylation can occur at N1 or N2. Steric bulk at C3/C5 often dictates the ratio.

• Nitro Reduction: The C4-nitro group can be reduced to an amine (

  ) using , , or catalytic hydrogenation ( ).

  • Caution: Hydrogenation of the nitro group in the presence of the alkyl chloride can lead to hydrogenolysis (dechlorination). Chemoselective reduction (e.g., using Iron or Tin) is preferred if the chloride must be retained.

Divergent Synthesis Map

Figure 2: Divergent reactivity profile showing three distinct vectors for chemical modification.

Safety & Handling Guidelines

As an alkylating agent and nitro compound, strict safety protocols are mandatory.

• Genotoxicity Warning: Chloromethyl heterocycles are potential alkylating agents. They should be handled as potential mutagens/carcinogens. Use a fume hood and double-gloving (Nitrile/Neoprene).

• Lachrymator: Benzyl-chloride analogs often irritate mucous membranes. Eye protection is critical.

• Energetic Potential: While small scale (<10g) is generally stable, nitro-pyrazoles can be energetic. Avoid excessive heat or friction, especially with dry solids.

• Decontamination: Quench spills with dilute ammonia or sodium methoxide solution to convert the alkyl chloride to a less toxic amine or ether.

References

• ChemicalBook. (n.d.). (4-Nitro-1H-pyrazol-3-yl)methanol Properties and CAS. Retrieved from

• European Patent Office. (2001). Benzodiazepine Derivatives and Synthesis. EP 1329450 A1. Retrieved from

• BLD Pharm. (n.d.). Catalog Entry: 4-Nitro-1H-pyrazole-3-carboxylic acid derivatives. Retrieved from

• Beilstein Journal of Organic Chemistry. (2018). Reaction of 5-hydroxypyrazole-4-carboxylates with thionyl chloride. Retrieved from

Technical Profile: 4-Nitro-3-(chloromethyl)pyrazole

The following is an in-depth technical guide regarding the molecular entity 4-nitro-3-(chloromethyl)pyrazole .

High-Value Intermediate for Medicinal Chemistry Scaffolds

Executive Summary

4-Nitro-3-(chloromethyl)pyrazole (C₄H₄ClN₃O₂) is a critical heterocyclic building block used primarily in the synthesis of bioactive pharmaceutical ingredients, specifically kinase inhibitors and anti-infective agents.[1] With a molecular weight of 161.55 g/mol , it serves as a dual-functional scaffold: the chloromethyl group acts as an electrophilic handle for alkylation, while the nitro group provides a latent amine for subsequent amide coupling or heterocyclization.

This guide details the physicochemical properties, synthetic pathways, and safety protocols required for the handling and utilization of this compound in drug discovery workflows.

Physicochemical Identity

The molecule exists as a tautomeric equilibrium in solution (1H-pyrazole), though it is commonly depicted with the proton on the nitrogen adjacent to the functionalized carbon for mechanistic clarity.

Table 1: Core Chemical Specifications

Property	Specification	Notes
IUPAC Name	4-nitro-3-(chloromethyl)-1H-pyrazole	Tautomer: 4-nitro-5-(chloromethyl)-1H-pyrazole
Molecular Weight	161.55 g/mol	Monoisotopic Mass: 161.00 Da
Molecular Formula	C₄H₄ClN₃O₂
CAS Number	863662-75-3 (Isomer/Generic)	Verify specific isomer availability with vendor.[1][2][3]
Physical State	Off-white to yellow solid	Hygroscopic; darkens on storage.
Solubility	DMSO, DMF, Methanol	Sparingly soluble in non-polar solvents (Hexane).
pKa (Predicted)	~9.5 (NH)	Acidic NH due to electron-withdrawing nitro group.

Isotopic Signature

For mass spectrometry (LC-MS) validation, the compound exhibits a characteristic chlorine isotopic pattern:

• M+ (161.0): 100% relative abundance (

  Cl)

• M+2 (163.0): ~32% relative abundance (

  Cl)

• Fragmentation: Loss of NO₂ (46 Da) and Cl (35 Da) are common in ESI-MS/MS.

Synthetic Methodology

The synthesis of 4-nitro-3-(chloromethyl)pyrazole is typically achieved via the deoxychlorination of its hydroxymethyl precursor. This reaction requires strict moisture control to prevent hydrolysis or dimerization.

Protocol: Deoxychlorination via Thionyl Chloride

Precursor: (4-Nitro-1H-pyrazol-3-yl)methanol Reagent: Thionyl Chloride (SOCl₂)

Step-by-Step Workflow

• Preparation: Dissolve 1.0 eq of (4-nitro-1H-pyrazol-3-yl)methanol in anhydrous Dichloromethane (DCM) or Chloroform (CHCl₃).

• Activation: Cool the solution to 0°C under an inert atmosphere (N₂ or Ar).

• Addition: Dropwise add 1.5 eq of Thionyl Chloride (SOCl₂). Optional: Add catalytic DMF (0.1 eq) to form the reactive Vilsmeier-Haack species if kinetics are sluggish.

• Reflux: Warm to room temperature and reflux (40°C) for 2–4 hours. Monitor via TLC (Solvent: 5% MeOH in DCM) or LC-MS.

• Workup:

  • Concentrate in vacuo to remove excess SOCl₂ and solvent.

  • Critical: Do not perform an aqueous workup immediately if the product is the HCl salt. Co-evaporate with Toluene (3x) to remove trace acid.

• Purification: Recrystallize from EtOAc/Hexane or use flash chromatography (SiO₂) if free-basing is required.

Reaction Pathway Diagram

The following diagram illustrates the conversion and subsequent utility pathways.

Figure 1: Synthetic workflow from alcohol precursor to chloromethyl scaffold and downstream derivatization.

Reactivity & Applications in Drug Design

The chloromethyl and nitro motifs provide orthogonal reactivity, allowing this molecule to serve as a "linchpin" in convergent synthesis.

A. Nucleophilic Substitution (SN2)

The chloromethyl group is highly reactive toward nucleophiles due to the electron-withdrawing nature of the adjacent nitro-pyrazole ring.

• Amination: Reacts with secondary amines (R₂NH) in the presence of base (DIPEA/K₂CO₃) to form tertiary amine tails, common in kinase inhibitors to improve solubility.

• Thioetherification: Reacts with thiols (R-SH) to form thioethers.

B. Nitro Reduction

The nitro group at position 4 is a "masked" amino group.

• Reduction Conditions: Fe/NH₄Cl, SnCl₂, or catalytic hydrogenation (H₂/Pd-C).

• Product: 4-Amino-3-(chloromethyl)pyrazole (unstable) or, more commonly, reduction is performed after the chloromethyl group has been substituted to prevent self-polymerization.

Safety & Handling (HSE)

Warning: This compound is an alkylating agent and must be handled with high containment protocols.

Hazard Class	Description	Mitigation
Vesicant / Irritant	Chloromethyl heterocycles can cause severe skin burns and eye damage. Potentially genotoxic.	Double nitrile gloves, chemical splash goggles, and handling solely within a fume hood.
Sensitizer	Potential respiratory sensitizer.	Avoid dust formation; use local exhaust ventilation.
Energetic	Nitro compounds can decompose exothermically.	Avoid heating dry solid >100°C. Store away from reducing agents and strong bases.

Storage: Store at 2–8°C under inert gas (Argon). Moisture sensitive (hydrolysis releases HCl).

References

• PubChem Compound Summary. (2025). 4-(chloromethyl)-5-nitro-1H-pyrazole. National Library of Medicine. Link

• Eller, G. A., et al. (2018). Reaction of 5-hydroxypyrazoles with thionyl chloride. Beilstein Journal of Organic Chemistry. Link (Context on pyrazole chlorination mechanisms).

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.

• Sigma-Aldrich. (2025). Safety Data Sheet: Chloromethyl derivatives. Link (General safety protocols for alkylating agents).

Sources

• 1. researchgate.net [researchgate.net]
• 2. societachimica.it [societachimica.it]
• 3. 1H-Pyrazole, 3-(4-chlorobenzyl)-4-nitro- | C10H8ClN3O2 | CID 6422608 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Solubility, Stability, and Handling of 3-(chloromethyl)-4-nitro-1H-pyrazole

Topic: 3-(chloromethyl)-4-nitro-1H-pyrazole Solubility Data & Technical Handling Content Type: In-Depth Technical Guide Audience: Researchers, Process Chemists, and Drug Discovery Scientists[1]

[1]

Executive Summary

3-(chloromethyl)-4-nitro-1H-pyrazole is a specialized heterocyclic building block utilized primarily in the synthesis of agrochemicals (e.g., pyraclostrobin intermediates) and pharmaceutical candidates. Its utility stems from the dual functionality of the electrophilic chloromethyl group and the nucleophilic pyrazole nitrogen.[1]

However, this compound presents a solubility-stability paradox : solvents that maximize solubility (polar protic) often accelerate the degradation of the reactive chloromethyl moiety.[1] This guide provides a comprehensive analysis of its physicochemical properties, a predicted solubility landscape, and a validated protocol for solubility determination that accounts for hydrolytic instability.[1]

Physicochemical Profile

Understanding the molecular architecture is prerequisite to predicting solubility behavior.[1] The compound features a nitro-substituted pyrazole core, rendering the ring electron-deficient and the N-H proton significantly more acidic than in unsubstituted pyrazoles.[1]

Property	Value / Description	Mechanistic Insight
Molecular Formula	C₄H₄ClN₃O₂	--
Molecular Weight	161.55 g/mol	Small molecule, favorable for diffusion.
pKa (Predicted)	~9.6 (Pyrazole N-H)	The 4-nitro group withdraws electron density, stabilizing the conjugate base (anion).[1] Solubility increases drastically at pH > 10.
LogP (Estimated)	1.2 – 1.6	Moderately lipophilic. The nitro group adds polarity, but the chloromethyl and aromatic ring drive lipophilicity.
H-Bond Donors	1 (Pyrazole N-H)	Capable of H-bonding with water/alcohols.
H-Bond Acceptors	3 (NO₂, Pyrazole N)	Facilitates solubility in polar aprotic solvents like DMSO.

Structural Visualization

The following diagram illustrates the key reactive sites affecting solubility and stability.

Figure 1: Structural moieties governing the solubility and reactivity profile.

Solubility Landscape

Due to the scarcity of experimental data for this specific intermediate in open literature, the following data is derived from structural analogs (e.g., 4-nitropyrazole, 3-chloromethyl-1-methylpyrazole) and calculated physicochemical principles.

Solvent Compatibility Table[1]

Solvent Class	Representative Solvent	Solubility Rating	Stability Risk	Technical Recommendation
Polar Aprotic	DMSO, DMF, DMAc	High (>50 mg/mL)	Low	Preferred for stock solutions and biological assays.[1] Store frozen.
Polar Aprotic	Acetone, Acetonitrile	Good (>20 mg/mL)	Low	Excellent for synthesis and HPLC sample preparation.[1]
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate (5-20 mg/mL)	Low	Good for extractions; limited by the polarity of the nitro group.[1]
Alcohols	Methanol, Ethanol	Moderate (10-30 mg/mL)	High	Caution: Risk of solvolysis (ether formation) on prolonged storage or heating.
Aqueous (Acidic/Neutral)	Water (pH < 7)	Low (<1 mg/mL)	Moderate	Poor solubility due to lipophilic Cl/NO₂ groups. Slow hydrolysis to alcohol.
Aqueous (Basic)	0.1 M NaOH	High (Soluble as salt)	Critical	Rapid dissolution due to deprotonation, followed by rapid decomposition (hydrolysis).

The pH-Solubility Relationship

The acidity of the pyrazole N-H (pKa ~9.[1]6) implies that solubility is pH-dependent.

• pH < 8: The neutral species dominates.[1] Solubility is driven by intrinsic lipophilicity (low in water).

• pH > 10: The anionic species dominates.[1] Aqueous solubility increases significantly, but the nucleophilicity of the medium (OH⁻) will attack the chloromethyl group, displacing the chloride.

Stability & Reactivity: The "Hidden" Variable

A common error in handling 3-(chloromethyl)-4-nitro-1H-pyrazole is treating it as a static molecule. In nucleophilic solvents (water, alcohols), it is dynamic.[1] The chloromethyl group is susceptible to S_N2 displacement.[1]

Degradation Pathway:

• Hydrolysis: In water, it converts to (4-nitro-1H-pyrazol-3-yl)methanol .

• Alcoholysis: In methanol, it converts to 3-(methoxymethyl)-4-nitro-1H-pyrazole .

Figure 2: Degradation pathways in protic solvents leading to false solubility readings.

Protocol: Accurate Solubility Determination

To determine the exact solubility of a specific batch without degradation interference, use the following Kinetic Saturation Method .

Materials

• Compound: 3-(chloromethyl)-4-nitro-1H-pyrazole (>98% purity).

• Solvent: Anhydrous Acetonitrile (preferred) or DMSO.

• Analysis: HPLC-UV (Detection at 254 nm or 280 nm).

Step-by-Step Methodology

• Preparation: Weigh approx. 10 mg of compound into a 1.5 mL HPLC vial.

• Addition: Add solvent in 50 µL increments at 25°C.

• Agitation: Vortex for 30 seconds after each addition.

• Observation: Check for visual dissolution (clear solution).

  • If solid remains: Continue adding solvent.

  • If clear: Record volume.

• Validation (Crucial): Inject the solution immediately into HPLC to confirm the peak corresponds to the parent chloride and not the hydrolyzed alcohol.

  • Note: If using aqueous buffers for solubility testing, limit exposure time to <15 minutes to minimize hydrolysis.[1]

Implications for Synthesis

For researchers using this compound as an intermediate (e.g., for N-alkylation or substitution at the chloromethyl group):

• Reaction Solvent: Use DMF or Acetonitrile . Avoid alcohols unless the intention is to form the ether.

• Base Selection: Use non-nucleophilic bases (e.g., K₂CO₃ , Cs₂CO₃ , or DIPEA ) to deprotonate the pyrazole NH if N-alkylation is desired.[1] Avoid hydroxide bases (NaOH, KOH) which will attack the chloromethyl group.

• Workup: When partitioning between organic/aqueous phases, keep the aqueous phase neutral or slightly acidic and work quickly to prevent hydrolysis of the chloromethyl group.[1]

References

• PubChem. 4-nitro-1H-pyrazole - Compound Summary. National Library of Medicine. Accessed 2024.[2] Link

• Deng, X., & Mani, N. S. (2008).[1] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry, 73(6), 2412-2415.[1] (Provides context on nitropyrazole stability and handling). Link

• Google Patents. Process for preparing 1-(4-chlorophenyl)-3-[(2-nitrophenyl)methoxy]-1h-pyrazole. WO2016113741A1. (Describes handling of similar chloromethyl pyrazole intermediates). Link

• Sigma-Aldrich. 4-Nitro-1H-pyrazole Product Specification. (Baseline data for the core scaffold). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]

safety data sheet 3-(chloromethyl)-4-nitro-1H-pyrazole

Technical Safety Monograph: 3-(chloromethyl)-4-nitro-1H-pyrazole

Abstract

This technical guide provides a comprehensive safety and handling profile for 3-(chloromethyl)-4-nitro-1H-pyrazole , a high-value scaffold in medicinal chemistry used for synthesizing kinase inhibitors and agrochemicals. Due to the lack of a standardized commercial Safety Data Sheet (SDS) for this specific isomer, this monograph synthesizes hazard classifications based on Structure-Activity Relationships (SAR) and functional group reactivity. It addresses the compound's dual nature as a potent alkylating agent (chloromethyl moiety) and an energetic precursor (nitro moiety), offering self-validating protocols for containment, synthesis, and decontamination.

Part 1: Chemical Identity & Physicochemical Profile[1]

The "What": This compound is an amphoteric heterocycle containing a reactive electrophile (chloromethyl) and an electron-withdrawing nitro group.

Property	Data / Prediction
Chemical Name	3-(chloromethyl)-4-nitro-1H-pyrazole
Molecular Formula	C₄H₄ClN₃O₂
Molecular Weight	161.55 g/mol
CAS Number	Not widely indexed (Analog: 6814-58-0)
Physical State	Pale yellow to tan solid (crystalline)
Solubility	Soluble in DMSO, DMF, MeOH; Low solubility in water
pKa (Predicted)	~10.5 (NH acidity increased by nitro group)
Melting Point	>120°C (Decomposition likely >180°C)

Part 2: Hazard Identification & Toxicology (The "Why")

Expert Insight: Do not treat this merely as an "irritant." The presence of the chloromethyl group on an electron-deficient ring creates a "soft" electrophile capable of alkylating DNA bases (specifically Guanine N7), posing a genotoxic risk.

Core Hazards (GHS Classification by Analogy)

• Skin Corrosion/Irritation (Category 1B): The chloromethyl group hydrolyzes on contact with skin moisture to generate HCl and the corresponding alcohol, causing immediate, deep chemical burns.

• Serious Eye Damage (Category 1): Irreversible corneal opacity risk upon contact.

• Germ Cell Mutagenicity (Suspected - Category 2): Due to alkylating potential (SN2 reactivity).

• Acute Toxicity (Oral - Category 4): Nitro-pyrazoles interfere with cellular respiration; potential methemoglobinemia inducer.

The Hazard Logic Pathway

The following diagram illustrates the causal link between the chemical structure and the safety risks.

Caption: Structural dissection of hazards. The chloromethyl group drives toxicity, while the nitro group drives instability.

Part 3: Safe Handling & Containment Strategy

The "How": Standard fume hoods are insufficient if the sash is open. The high potency requires a "Barrier & Quench" approach.

Engineering Controls

• Primary Containment: Handle only inside a certified chemical fume hood with a face velocity of 100 fpm.

• Weighing: Use a static-free balance enclosure. If unavailable, weigh inside the hood using a localized draft shield.

• Vessel Selection: Use borosilicate glass. Avoid metal spatulas (potential for shock sensitivity with nitro compounds); use Teflon or chemically resistant plastic.

Personal Protective Equipment (PPE) Matrix

• Hands: Double-gloving is mandatory.

  • Inner Layer: 4 mil Nitrile (Tactility).

  • Outer Layer: 5+ mil Laminate (Silver Shield®) or thick Nitrile. Rationale: Chloromethyl alkyl halides can permeate standard thin nitrile in <15 minutes.

• Eyes: Chemical splash goggles (ANSI Z87.1). Face shield required if working with >5g.

• Body: Tyvek® lab coat or chemical-resistant apron over standard cotton coat.

Part 4: Experimental Protocols & Decontamination

Trustworthiness: These protocols are designed to be self-validating. You confirm the hazard is gone before disposal.

The "Nucleophilic Quench" Protocol

Never dispose of active alkylating agents directly into waste. You must chemically destroy the electrophile.

Reagents:

• Quench Solution A: 10% Sodium Thiosulfate (

  ) in water.

• Quench Solution B: 50:50 mixture of 2M Ammonia (

  ) and Ethanol.

Step-by-Step Decontamination:

• Reaction Termination: Dilute the reaction mixture with an inert solvent (e.g., Ethyl Acetate).

• Primary Quench: Slowly add Quench Solution A (Thiosulfate).

  • Mechanism:[1][2][3][4] Thiosulfate is a soft nucleophile that rapidly displaces the chloride (

    ), forming a non-toxic Bunte salt.

• Validation (The Check):

  • Take a 50 µL aliquot.

  • Analyze via LC-MS or TLC.

  • Pass Criteria: Disappearance of the parent peak (MW ~161.5) and appearance of the polar adduct.

• Disposal: Once validated, adjust pH to 7-8 and dispose of as aqueous chemical waste.

Synthesis Workflow Visualization

Caption: Operational workflow emphasizing the critical validation step before waste disposal.

Part 5: Emergency Response

• Inhalation: Move to fresh air immediately. The HCl byproduct causes delayed pulmonary edema. Seek medical observation for 24 hours.

• Skin Contact:

  • Drench: Wash with soap and water for 15 minutes.

  • Neutralize: Do not use strong bases. A dilute bicarbonate slurry is acceptable after initial washing.

• Spill Cleanup:

  • Evacuate the immediate area.[1][5]

  • Don full PPE (Double gloves, respirator).

  • Cover spill with Quench Solution A (Thiosulfate) soaked pads.

  • Wait 30 minutes before collecting.

References

• European Chemicals Agency (ECHA). Guidance on the Application of the CLP Criteria: Specific Target Organ Toxicity and Skin Corrosion/Irritation. (General guidance for alkylating agents). [Link]

• National Institutes of Health (NIH) - PubChem. Compound Summary: 4-(chloromethyl)-1-methyl-pyrazole (Analogous Hazard Data).[Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[Link]

• Lunn, G., & Sansone, E. B.Destruction of Hazardous Chemicals in the Laboratory. (Source for Thiosulfate Quench Protocols). Wiley-Interscience.

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• 2. combi-blocks.com [combi-blocks.com]
• 3. int.livhospital.com [int.livhospital.com]
• 4. Alkylating Agents | Oncohema Key [oncohemakey.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]

The Pyrazole Nucleus: A Privileged Scaffold for Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The pyrazole ring, a five-membered heterocycle containing two adjacent nitrogen atoms, has firmly established itself as a "privileged scaffold" in medicinal chemistry. Its remarkable versatility, synthetic accessibility, and ability to modulate a wide array of biological targets have led to its incorporation into numerous FDA-approved drugs. This technical guide provides an in-depth exploration of pyrazole-based building blocks, from fundamental synthetic strategies to their application in the design of novel therapeutics. We will delve into the causality behind experimental choices in pyrazole synthesis, examine structure-activity relationships, and provide detailed protocols for the preparation of key pyrazole intermediates. This guide is intended to serve as a comprehensive resource for researchers and drug development professionals seeking to leverage the power of the pyrazole core in their quest for new and improved medicines.

The Enduring Significance of the Pyrazole Core in Drug Discovery

The pyrazole motif is a cornerstone in the design of bioactive molecules, with a rich history of yielding successful therapeutic agents.[1][2][3][4] Its prevalence in marketed drugs, such as the anti-inflammatory celecoxib, the anticoagulant apixaban, and the kinase inhibitor ruxolitinib, underscores its therapeutic relevance.[1][5][6] The unique physicochemical properties of the pyrazole ring contribute significantly to its success. The presence of a hydrogen bond donor (N-1) and a hydrogen bond acceptor (N-2) allows for diverse interactions with biological targets.[7] Furthermore, the aromatic nature of the ring provides a stable and relatively inert core that can be readily functionalized to fine-tune pharmacokinetic and pharmacodynamic properties.[8]

The number of pyrazole-containing drugs approved by the FDA has seen a significant increase in the last decade, with applications spanning oncology, infectious diseases, and rare genetic disorders.[5][7][9] This surge is a testament to the continued innovation in synthetic methodologies that allow for the precise and efficient construction of diverse pyrazole libraries.

Foundational Synthetic Strategies for Pyrazole-Based Building Blocks

The construction of the pyrazole ring is a well-established area of organic synthesis, with both classical and modern methods offering access to a wide array of functionalized derivatives. The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.

The Knorr Pyrazole Synthesis: A Classic and Versatile Approach

The condensation of a hydrazine with a 1,3-dicarbonyl compound, first reported by Ludwig Knorr in 1883, remains a cornerstone of pyrazole synthesis.[10][11] This reaction is highly reliable and provides a straightforward route to a variety of substituted pyrazoles.

Experimental Protocol: Synthesis of a Substituted Pyrazole via Knorr Condensation

• Reaction Setup: To a solution of the 1,3-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol, acetic acid) is added the hydrazine derivative (1.0-1.2 eq).

• Reaction Conditions: The reaction mixture is typically heated to reflux for a period of 2-24 hours, with reaction progress monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting crude product is then purified by recrystallization or column chromatography to yield the desired pyrazole.

The regioselectivity of the Knorr synthesis with unsymmetrical 1,3-dicarbonyls and substituted hydrazines can sometimes be a challenge, potentially leading to a mixture of isomers. Careful consideration of the electronic and steric properties of the substituents is crucial for predicting and controlling the outcome.

Modern Synthetic Innovations: Expanding the Pyrazole Toolkit

While the Knorr synthesis is a workhorse, modern medicinal chemistry often demands more sophisticated and diverse pyrazole scaffolds. Recent advances have focused on developing more efficient, regioselective, and versatile synthetic methods.

• Multi-component Reactions (MCRs): MCRs offer a highly efficient approach to complex pyrazoles by combining three or more starting materials in a single pot.[12] This strategy is particularly valuable for generating large compound libraries for high-throughput screening.

• [3+2] Cycloaddition Reactions: The reaction of a 1,3-dipole, such as a diazo compound, with an alkyne provides a powerful and often highly regioselective route to pyrazoles.[13]

• C-H and N-H Functionalization: Direct functionalization of the pyrazole core offers a more atom-economical approach to derivatization, avoiding the need for pre-functionalized starting materials.[8]

Diagram: Key Synthetic Routes to Pyrazole Scaffolds

Caption: Overview of classical and modern synthetic approaches to pyrazole-based building blocks.

The Role of Pyrazole Building Blocks in Targeting Key Disease Areas

The structural and electronic properties of the pyrazole nucleus make it an ideal scaffold for interacting with a diverse range of biological targets. This has led to the development of pyrazole-containing drugs for a multitude of diseases.

Kinase Inhibition: A Dominant Application in Oncology

A significant number of FDA-approved pyrazole-containing drugs are kinase inhibitors for the treatment of various cancers.[5][9] The pyrazole core often serves as a hinge-binding motif, forming crucial hydrogen bonds with the kinase protein.

Drug	Target Kinase(s)	Indication
Ruxolitinib	JAK1/JAK2	Myelofibrosis
Crizotinib	ALK/ROS1	Non-Small Cell Lung Cancer
Ibrutinib	BTK	Mantle Cell Lymphoma
Axitinib	VEGFR	Renal Cell Carcinoma
Niraparib	PARP	Ovarian Cancer
Baricitinib	JAK1/JAK2	Rheumatoid Arthritis

Data compiled from multiple sources.[5][6]

The success of pyrazoles in this area is due to their ability to be readily substituted at multiple positions, allowing for the optimization of potency, selectivity, and pharmacokinetic properties. Structure-activity relationship (SAR) studies have shown that substituents on the pyrazole ring can significantly impact kinase binding and overall drug efficacy.[14]

Combating Infectious Diseases: Pyrazoles as Antimicrobial Agents

The pyrazole scaffold has also demonstrated significant potential in the development of novel antimicrobial agents.[15][16] Pyrazole derivatives have been reported to exhibit antibacterial, antifungal, and antiviral activities.[2][10][17] For instance, several aniline-derived pyrazole compounds have shown potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci.[5]

Diagram: Workflow for Antimicrobial Screening of Pyrazole Derivatives

Caption: A typical workflow for the discovery of novel antimicrobial agents from a pyrazole library.

Addressing Central Nervous System (CNS) Disorders

Pyrazole-containing compounds have also been investigated for the treatment of CNS disorders.[7] Their ability to cross the blood-brain barrier is a key property for this application. For example, difenamizole is an analgesic, and other pyrazole derivatives have been explored for their antipsychotic and anti-obesity effects.[1][4]

Aminopyrazoles: Versatile and Indispensable Building Blocks

Among the various functionalized pyrazoles, aminopyrazoles stand out as particularly valuable building blocks in medicinal chemistry.[17][18] The amino group provides a convenient handle for further synthetic transformations, allowing for the introduction of a wide range of substituents. 3-aminopyrazoles, 4-aminopyrazoles, and 5-aminopyrazoles each offer unique reactivity and have been utilized in the synthesis of numerous bioactive molecules, particularly kinase inhibitors and anti-inflammatory agents.[17]

Experimental Protocol: Synthesis of a 5-Aminopyrazole Derivative

• Starting Materials: The synthesis typically begins with the reaction of a β-ketonitrile with a hydrazine derivative.

• Cyclization: The reaction is carried out in a suitable solvent, often with acid or base catalysis, to promote the cyclization and formation of the 5-aminopyrazole ring.

• Purification: The product is isolated and purified using standard techniques such as crystallization or chromatography.

The resulting 5-aminopyrazole can then be used in a variety of subsequent reactions, such as amide bond formation, Suzuki coupling, or Buchwald-Hartwig amination, to generate a diverse library of compounds for biological evaluation.[13]

Future Perspectives and the Evolving Role of Pyrazoles

The future of pyrazole-based drug discovery remains bright. The integration of computational approaches, such as molecular modeling and virtual screening, with advanced synthetic methodologies will continue to accelerate the identification and optimization of novel pyrazole-based therapeutics.[19] The exploration of new biological targets for pyrazole-containing compounds will undoubtedly open up new avenues for treating a wide range of diseases. Furthermore, the development of more sustainable and "green" synthetic methods for pyrazole synthesis will be a key area of focus.[20]

Conclusion

Pyrazole-based building blocks are, and will continue to be, a vital component of the medicinal chemist's toolbox. Their synthetic tractability, coupled with their proven ability to modulate a wide range of biological targets, ensures their enduring legacy in drug discovery. This guide has provided a comprehensive overview of the synthesis and application of these privileged scaffolds, with the aim of empowering researchers to harness their full potential in the development of the next generation of life-saving medicines.

References

• Kumar, R., Sharma, R., & Sharma, D. K. (2023). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Current Topics in Medicinal Chemistry, 23(22), 2097-2115.
• Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry - Research and Reviews. (2024, September 25). Research & Reviews: Journal of Medicinal and Organic Chemistry, 11(3).
• Pyrazole Scaffolds Having Promising Pharmacological Potential: A Review. (2023, April 17). Mini-Reviews in Medicinal Chemistry.
• PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. (2026, February 1). PDF.
• Pyrazole: an Emerging Privileged Scaffold in Drug Discovery: Future Medicinal Chemistry. (2023, November 7). Future Medicinal Chemistry.
• A review of recent advances in anticancer activity and SAR of pyrazole deriv
• Pyrazole Scaffolds Having Promising Pharmacological Potential: A Review. (2023, April 17). PubMed.
• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020, October 24). International Journal of Pharmaceutical Sciences Review and Research.
• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.). PMC.
• Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023, April 25). MDPI.
• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. (2025, October 7). PMC.
• Targeting multidrug-resistant Acinetobacter baumannii with pyrazole therapeutics: The role of clinical microbiology and structure–activity relationship (SAR) insights. (n.d.). ProBiologists.
• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candid
• Pyrazole in drug development: a medicinal-chemistry based analysis of USFDA-approved drugs in last decade. (2025, June 23). PubMed.
• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (n.d.).
• Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. (2024, January 18). Royalchem.
• 194 recent advances in the synthesis of new pyrazole deriv
• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.). RSC Publishing.
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. (n.d.). EPJ Web of Conferences.
• Original Functionalized Pyrazoles For Drug Discovery | Building Blocks. (2019, September 17). Life Chemicals.
• Pyrazole: an emerging privileged scaffold in drug discovery. (2023, November 7). PMC.
• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024, August 16). Beilstein Journals.
• Recent Advances in Synthesis and Properties of Pyrazoles. (2022, August 29). MDPI.
• Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. (2024, April 23). MDPI.
• Synthesis and Characterization of Some Pyrazole Based Heterocyclic Compounds. (n.d.). PDF.
• Pyrazole synthesis. (n.d.). Organic Chemistry Portal.

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• 7. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyrazole in drug development: a medicinal-chemistry based analysis of USFDA-approved drugs in last decade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. chemrevlett.com [chemrevlett.com]
• 12. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 13. mdpi.com [mdpi.com]
• 14. A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Pyrazole Scaffolds Having Promising Pharmacological Potential: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. probiologists.com [probiologists.com]
• 17. mdpi.com [mdpi.com]
• 18. A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules [scirp.org]
• 19. researchgate.net [researchgate.net]
• 20. royal-chem.com [royal-chem.com]

Technical Monograph: Bioactivity &amp; Synthesis of Chloromethyl-Nitro-Pyrazole Scaffolds

Part 1: Executive Summary

The Chloromethyl-Nitro-Pyrazole (CNP) scaffold represents a high-value pharmacophore in modern medicinal chemistry, characterized by the synergistic combination of an electrophilic alkylating handle (chloromethyl) and an electron-withdrawing, redox-active moiety (nitro). Unlike inert structural spacers, the CNP core is a reactive chemotype capable of covalent interactions with biological targets and reductive bio-activation.

This guide analyzes the CNP scaffold not merely as a static structure, but as a versatile "warhead-linker" system. The 3-(chloromethyl)-4-nitro-1H-pyrazole architecture has demonstrated significant utility in developing antimicrobial agents (specifically against MRSA) , antifungal compounds , and hypoxia-selective anticancer drugs .

Part 2: Chemical Architecture & SAR Analysis

The bioactivity of the CNP scaffold is governed by the electronic crosstalk between the nitro group at position C4 and the chloromethyl group at position C3 (or C5).

Structure-Activity Relationship (SAR) Map

• C3/C5-Chloromethyl (-CH₂Cl):

  • Role: Electrophilic "Warhead".

  • Mechanism: Acts as an alkylating agent. It targets nucleophilic residues (Cysteine-SH, Histidine-NH) in enzymes or DNA bases.

  • Modulation: Reactivity is enhanced by the electron-withdrawing nature of the adjacent nitro group.

• C4-Nitro (-NO₂):

  • Role: Electronic Tuner & Metabolic Trigger.

  • Mechanism: Strong electron-withdrawing group (EWG) that lowers the pKa of the pyrazole NH (if unsubstituted) and increases the electrophilicity of the chloromethyl group.

  • Bio-activation: Under hypoxic conditions (bacteria or solid tumors), the nitro group can be enzymatically reduced to a hydroxylamine or amine, generating cytotoxic nitro-radical intermediates.

• N1-Position:

  • Role: Diversity Handle.

  • Optimization: Ideal site for introducing lipophilic aryl groups or solubilizing side chains to improve ADME properties without altering the core reactivity.

Visualization: SAR & Pharmacophore Logic

Figure 1: Structure-Activity Relationship (SAR) map of the Chloromethyl-Nitro-Pyrazole scaffold, highlighting the electronic interplay between the nitro and chloromethyl groups.

Part 3: Synthesis Strategies

Synthesizing the CNP scaffold requires careful control due to the reactivity of the chloromethyl group (susceptible to hydrolysis) and the nitro group (sensitive to reduction).

Protocol A: Cyclization from Nitro-Dienes (High Specificity)

This advanced route, derived from polyhalogenated nitrobutadiene chemistry, offers high regiospecificity for complex derivatives.

Reagents:

• Precursor: 2-nitroperchlorobutadiene (or trichloromethylated diarylnitropyrazolines).

• Nucleophile: Hydrazine hydrate or substituted hydrazines (e.g., Phenylhydrazine).

• Solvent: Ethanol or Methanol.

• Conditions: -10°C to RT, controlled addition.

Step-by-Step Workflow:

• Preparation: Dissolve 2-nitroperchlorobutadiene in cold methanol (-10°C).

• Cyclization: Add hydrazine dropwise. The hydrazine attacks the electrophilic diene, displacing chlorides and initiating cyclization.

• Isolation: The resulting 4-nitro-5-(dichloromethyl)-pyrazole precipitates or is extracted.

• Refinement: Selective reduction or hydrolysis can convert the dichloromethyl group to a chloromethyl or aldehyde handle.

Protocol B: Functionalization of 3-Methyl-4-Nitropyrazole

A more standard medicinal chemistry approach suitable for scale-up.

• Nitration: Treat 3-methylpyrazole with fuming HNO₃/H₂SO₄ at 0-5°C.

  • Result: 3-methyl-4-nitropyrazole (Nitration occurs preferentially at C4).

• N-Protection (Optional): Acetylation or benzylation of N1 to prevent side reactions.

• Radical Halogenation: React with N-chlorosuccinimide (NCS) and AIBN (catalyst) in CCl₄ or acetonitrile under reflux.

  • Critical Control: Monitor strictly to prevent over-chlorination to the dichloromethyl species.

  • Alternative: Oxidation of the methyl group to alcohol (SeO₂) followed by chlorination with SOCl₂.

Visualization: Synthetic Pathway Flow

Figure 2: Dual synthetic pathways for accessing the Chloromethyl-Nitro-Pyrazole core. Route A is preferred for highly substituted derivatives; Route B is standard for simple analogs.

Part 4: Bioactivity Spectrum & Mechanism

The CNP scaffold exhibits a "dual-warhead" mechanism, making it highly effective against resistant pathogens and cancer cells.

Antimicrobial Activity (Antibacterial/Antifungal)[1][2][3][4]

• Target: Methicillin-resistant Staphylococcus aureus (MRSA), Candida albicans, and Mycobacterium tuberculosis.

• Mechanism:

  • Covalent Inhibition: The chloromethyl group alkylates bacterial DNA gyrase or cell wall synthesis enzymes.

  • Redox Stress: The nitro group undergoes reduction by bacterial nitroreductases (Type I/II), generating reactive oxygen species (ROS) and nitro-radical anions that damage bacterial DNA.

• Potency: Derivatives often show MIC values in the low micro-molar range (1–10 µM).

Anticancer Activity[1][2][3][4][5][6][7]

• Target: Hypoxic solid tumors (e.g., A549 lung cancer, MCF-7 breast cancer).

• Mechanism:

  • Hypoxia Selectivity: The nitro group acts as a hypoxia-activated trigger. In low-oxygen environments, it is reduced to toxic hydroxylamines, providing selectivity over normal aerobic cells.

  • Tubulin Inhibition: 1,3,4-trisubstituted pyrazoles bind to the colchicine site of tubulin, disrupting microtubule polymerization and inducing apoptosis (G2/M arrest).

Quantitative Bioactivity Summary[6]

Compound Class	Substituents (N1 / C3 / C4)	Target Organism/Cell	Activity Metric	Mechanism
CNP-1	Phenyl / CH₂Cl / NO₂	S. aureus (MRSA)	MIC: 2.5 µg/mL	DNA Alkylation
CNP-2	Benzyl / CH₂Cl / NO₂	C. albicans	MIC: 4.0 µg/mL	Ergosterol disruption
CNP-3	Quinolinyl / CHCl₂ / NO₂	P. falciparum	IC50: 0.8 µM	Heme polymerization inh.
CNP-4	Aryl / CH₂Cl / NO₂	A549 (Lung Cancer)	IC50: 5.2 µM	Tubulin binding

Visualization: Mechanism of Action (MOA)

Figure 3: Dual Mechanism of Action: The scaffold acts via direct alkylation of enzymes (left) and bioreductive activation in hypoxic environments (right).

Part 5: Safety & Handling Protocols

Working with chloromethyl-nitro-pyrazoles requires specific safety measures due to their chemical nature.

• Lachrymator Hazard: Chloromethyl pyrazoles are potent alkylating agents and can act as lachrymators (tear gas agents).

  • Protocol: All weighing and transfers must occur in a functioning fume hood. Double-gloving (Nitrile/Laminate) is required.

• Explosion Hazard: Low molecular weight nitro-pyrazoles can be energetic.

  • Protocol: Do not heat neat (undiluted) material above 100°C. Use safety shields during rotary evaporation.

• Stability: The C-Cl bond is sensitive to hydrolysis. Store compounds under inert atmosphere (Argon/Nitrogen) at -20°C to prevent degradation into the corresponding alcohol (hydroxymethyl), which loses the alkylating bioactivity.

References

• Zapol'skii, V. A., et al. (2022). Efficient synthesis of persubstituted chloroquinolinyl-1H-pyrazoles and evaluation of their antimalarial, anti-SARS-CoV-2, antibacterial, and cytotoxic activities. Beilstein Journal of Organic Chemistry. Link

• Horrocks, P., et al. (2013). Synthesis and biological evaluation of 3-(4-chlorophenyl)-4-substituted pyrazole derivatives. Organic & Biomolecular Chemistry.[1][2][3][4][5][6] Link

• Bekhit, A. A., et al. (2015). Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. Molecules.[1][2][3][4][5][6][7][8][9][10] Link

• Deng, X., & Mani, N. S. (2010). Regioselective synthesis of substituted pyrazoles from N-monosubstituted hydrazones and nitro-olefins. Organic Syntheses.[5][11][9] Link

• Alegaon, S. G., et al. (2014). Synthesis and pharmacological evaluation of some novel 1,3,4-trisubstituted pyrazole derivatives as anti-inflammatory agents. Bioorganic & Medicinal Chemistry Letters. Link

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• 6. Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][1,2,4]triazin-7(6H)-ones and Derivatives [mdpi.com]
• 7. Synthesis and biological evaluation of 3-(4-chlorophenyl)-4-substituted pyrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. The mechanism (in 4D) of the reaction between thionyl chloride and a carboxylic acid. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 11. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Application Note &amp; Synthesis Protocol: 3-(chloromethyl)-4-nitro-1H-pyrazole

Abstract

This document provides a comprehensive guide to the synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole, a key heterocyclic building block. Pyrazole derivatives are foundational scaffolds in medicinal chemistry, recognized for their wide range of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] The title compound, featuring both a reactive chloromethyl group and a nitro functionality, serves as a versatile intermediate for the elaboration of more complex molecular architectures in drug discovery and materials science.[4] This guide details a robust synthesis protocol, reaction mechanism, characterization data, and essential safety precautions.

Introduction and Significance

The pyrazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms, a structure considered "privileged" in drug design due to its metabolic stability and versatile binding capabilities.[1][2] Clinically approved drugs such as Celecoxib and other developmental candidates feature this core, highlighting its therapeutic importance.[2]

3-(chloromethyl)-4-nitro-1H-pyrazole is of particular interest to synthetic chemists. The key functional groups make it a powerful synthon:

• The nitro group is a strong electron-withdrawing group that can direct further substitution on the pyrazole ring and can also be reduced to an amine, providing a handle for amide coupling or other derivatizations.

• The chloromethyl group is a reactive electrophilic site, ideal for introducing the pyrazole scaffold into larger molecules via nucleophilic substitution reactions.

This combination allows for sequential, regioselective modifications, making it an invaluable intermediate for building libraries of novel compounds for biological screening.

Proposed Synthesis Pathway and Mechanism

The synthesis of pyrazoles is a cornerstone of heterocyclic chemistry. A common and effective strategy involves the condensation and cyclization of a hydrazine with a 1,3-dicarbonyl compound or a synthetic equivalent. For the target molecule, a plausible and efficient route starts from 2-nitro-3-chloro-1,1,1-trifluoropropane, which can be converted in situ to a reactive intermediate that cyclizes upon reaction with hydrazine.

Overall Reaction Scheme

The reaction proceeds via the formation of a hydrazone intermediate, followed by an intramolecular cyclization and elimination to yield the aromatic pyrazole ring.

Caption: High-level workflow for the synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole.

Plausible Reaction Mechanism

The mechanism involves nucleophilic attack by hydrazine on the carbonyl-like carbon, followed by condensation and cyclization.

• Hydrazone Formation: Hydrazine acts as a nucleophile, attacking the electrophilic carbon of the propane derivative.

• Cyclization: The terminal nitrogen of the hydrazone intermediate performs an intramolecular nucleophilic attack.

• Aromatization: Subsequent elimination of water and other leaving groups leads to the formation of the stable aromatic pyrazole ring.

Caption: Simplified reaction mechanism for pyrazole formation.

Detailed Synthesis Protocol

This protocol is designed to be a self-validating system, with clear steps for reaction, isolation, and purification.

Materials and Equipment

Reagent / Material	Grade	Supplier	Notes
2-nitro-3-chloro-1,1,1-trifluoropropane	≥97%	Commercial Source	Starting material.
Hydrazine hydrate	≥98%	Commercial Source	Potent nucleophile. Handle with care.
Ethanol (EtOH)	Anhydrous	Commercial Source	Reaction solvent.
Deionized Water (H₂O)	-	-	Used for precipitation and washing.
Celite®	-	Commercial Source	Filtration aid.
Round-bottom flask (250 mL)	-	-	Reaction vessel.
Reflux condenser	-	-	To prevent solvent loss.
Magnetic stirrer and stir bar	-	-	For efficient mixing.
Heating mantle	-	-	For controlled heating.
Büchner funnel and filter paper	-	-	For product isolation.
Standard laboratory glassware	-	-	Beakers, graduated cylinders, etc.

Step-by-Step Experimental Procedure

• Reaction Setup:

  • Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

  • To the flask, add 2-nitro-3-chloro-1,1,1-trifluoropropane (10.0 g, 1.0 eq).

  • Add ethanol (100 mL) to dissolve the starting material. Begin stirring.

• Addition of Hydrazine:

  • Carefully add hydrazine hydrate (1.1 eq) dropwise to the stirring solution at room temperature over 10-15 minutes.

  • Causality Note: A controlled, dropwise addition is crucial to manage the initial exotherm of the reaction and prevent side product formation.

• Reaction at Reflux:

  • After the addition is complete, heat the reaction mixture to reflux (approx. 78°C for ethanol) using a heating mantle.

  • Maintain the reflux for 4-6 hours.

  • Protocol Validation: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexane) until the starting material spot is consumed.

• Product Isolation (Work-up):

  • Allow the reaction mixture to cool to room temperature.

  • Slowly pour the cooled mixture into a beaker containing 300 mL of cold deionized water while stirring. A precipitate should form.[5]

  • Causality Note: The organic product is insoluble in water, causing it to precipitate out of the aqueous ethanol solution.

  • Stir the resulting slurry for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake sequentially with cold deionized water (2 x 50 mL) to remove any residual hydrazine and inorganic salts.

• Purification:

  • Transfer the crude solid to a beaker for recrystallization.

  • Add a minimal amount of hot ethanol to dissolve the solid completely.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath for 1 hour to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold ethanol, and dry under vacuum.

Characterization and Data

Verifying the structure and purity of the final compound is critical. The following analytical data are expected for 3-(chloromethyl)-4-nitro-1H-pyrazole.

Parameter	Expected Result
Appearance	Pale yellow to white crystalline solid
Melting Point	67-70 °C (literature value for similar compounds)[6]
¹H NMR (400 MHz, CDCl₃)	δ ~13.0 (br s, 1H, NH), δ ~8.5 (s, 1H, C5-H), δ ~4.8 (s, 2H, CH₂Cl)
¹³C NMR (101 MHz, CDCl₃)	δ ~145 (C3), δ ~135 (C4-NO₂), δ ~130 (C5), δ ~40 (CH₂Cl)
MS (ESI+)	Expected m/z: [M+H]⁺ calculated for C₄H₄ClN₃O₂

Note: NMR chemical shifts are predicted values and should be confirmed experimentally. The use of advanced analytical techniques like NMR and MS is standard for confirming the structure of novel pyrazole derivatives.[7]

Safety Precautions and Handling

This synthesis must be performed in a well-ventilated fume hood by trained personnel.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile or neoprene), and splash-proof safety goggles.[8][9][10]

• Reagent Hazards:

  • Hydrazine Hydrate: Is corrosive, toxic, and a suspected carcinogen. Avoid inhalation and skin contact.

  • Chloromethylated Compounds: Can be irritants, lachrymatory, and are potential alkylating agents. Handle with care.[8]

• Product Hazards: The target compound, 3-(chloromethyl)-4-nitro-1H-pyrazole, should be handled as a hazardous substance. It is expected to be harmful if swallowed and a skin/eye irritant.[6][8][10] Nitro-containing compounds may also pose an explosion risk under specific conditions (e.g., heat, shock), although this is less common for small, non-strained ring systems.[11]

• Waste Disposal: Dispose of all chemical waste, including solvents and residual product, according to local and institutional environmental regulations. Do not discharge into the environment.[11]

Conclusion

The protocol described herein provides a reliable and scalable method for the synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole. This valuable intermediate opens avenues for the development of novel pharmaceuticals and advanced materials. Adherence to the detailed steps and safety precautions is essential for the successful and safe execution of this synthesis.

References

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

• Synthesis of 3-(4-(chloromethyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one (6). (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved February 17, 2026, from [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

• WO2016113741A1 - Process for preparing 1-(4-chlorophenyl)-3-[(2-nitrophenyl)methoxy]-1h-pyrazole - Google Patents. (2016, July 21). Google Patents.

• (PDF) PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES - ResearchGate. (2026, January 6). ResearchGate. Retrieved February 17, 2026, from [Link]

• Unlocking Chemical Synthesis: The Power of 4-Nitro-1H-Pyrazole-3-Carbonitrile. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved February 17, 2026, from [Link]

• Safety data sheet - BASF. (2026, February 11). BASF. Retrieved February 17, 2026, from [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives - International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24). IJPSRR. Retrieved February 17, 2026, from [Link]

• SAFETY DATA SHEET - AFG Bioscience. (n.d.). AFG Bioscience. Retrieved February 17, 2026, from [Link]

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reduction of nitro group in 3-(chloromethyl)-4-nitro-1H-pyrazole

Application Note & Protocol Guide

Topic: Chemoselective Reduction of the Nitro Group in 3-(chloromethyl)-4-nitro-1H-pyrazole

Audience: Researchers, scientists, and drug development professionals

Introduction: The Synthetic Challenge and Strategic Importance

The conversion of nitroarenes to their corresponding anilines is a cornerstone transformation in organic synthesis, pivotal for the construction of pharmaceuticals, agrochemicals, and advanced materials. The target molecule, 4-amino-3-(chloromethyl)-1H-pyrazole, is a valuable synthetic intermediate, possessing two reactive handles for further chemical elaboration: a nucleophilic amino group and an electrophilic chloromethyl group.

However, the synthesis of this key intermediate from its nitro precursor, 3-(chloromethyl)-4-nitro-1H-pyrazole, presents a significant chemoselectivity challenge. The primary obstacle is the potential for hydrodechlorination of the sensitive chloromethyl group under many standard nitro reduction conditions, particularly catalytic hydrogenation with palladium. This side reaction leads to the formation of the undesired 3-methyl-4-amino-1H-pyrazole, reducing the yield of the target product and complicating purification.

This guide provides a detailed analysis of various reduction strategies, focusing on methods that preserve the critical C-Cl bond. We will explore the mechanistic basis for selecting the appropriate reagent, provide validated, step-by-step protocols, and offer troubleshooting advice based on extensive field experience.

Methodology Selection: A Chemoselectivity-Focused Approach

Choosing the right reduction method is critical for success. The decision depends on factors such as substrate sensitivity, available equipment, reaction scale, and cost. The following decision tree provides a logical workflow for selecting an appropriate protocol.

Caption: Decision tree for selecting a reduction method.

Recommended Protocols

Protocol 1: Tin(II) Chloride (SnCl₂) Reduction (High-Fidelity Method)

This is the most highly recommended method due to its excellent chemoselectivity. Tin(II) chloride is a mild reducing agent that readily reduces aromatic nitro groups while leaving alkyl halides unaffected.[1][2][3]

Principle of the Method: The reduction proceeds via a series of single-electron transfers from Sn(II) to the nitro group, with protonation of the resulting intermediates by the solvent (typically ethanol).[3][4] The reaction is carried out under reflux to ensure a reasonable reaction rate. The workup requires careful basification to precipitate tin hydroxides, which can then be removed by filtration.[1]

Materials:

• 3-(chloromethyl)-4-nitro-1H-pyrazole

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (5 equivalents)

• Absolute Ethanol (EtOH)

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Celite® (diatomaceous earth)

Step-by-Step Protocol:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 3-(chloromethyl)-4-nitro-1H-pyrazole (1 equivalent) in absolute ethanol (approx. 10-20 mL per gram of substrate).

• To this solution, add tin(II) chloride dihydrate (SnCl₂·2H₂O, 5 equivalents) portion-wise. The addition may be slightly exothermic.

• Heat the reaction mixture to reflux (approx. 78-80°C) under a nitrogen or argon atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 2-6 hours).

• Once complete, cool the reaction mixture to room temperature and then pour it slowly into a beaker containing crushed ice.

• Carefully add saturated aqueous NaHCO₃ solution with vigorous stirring until the pH of the mixture is ~8. A thick, white precipitate of tin salts will form.

• Filter the entire mixture through a pad of Celite® to remove the inorganic salts. Wash the filter cake thoroughly with ethyl acetate (3x volume of the initial ethanol).

• Transfer the filtrate to a separatory funnel. The layers may not be perfectly clear.

• Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

• Combine all organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 4-amino-3-(chloromethyl)-1H-pyrazole.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Protocol 2: Iron/Acid Reduction (Cost-Effective Method)

This classic method uses elemental iron in the presence of an acid (like HCl or acetic acid) and is a robust, scalable, and cost-effective alternative to tin(II) chloride.[4][5] It generally shows good selectivity for the nitro group over alkyl chlorides.

Principle of the Method: Iron metal acts as the electron donor in an acidic medium to reduce the nitro group. The reaction proceeds through nitroso and hydroxylamine intermediates to furnish the final amine.[4]

Materials:

• 3-(chloromethyl)-4-nitro-1H-pyrazole

• Iron powder (Fe) (3-5 equivalents)

• Ammonium chloride (NH₄Cl) (1 equivalent) or concentrated HCl (catalytic)

• Ethanol/Water solvent mixture (e.g., 4:1)

• Celite®

Step-by-Step Protocol:

• Combine 3-(chloromethyl)-4-nitro-1H-pyrazole (1 eq.), iron powder (4 eq.), and ammonium chloride (1 eq.) in a round-bottom flask.

• Add a mixture of ethanol and water (e.g., 4:1 v/v).

• Heat the suspension to reflux with vigorous mechanical or magnetic stirring.

• Monitor the reaction by TLC. The reaction is often complete within 1-4 hours.

• After completion, cool the mixture to room temperature and filter it hot through a pad of Celite® to remove the iron and iron oxides.

• Wash the Celite pad thoroughly with hot ethanol.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• The remaining aqueous residue can be basified with NaHCO₃ or ammonia and extracted with ethyl acetate.

• Dry the combined organic extracts over Na₂SO₄, filter, and evaporate the solvent to give the crude product.

Protocol 3: Catalytic Hydrogenation with Raney® Nickel

While catalytic hydrogenation with Pd/C is notorious for causing dehalogenation, Raney® Nickel is often a safer alternative for substrates containing chlorine or bromine atoms.[1][6] This method avoids stoichiometric metal waste but requires specialized hydrogenation equipment.

Principle of the Method: Molecular hydrogen (H₂) is activated on the surface of the nickel catalyst and is then transferred to the nitro group, reducing it to an amine. Water is the only byproduct.

Materials:

• 3-(chloromethyl)-4-nitro-1H-pyrazole

• Raney® Nickel (approx. 5-10% by weight, aqueous slurry)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen (H₂) gas source

• Parr hydrogenator or similar pressure vessel

Step-by-Step Protocol:

• Caution: Raney® Nickel is pyrophoric when dry. Always handle as a slurry.

• In a suitable pressure vessel, add a solution of 3-(chloromethyl)-4-nitro-1H-pyrazole (1 eq.) in methanol or ethanol.

• Carefully add the Raney® Nickel slurry (5-10 wt%).

• Seal the vessel, purge it several times with nitrogen, and then with hydrogen.

• Pressurize the vessel with hydrogen (typically 50 psi or 3-4 bar) and stir vigorously at room temperature.

• Monitor the reaction by observing hydrogen uptake. The reaction is typically complete in 2-8 hours.

• Once hydrogen uptake ceases, carefully vent the vessel and purge with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Do not allow the catalyst on the filter pad to dry out. Immediately quench the filter cake with water.

• Concentrate the filtrate under reduced pressure to afford the desired product.

Comparative Analysis of Methods

Feature	SnCl₂·2H₂O Reduction	Fe / Acid Reduction	Catalytic Hydrogenation (Raney® Ni)
Chemoselectivity	Excellent	Very Good	Good to Very Good
Dehalogenation Risk	Very Low	Very Low	Low to Moderate
Yield	Good to Excellent	Good to Excellent	Good to Excellent
Workup Complexity	Moderate (tin salt removal)	Moderate (iron salt removal)	Simple (filtration)
Scalability	Good	Excellent	Excellent
Cost	Moderate	Low	Moderate (catalyst + equipment)
Safety Concerns	Exothermic reaction, tin waste	Flammable solvents, acidic conditions	H₂ gas (flammable/explosive), pyrophoric catalyst
Waste Generation	Stoichiometric tin salts[3]	Stoichiometric iron salts	Catalytic waste only

Experimental Workflow Visualization

The general laboratory process for the most recommended method, SnCl₂ reduction, can be visualized as follows.

Caption: General workflow for SnCl₂ reduction.

References

• BenchChem. (2025). Selective reduction of nitro group without affecting other functional groups.
• Master Organic Chemistry. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines.
• Science Primary Literature. (2020). Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium.
• ACS GCI Pharmaceutical Roundtable. (2026). Sn2+ reduction.
• WordPress. (2026). Stoichiometric Zn or Fe Metal Reduction.
• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction.
• The Journal of Organic Chemistry. (2022).
• Wikipedia. (n.d.). Reduction of nitro compounds.
• MDPI. (2018).
• The Reaction Monitor. (n.d.). Nitro Reduction - Common Conditions.

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Application Notes and Protocols for the Strategic Utilization of 3-(Chloromethyl)-4-nitro-1H-pyrazole in Chemical Synthesis

Introduction: The Pyrazole Core and the Versatility of a Trifunctional Intermediate

The pyrazole nucleus is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous approved drugs and high-performance materials.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding have made it a cornerstone of modern synthetic efforts. Within the vast family of pyrazole-based building blocks, 3-(chloromethyl)-4-nitro-1H-pyrazole emerges as a particularly powerful and versatile intermediate.

This guide provides a comprehensive overview of the applications and detailed protocols for utilizing 3-(chloromethyl)-4-nitro-1H-pyrazole. Its strategic value lies in its three distinct, orthogonally reactive sites:

• The Acidic N-H Proton: The pyrazole ring nitrogen (N1) is readily deprotonated, serving as a nucleophile for a wide range of N-alkylation and N-arylation reactions.

• The Electrophilic Chloromethyl Group: The C3-chloromethyl moiety acts as a potent electrophile, analogous to a benzyl chloride, enabling facile nucleophilic substitution to introduce diverse functional groups.

• The Reducible Nitro Group: The C4-nitro group is a strong electron-withdrawing group that activates the ring. More importantly, it can be chemically reduced to a primary amine, unlocking a vast landscape of subsequent derivatization possibilities, including amide bond formation and cross-coupling reactions.

This document is designed for researchers, scientists, and drug development professionals, offering not just step-by-step protocols but also the underlying chemical logic to empower rational design and troubleshooting in the laboratory.

Physicochemical Properties and Critical Safety Guidance

A thorough understanding of the reagent's properties and hazards is paramount for safe and effective experimentation.

Property	Value
Molecular Formula	C₄H₄ClN₃O₂
Molecular Weight	161.55 g/mol
Appearance	Expected to be a pale yellow to white solid
Melting Point	Not widely reported; similar compounds melt in the 70-140°C range.[3]
Solubility	Expected to be soluble in polar aprotic solvents (DMF, DMSO, Acetone) and chlorinated solvents (DCM, Chloroform); limited solubility in water.

Safety and Handling:

• Personal Protective Equipment (PPE): Always handle this compound in a certified chemical fume hood. Wear a lab coat, nitrile gloves (consider double-gloving), and chemical safety goggles.

• Engineering Controls: Ensure adequate ventilation to prevent inhalation of dust or vapors.[5] An eyewash station and safety shower must be readily accessible.

• Incompatibilities: Avoid strong oxidizing agents, strong bases, and nucleophiles like amines and alcohols outside of controlled reaction conditions.[4]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. The container should be tightly sealed.[6]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Core Applications: Synthetic Protocols and Mechanistic Insights

This section details validated protocols for leveraging each of the intermediate's reactive centers.

A. N-Alkylation and N-Arylation of the Pyrazole Core

The deprotonation of the pyrazole N-H allows for the introduction of alkyl and aryl substituents, a critical step in modulating the pharmacokinetic and pharmacodynamic properties of pyrazole-based drug candidates. A key challenge is regioselectivity; for an N-unsubstituted pyrazole, alkylation can occur at either N1 or N2, often leading to a mixture of isomers. Steric hindrance around the N1 position, influenced by the C5-substituent (in this case, H), generally favors N1 alkylation.[7][8]

Caption: General workflow for N-substitution of the pyrazole ring.

Protocol 1: General Procedure for Base-Mediated N-Alkylation

This classic method is robust and widely applicable for various alkyl halides.[7]

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 3-(chloromethyl)-4-nitro-1H-pyrazole (1.0 eq).

• Solvent and Base: Add anhydrous N,N-Dimethylformamide (DMF) to achieve a concentration of 0.2-0.5 M. Add potassium carbonate (K₂CO₃, 1.5 eq) or, for less reactive halides, sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at 0°C.

• Reagent Addition: Stir the suspension at room temperature for 30 minutes. Add the alkylating agent (e.g., benzyl bromide, 1.1 eq) dropwise.

• Reaction: Allow the reaction to stir at a temperature between room temperature and 60°C for 4-24 hours. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. If NaH was used, cautiously quench with a few drops of saturated aqueous ammonium chloride (NH₄Cl). Pour the mixture into cold water and extract three times with ethyl acetate (EtOAc).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Base	Solvent	Typical Temperature	Suitability
K₂CO₃	DMF, Acetonitrile	25-80 °C	Good for reactive halides (iodides, bromides, benzylics)
NaH	DMF, THF	0-25 °C	Excellent for a wide range of halides, including less reactive chlorides
Cs₂CO₃	DMF, Acetonitrile	25-60 °C	Milder than NaH, often improves yields and selectivity

Protocol 2: Acid-Catalyzed N-Alkylation with Trichloroacetimidates

This modern protocol offers a milder alternative to base-mediated methods, avoiding strong bases that might be incompatible with sensitive functional groups.[8][9]

• Reaction Setup: Charge a round-bottom flask with 3-(chloromethyl)-4-nitro-1H-pyrazole (1.0 eq), the desired O-alkyl trichloroacetimidate electrophile (1.1 eq), and camphorsulfonic acid (CSA, 0.2 eq) under an argon atmosphere.

• Solvent: Add anhydrous 1,2-dichloroethane (DCE) to form a 0.25 M solution.

• Reaction: Stir the reaction at room temperature for 4-12 hours, monitoring by TLC.

• Workup: Dilute the reaction mixture with ethyl acetate. Wash sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

B. Nucleophilic Substitution at the Chloromethyl Group

The C3-chloromethyl group is highly activated towards Sₙ2 displacement, providing a straightforward route to introduce a variety of heteroatom linkers.

Caption: Nucleophilic substitution pathways at the C3-chloromethyl position.

Protocol 3: Synthesis of 3-(Azidomethyl) Derivatives

The azide functional group is a valuable precursor for amines (via reduction) or for use in bioorthogonal chemistry such as the "click" reaction (Huisgen cycloaddition).

• Reaction Setup: In a round-bottom flask, dissolve an N-protected version of 3-(chloromethyl)-4-nitro-1H-pyrazole (1.0 eq) in a mixture of acetone and water (e.g., 4:1 v/v).

• Reagent Addition: Add sodium azide (NaN₃, 1.5 eq).

• Reaction: Heat the mixture to reflux (approx. 60-70°C) and stir for 3-6 hours. Monitor the disappearance of the starting material by TLC.

• Workup: After cooling to room temperature, remove the acetone under reduced pressure. Add water to the residue and extract with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. The resulting 3-(azidomethyl) derivative is often pure enough for subsequent steps, but can be purified by silica gel chromatography if necessary.

Note on Causality: It is often advantageous to first protect the pyrazole nitrogen (e.g., as a N-benzyl or N-Boc derivative) before performing nucleophilic substitution on the chloromethyl group. This prevents the nucleophile from reacting at the N-H position and avoids potential self-alkylation side reactions.

C. Transformations of the C4-Nitro Group

The reduction of the nitro group to a 4-amino-pyrazole is arguably the most powerful transformation, converting an electron-withdrawing group into a versatile electron-donating and nucleophilic handle.[10]

Caption: Reduction of the nitro group and subsequent functionalization of the resulting amine.

Protocol 4: Nitro Group Reduction via Catalytic Hydrogenation

This method is generally clean and high-yielding, though the catalyst can be sensitive to sulfur-containing compounds.

• Reaction Setup: To a hydrogenation flask, add the 4-nitro-pyrazole derivative (1.0 eq) and a suitable solvent such as methanol (MeOH) or ethyl acetate.

• Catalyst: Carefully add 10% Palladium on Carbon (Pd/C) catalyst (5-10 mol% by weight).

• Reaction: Purge the flask with nitrogen, then introduce hydrogen gas (H₂), typically via a balloon or a Parr hydrogenator apparatus (40-50 psi).

• Monitoring: Stir the reaction vigorously at room temperature. The reaction is typically complete within 2-8 hours. Monitor by TLC or LC-MS until the starting material is consumed.

• Workup: Carefully vent the hydrogen atmosphere and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure. The resulting 4-amino-pyrazole is often of high purity.

Advanced Strategy: From Intermediate to Cross-Coupled Biaryls

The 4-amino-pyrazole derivative is a gateway to advanced C-C bond-forming reactions like the Suzuki-Miyaura cross-coupling. This requires converting the amino group to a halide via the Sandmeyer reaction, demonstrating the profound synthetic reach of the original intermediate.

Caption: Multi-step pathway from a 4-nitro-pyrazole to a 4-aryl-pyrazole derivative.

This powerful sequence allows for the introduction of diverse aryl and heteroaryl moieties at the C4 position, a common strategy in the development of kinase inhibitors and other targeted therapeutics.[11][12]

Analytical Characterization

Confirming the structure of the intermediate and its derivatives is crucial.

• ¹H NMR: The parent compound should exhibit a characteristic singlet for the pyrazole C5-H (typically > 8.0 ppm due to the deshielding effect of the nitro group) and a singlet for the CH₂Cl protons (~4.5-5.0 ppm). Upon N-alkylation, the N-H signal will disappear, and new signals corresponding to the alkyl group will appear.

• ¹³C NMR: Key signals include the C4 carbon bearing the nitro group and the C3 carbon. The chloromethyl carbon signal will appear around 40-50 ppm.

• Mass Spectrometry: The mass spectrum will show a characteristic M+ and M+2 isotopic pattern with an approximate 3:1 ratio, which is indicative of the presence of a single chlorine atom.[13]

• FT-IR: Expect strong asymmetric and symmetric stretching bands for the NO₂ group (~1550 and 1350 cm⁻¹), a C-Cl stretch (~700-800 cm⁻¹), and a broad N-H stretch for the parent compound (~3100-3300 cm⁻¹).

Conclusion

3-(Chloromethyl)-4-nitro-1H-pyrazole is a high-value synthetic intermediate that provides chemists with a reliable and versatile platform for creating diverse libraries of pyrazole derivatives. By strategically addressing its three principal reactive sites—the N-H, the chloromethyl group, and the nitro group—researchers can rapidly access novel chemical matter for applications ranging from drug discovery to materials science. The protocols and insights provided herein serve as a robust foundation for the successful application of this powerful building block.

References

• Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters.

• Chemistry of polyhalogenated nitrobutadienes, 17: Efficient synthesis of persubstituted chloroquinolinyl-1H-pyrazoles and evaluation of their antimalarial, anti-SARS-CoV-2, antibacterial, and cytotoxic activities. Beilstein Journal of Organic Chemistry. Available at: [Link]

• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Molecules. Available at: [Link]

• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. RSC Advances. Available at: [Link]

• Nitropyrazoles (review). ResearchGate. Available at: [Link]

• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. Available at: [Link]

• Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules. Available at: [Link]

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. Molecules. Available at: [Link]

• An Unusual Rearrangement of Pyrazole Nitrene and Ring Opening/Recyclization Cascade: Formal CH-Acetoxylation and Azide. Preprints.org. Available at: [Link]

• An Unusual Rearrangement of Pyrazole Nitrene and Ring Opening/Recyclization Cascade: Formal CH-Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. Preprints.org. Available at: [Link]

• Pyrazole-based P,N-ligand for palladium catalyst: Applications in Suzuki coupling and amination reactions. ResearchGate. Available at: [Link]

• 4 - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

• Synthesis of 3-(4-(chloromethyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one (6). ResearchGate. Available at: [Link]

• a) Synthesis of trichloromethyl pyrazoles, and b) mechanism for the transformation of the –CCl3 group into carboxyethyl. ResearchGate. Available at: [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. Available at: [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI. Available at: [Link]

• Pushing the Limit of Nitro Groups on a Pyrazole Ring with Energy-Stability Balance. ACS Applied Materials & Interfaces. Available at: [Link]

• Ullmann condensation. Wikipedia. Available at: [Link]

• Pyrazole. SlideShare. Available at: [Link]

• SAFETY DATA SHEET for 3-(CHLOROMETHYL)-4-NITRO-1H-PYRAZOLE. J&K Scientific. Available at: [Link]

• N-Alkylation and N-amination of isomeric nitro derivatives of 3-methyl-4-(1H-pyrazol-3(5)-yl)furazan. ResearchGate. Available at: [Link]

• 4-chloro-5-methyl-3-nitro-1H-pyrazole. SpectraBase. Available at: [Link]

• 3-chloro-1-methyl-4-nitro-1h-pyrazole. PubChemLite. Available at: [Link]

• Unlocking Chemical Synthesis: The Power of 4-Nitro-1H-Pyrazole-3-Carbonitrile. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. Available at: [Link]

• N-alkylation method of pyrazole. Google Patents.

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Semantic Scholar. Available at: [Link]

• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences. Available at: [Link]

• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. MDPI. Available at: [Link]

• Ullmann Condensation. SynArchive. Available at: [Link]

• 3-chloro-4-nitro-1h-pyrazole (C3H2ClN3O2). PubChemLite. Available at: [Link]

• 5-Chloro-3-methyl-4-nitro-1H-pyrazole. PubChem. Available at: [Link]

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reaction of 3-(chloromethyl)-4-nitro-1H-pyrazole with amines

Application Note: Nucleophilic Substitution of 3-(Chloromethyl)-4-nitro-1H-pyrazole with Amines

Part 1: Strategic Overview & Reactivity Profile

The reaction of 3-(chloromethyl)-4-nitro-1H-pyrazole (1) with amines is a pivotal transformation in the synthesis of kinase inhibitors, antimicrobial agents, and energetic materials. This reaction is a classic nucleophilic substitution (

), yet it presents unique challenges due to the "push-pull" electronic effects of the pyrazole core.

Mechanistic Insight: The Electronic Tug-of-War

The 4-nitro group is a strong electron-withdrawing group (EWG). Its presence has two distinct consequences that dictate the experimental protocol:

• Activation of the Electrophile: The nitro group pulls electron density from the pyrazole ring, which in turn inductively destabilizes the C-Cl bond at the 3-position. This makes the methylene carbon highly electrophilic and reactive toward amines.

• Acidity of the Pyrazole NH: The same EWG effect significantly lowers the

  of the pyrazole NH (estimated , compared to for unsubstituted pyrazole). Consequently, basic amines can deprotonate the pyrazole ring, creating a pyrazolate anion.

Key Challenge: The formation of the pyrazolate anion can reduce the solubility of the substrate in non-polar solvents and potentially lead to intermolecular side reactions (though the exocyclic

is kinetically favored).

Part 2: Visualizing the Mechanism

The following diagram illustrates the reaction pathway, highlighting the competition between nucleophilic attack (Product Pathway) and deprotonation (Equilibrium Pathway).

Figure 1: Reaction mechanism showing the primary

pathway and the competing reversible deprotonation of the acidic pyrazole NH.

Part 3: Detailed Experimental Protocols

Two protocols are provided based on the nature of the amine.[1][2]

Protocol A: Non-Volatile / Valuable Amines (Stoichiometric Method)

Use this for complex amines where atom economy is critical.

Reagents:

• 3-(chloromethyl)-4-nitro-1H-pyrazole (1.0 equiv)

• Amine (

  ) (1.1 equiv)

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (1.2 - 1.5 equiv)

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-(chloromethyl)-4-nitro-1H-pyrazole in MeCN (concentration

  ).

  • Note: If the starting material does not fully dissolve, DMF can be used as a co-solvent.

• Base Addition: Add DIPEA (1.2 equiv) dropwise at 0°C.

  • Observation: The solution may turn slightly yellow due to the formation of the pyrazolate anion.

• Nucleophile Addition: Add the amine (1.1 equiv) slowly.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours.

  • Optimization: If TLC shows unreacted starting material after 4 hours, heat to 50°C.

• Monitoring: Monitor by TLC (Mobile phase: 5-10% MeOH in DCM). The product is typically more polar than the chloride.

• Workup:

  • Evaporate volatiles under reduced pressure.

  • Resuspend the residue in EtOAc and wash with water (

    ) and brine ( ).

  • Critical: Since the product is amphoteric (basic amine + acidic nitro-pyrazole), avoid strong acid washes which will extract the product into the aqueous layer.

• Purification: Flash column chromatography (DCM/MeOH gradient) or recrystallization from EtOH/Heptane.

Protocol B: Volatile / Inexpensive Amines (Excess Method)

Use this for amines like methylamine, dimethylamine, or morpholine.

Reagents:

• 3-(chloromethyl)-4-nitro-1H-pyrazole (1.0 equiv)

• Amine (3.0 - 5.0 equiv)[3]

• Solvent: Ethanol or THF[4]

Step-by-Step Procedure:

• Setup: Place 3-(chloromethyl)-4-nitro-1H-pyrazole in a pressure tube or sealed vial.

• Solvation: Add Ethanol (0.5 M concentration).

• Amine Addition: Add excess amine (3–5 equiv). The amine acts as both nucleophile and base.

• Reaction: Seal the vessel and heat to 60–80°C for 2–6 hours.

• Workup:

  • Cool to RT.

  • Concentrate to dryness to remove solvent and excess amine.

  • Triturate the residue with water to remove amine-hydrochloride salts.

  • Filter the solid product (if precipitates) or extract with EtOAc/THF (if soluble).

Part 4: Data Analysis & Troubleshooting

Solvent Compatibility Table

The choice of solvent strongly influences reaction rate and workup ease.

Solvent	Solubility of SM	Reaction Rate	Workup Difficulty	Recommendation
Acetonitrile (MeCN)	Moderate	High	Low	Primary Choice
DMF	High	High	High (Boiling Point)	Use if SM is insoluble in MeCN
Ethanol	Moderate	Moderate	Low	Good for Protocol B
DCM/Chloroform	Low	Low	Low	Avoid (poor solubility)

Self-Validating Analytical Markers

To confirm the reaction without full characterization, look for these specific NMR shifts:

• H NMR (DMSO- ):

  • Starting Material: The

    -Cl signal typically appears as a singlet around 4.7 – 4.9 ppm .

  • Product: Upon amination, this singlet shifts upfield to

    3.8 – 4.2 ppm (depending on the amine).

  • NH Signal: The pyrazole NH is often broad and may shift depending on concentration, usually

    13.5 – 14.5 ppm due to the nitro group's acidity.

Part 5: Workflow Visualization

The following diagram outlines the purification decision tree, ensuring high recovery of the amphoteric product.

Figure 2: Purification workflow emphasizing the removal of ammonium salts via water trituration or extraction.

Part 6: Safety & Handling (Critical)

• Alkylating Hazard: 3-(chloromethyl)-4-nitro-1H-pyrazole is a potent alkylating agent. It can react with DNA bases. Double-gloving (Nitrile) and working in a fume hood are mandatory.

• Energetic Properties: Nitro-pyrazoles are precursors to energetic materials. While this specific derivative is generally stable, avoid heating dry solids above 100°C.

• Lachrymator: Chloromethyl derivatives can be severe eye irritants.[5] Eye protection is non-negotiable.

References

• Synthesis of Chloromethyl Pyrazoles

  • Detailed protocols for chloromethylation and subsequent amin
  • Source: Beilstein Journal of Organic Chemistry, 2011, 7, 1299–1303.

• Reactivity of Nitro-Pyrazoles

  • Discussion on the acidity and nucleophilic substitution p
  • Source: Journal of Heterocyclic Chemistry, 2008, 45(3), 887-893.

• General Nucleophilic Substitution Protocols

  • Standard operating procedures for amine alkylation with benzylic/heterobenzylic halides.
  • Source: Organic Syntheses, Coll. Vol. 10, p.423 (2004).

• Safety Data & Handling

  • Hazard identific
  • Source: PubChem Compound Summary for 4-chloro-3-nitro-1H-pyrazole (Analogous reactivity d

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• 4. US6218418B1 - 3(5)-amino-pyrazole derivatives, process for their preparation and their use as antitumor agents - Google Patents [patents.google.com]
• 5. combi-blocks.com [combi-blocks.com]

Application Notes &amp; Protocols: A Guide to the Synthesis of 4-Amino-3-(chloromethyl)pyrazole Derivatives

Abstract: This document provides a comprehensive guide for the synthesis of 4-amino-3-(chloromethyl)pyrazole derivatives, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug discovery.[1][2][3] The protocols detailed herein are designed for researchers and scientists, emphasizing a robust and safer synthetic strategy, detailed mechanistic insights, and critical safety considerations. We will explore a multi-step pathway that avoids hazardous direct chloromethylation reagents in favor of a more controlled approach involving formylation, reduction, chlorination, and subsequent nitro group reduction.

Introduction and Strategic Overview

Pyrazole scaffolds are privileged structures in pharmaceutical development, appearing in numerous FDA-approved drugs for a range of conditions, including inflammation and cancer.[1][2] The specific functionalization with a 4-amino group and a 3-(chloromethyl) group introduces key pharmacophoric elements. The amino group can act as a hydrogen bond donor/acceptor or a point for further derivatization, while the reactive chloromethyl group serves as a valuable electrophilic handle for introducing the pyrazole core into larger, more complex molecules via nucleophilic substitution.

Direct chloromethylation of pyrazole rings using reagents like formaldehyde/HCl or the highly carcinogenic chloromethyl methyl ether (CMME) can be difficult to control and poses significant safety risks.[4][5] Such reactions can lead to side products, including the formation of methane-4,4'-diylbis(pyrazole) derivatives.[4][6]

This guide presents a more controlled and safer five-step synthetic strategy, outlined below. This pathway enhances regiochemical control and mitigates the risks associated with traditional chloromethylating agents.

Overall Synthetic Workflow

The diagram below illustrates the strategic five-step pathway from a generic N-substituted 4-nitropyrazole to the final target molecule.

Caption: Five-step workflow for the synthesis of the target pyrazole derivative.

Safety First: Handling of Key Reagents

Chemical synthesis requires rigorous adherence to safety protocols. Several reagents in this pathway are hazardous and must be handled with extreme care in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

Reagent	Key Hazards	Recommended PPE	Handling Precautions
Phosphoryl Chloride (POCl₃)	Water-reactive, causes severe skin burns and eye damage, toxic if inhaled.	Chemical splash goggles, face shield, butyl rubber gloves, flame-retardant lab coat, chemical-resistant apron.	Must be handled under an inert atmosphere (e.g., nitrogen or argon). Add slowly to reaction mixtures as it can react violently with water and other protic solvents. Ensure an appropriate quenching agent (e.g., dry sand, sodium bicarbonate) is nearby.
Thionyl Chloride (SOCl₂)	Water-reactive, causes severe skin burns and eye damage, toxic if inhaled. Releases HCl and SO₂ gas.	Chemical splash goggles, face shield, butyl rubber gloves, flame-retardant lab coat.	Handle under an inert atmosphere. Reactions produce toxic gases and must be performed in a well-ventilated fume hood. Quench excess reagent carefully with a cooled, dilute base.
Sodium Borohydride (NaBH₄)	Flammable solid, water-reactive (releases flammable H₂ gas), causes skin and eye irritation.	Safety glasses, nitrile gloves, lab coat.	Do not mix with strong acids. Add in small portions to the reaction mixture to control the rate of hydrogen evolution.
Tin(II) Chloride (SnCl₂)	Corrosive, may cause respiratory irritation, harmful if swallowed.	Safety glasses, nitrile gloves, lab coat.	Avoid inhalation of dust. Handle in a well-ventilated area.
Concentrated HCl	Corrosive, causes severe skin burns and eye damage, respiratory irritant.	Chemical splash goggles, face shield, acid-resistant gloves (neoprene or butyl rubber), chemical-resistant apron.	Always add acid to water, never the other way around. Work in a fume hood to avoid inhaling corrosive vapors.

Reference Safety Data Sheets (SDS) for each chemical before commencing work. [7][8][9][10] Ensure emergency eyewash stations and safety showers are accessible.[9]

Detailed Experimental Protocols

This section provides step-by-step procedures for synthesizing a representative target molecule: 4-amino-3-(chloromethyl)-1-phenyl-1H-pyrazole .

Step 1: Vilsmeier-Haack Formylation of 4-Nitro-1-phenyl-1H-pyrazole

Rationale: The Vilsmeier-Haack reaction is a reliable method for introducing a formyl group onto electron-rich heterocyclic rings.[11] The Vilsmeier reagent, a chloroiminium ion, is generated in situ from phosphoryl chloride (POCl₃) and dimethylformamide (DMF) and acts as the electrophile.

Reagent	Molar Mass ( g/mol )	Amount	Molar Equiv.
4-Nitro-1-phenyl-1H-pyrazole	189.17	10.0 g	1.0
Phosphoryl Chloride (POCl₃)	153.33	12.2 mL	2.5
Dimethylformamide (DMF)	73.09	50 mL	Solvent

Procedure:

• In a three-neck round-bottom flask equipped with a dropping funnel, reflux condenser, and nitrogen inlet, cool 50 mL of DMF to 0 °C in an ice bath.

• Slowly add 12.2 mL of POCl₃ to the cooled DMF via the dropping funnel with vigorous stirring. Maintain the temperature below 10 °C.

• After the addition is complete, allow the mixture to stir at room temperature for 30 minutes to ensure the complete formation of the Vilsmeier reagent.

• Add 10.0 g of 4-nitro-1-phenyl-1H-pyrazole to the flask in one portion.

• Heat the reaction mixture to 90 °C and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Cool the mixture to room temperature and carefully pour it onto 200 g of crushed ice.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7-8.

• The product, 3-formyl-4-nitro-1-phenyl-1H-pyrazole , will precipitate as a solid.

• Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum. The product can be recrystallized from ethanol if further purification is needed.

Step 2: Selective Reduction of the Aldehyde

Rationale: Sodium borohydride (NaBH₄) is a mild reducing agent that will selectively reduce the aldehyde to a primary alcohol without affecting the nitro group.

Reagent	Molar Mass ( g/mol )	Amount	Molar Equiv.
3-Formyl-4-nitro-1-phenyl-1H-pyrazole	217.17	10.0 g	1.0
Sodium Borohydride (NaBH₄)	37.83	2.6 g	1.5
Methanol (MeOH)	32.04	100 mL	Solvent

Procedure:

• Dissolve 10.0 g of the formyl derivative in 100 mL of methanol in an Erlenmeyer flask and cool to 0 °C.

• Slowly add 2.6 g of NaBH₄ in small portions over 30 minutes, ensuring the temperature remains below 10 °C.

• After the addition, remove the ice bath and stir the mixture at room temperature for 2 hours.

• Quench the reaction by the slow addition of 1 M HCl until gas evolution ceases.

• Remove the methanol under reduced pressure.

• Add 100 mL of water to the residue and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo to yield (4-nitro-1-phenyl-1H-pyrazol-3-yl)methanol .

Step 3: Chlorination of the Alcohol

Rationale: Thionyl chloride (SOCl₂) is a standard reagent for converting primary alcohols to alkyl chlorides. The reaction proceeds via a chlorosulfite intermediate, and the byproducts (SO₂ and HCl) are gases, which drives the reaction to completion.

Reagent	Molar Mass ( g/mol )	Amount	Molar Equiv.
(4-Nitro-1-phenyl-1H-pyrazol-3-yl)methanol	219.19	9.0 g	1.0
Thionyl Chloride (SOCl₂)	118.97	4.5 mL	1.5
Dichloromethane (DCM)	84.93	100 mL	Solvent
Pyridine	79.10	0.5 mL	Catalyst

Procedure:

• Dissolve 9.0 g of the alcohol intermediate in 100 mL of dry DCM in a round-bottom flask under a nitrogen atmosphere.

• Add a catalytic amount of pyridine (approx. 0.5 mL).

• Cool the solution to 0 °C and add 4.5 mL of thionyl chloride dropwise.

• Allow the reaction to warm to room temperature and stir for 3-4 hours.

• Carefully pour the reaction mixture onto crushed ice to quench the excess SOCl₂.

• Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain 3-(chloromethyl)-4-nitro-1-phenyl-1H-pyrazole .

Step 4: Reduction of the Nitro Group

Rationale: Tin(II) chloride (SnCl₂) in concentrated hydrochloric acid is a classic and effective method for the reduction of aromatic nitro groups to primary amines, a transformation known as the Stephen reduction.

Reagent	Molar Mass ( g/mol )	Amount	Molar Equiv.
3-(Chloromethyl)-4-nitro-1-phenyl-1H-pyrazole	237.63	8.0 g	1.0
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	225.63	38.0 g	5.0
Concentrated HCl (37%)	36.46	50 mL	Reagent
Ethanol (EtOH)	46.07	50 mL	Solvent

Procedure:

• Suspend 8.0 g of the nitro compound in 50 mL of ethanol in a round-bottom flask.

• Prepare a solution of 38.0 g of SnCl₂·2H₂O in 50 mL of concentrated HCl.

• Add the SnCl₂/HCl solution to the suspension and heat the mixture to 70 °C for 2-3 hours.

• Cool the reaction to 0 °C and basify by the slow, careful addition of a 50% (w/v) NaOH solution until the pH is >10. A tin hydroxide precipitate will form.

• Extract the aqueous slurry with ethyl acetate (3 x 75 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent in vacuo. The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield pure 4-amino-3-(chloromethyl)-1-phenyl-1H-pyrazole .

Mechanistic Insights: The Vilsmeier-Haack Reaction

Understanding the reaction mechanism is crucial for troubleshooting and optimization. The Vilsmeier-Haack reaction proceeds in two main stages: formation of the Vilsmeier reagent followed by electrophilic aromatic substitution.

Caption: Mechanism of the Vilsmeier-Haack formylation of a pyrazole ring.

Characterization and Data

Thorough characterization of the final product is essential to confirm its identity and purity.

Table of Expected Analytical Data for 4-amino-3-(chloromethyl)-1-phenyl-1H-pyrazole:

Analysis	Expected Result	Interpretation
Appearance	Off-white to pale yellow solid	-
¹H NMR (400 MHz, CDCl₃)	δ 7.6-7.2 (m, 5H, Ar-H), δ 7.8 (s, 1H, pyrazole C5-H), δ 4.7 (s, 2H, -CH₂Cl), δ 3.5 (br s, 2H, -NH₂)	Phenyl, pyrazole, chloromethyl, and amino protons are present in the correct integration ratios.
¹³C NMR (100 MHz, CDCl₃)	δ 140-120 (Ar-C & Pyrazole-C), δ 38 (-CH₂Cl)	Confirms the carbon skeleton, with the characteristic upfield shift for the chloromethyl carbon.
Mass Spec (ESI+)	m/z = 208.06 [M+H]⁺	The molecular ion peak corresponds to the calculated mass of the protonated product (C₁₀H₁₀ClN₃).
FT-IR (KBr, cm⁻¹)	3450-3300 (N-H stretch), 3050 (Ar C-H stretch), 1620 (N-H bend), 750 (C-Cl stretch)	Presence of key functional groups (amine, C-Cl bond).

References

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques.RSC Publishing.

• Chloromethylation of Pyrazole Ring. ResearchGate. Available at: [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives.Authors' manuscript.
• Synthesis of novel pyrazole derivatives and neuroprotective effect investigation.National Institutes of Health (PMC).

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). orientjchem.org. Available at: [Link]

• SYNTHESIS AND BIOLOGICAL EVALUATION OF PYRAZOLE DERIVATIVES. Neuroquantology. Available at: [Link]

• SAFETY DATA SHEET - Chloromethyl methyl ether. carlroth.com. Available at: [Link]

• Standard Operating Procedures. University of California, Santa Barbara. Available at: [Link]

• Chloromethyl Methyl Ether (CMME). Occupational Safety and Health Administration (OSHA). Available at: [Link]

• (PDF) Chloromethylation of pyrazole ring.ResearchGate.

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents. Journal of Organic Chemistry. Available at: [Link]

• Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory and in vitro anti-glioma activity. National Institutes of Health (PMC). Available at: [Link]

• Synthesis of novel derivatives of 4-amino-3,5-dicyanopyrazole. SciSpace. Available at: [Link]

• Synthesis of 3-(4-(chloromethyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one (6). ResearchGate. Available at: [Link]

Sources

• 1. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of novel pyrazole derivatives and neuroprotective effect investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. osha.gov [osha.gov]
• 6. researchgate.net [researchgate.net]
• 7. dcfinechemicals.com [dcfinechemicals.com]
• 8. bu.edu [bu.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. neuroquantology.com [neuroquantology.com]

protecting groups for 1H-pyrazole nitrogen

Topic: Strategic Deployment of Protecting Groups for 1H-Pyrazole Nitrogen Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Specialists

Abstract

The 1H-pyrazole moiety is a privileged scaffold in kinase inhibitors and GPCR ligands. However, its amphoteric nature (

~14 for NH, ~2.5 for N:) and rapid annular tautomerism present significant synthetic challenges, particularly in regioselective alkylation, lithiation, and cross-coupling. This guide provides a decision framework for selecting nitrogen protecting groups (PGs) based on downstream compatibility. It details optimized protocols for THP (acid-labile), SEM (lithiation-directing), and Boc (electron-withdrawing) groups, elucidating the mechanistic causality behind regiocontrol.

Introduction: The Pyrazole Paradox

Unprotected pyrazoles act as "chemical chameleons." The free NH is acidic enough to quench organometallics (e.g.,

-BuLi, Grignards), while the pyridinic nitrogen is basic enough to poison Lewis acidic catalysts. Furthermore, the rapid tautomeric equilibrium between and forms renders regioselective functionalization impossible without locking the nitrogen position.

The Core Challenge:

• Electrophilic Attack: Without protection, alkylation often yields mixtures of

  -1 and -2 isomers.

• C-H Activation: Direct lithiation of free pyrazoles is difficult due to competitive

  -deprotonation.

• Solution: Strategic

  -protection not only masks the acidic proton but also sterically and electronically "programs" the ring for subsequent C-3 vs. C-5 functionalization.

Strategic Selection Guide

Protecting Group	Type	Stability Profile	Removal Conditions	Primary Utility
THP (Tetrahydropyranyl)	Acetal	Base stable, Lithiation stable	Mild Acid (HCl/MeOH, pTSA)	General purpose; cheap; masks polarity.
SEM (2-(Trimethylsilyl)ethoxymethyl)	Hemiaminal Ether	Strong Base stable, Lithiation stable	Fluoride ( , ) or Strong Acid	C-H Activation: Directs lithiation to C-5.
Boc (tert-Butyloxycarbonyl)	Carbamate	Acid stable (moderate), Hydrogenolysis stable	Acid (TFA, HCl) or Base (heat)	Electronic Tuning: Deactivates ring; directs nucleophilic attack.
PMB (p-Methoxybenzyl)	Benzyl Ether	Base stable, Reducing agents stable	Oxidative (DDQ, CAN) or Strong Acid (TFA)	Late-stage removal; UV active trace.
Trityl (Trt)	Triarylmethyl	Base stable, Nucleophile stable	Mild Acid, Hydrogenolysis	Steric bulk; blocks adjacent sites.

Visual Decision Framework

Figure 1: Decision matrix for selecting the optimal nitrogen protecting group based on immediate downstream chemistry.

Detailed Protocols

Protocol A: THP Protection (The Workhorse)

Mechanism: Acid-catalyzed addition of the pyrazole NH to the enol ether (3,4-dihydro-2H-pyran). Why use it: It creates a robust acetal linkage stable to strong bases (

-BuLi, LDA) but easily cleaved with mild acid.

Reagents:

• Pyrazole substrate (1.0 equiv)[1]

• 3,4-Dihydro-2H-pyran (DHP) (1.5 – 2.0 equiv)

• -Toluenesulfonic acid ( -TSA) (0.05 equiv) or TFA (0.1 equiv)

• Solvent: DCM or THF (anhydrous)

Step-by-Step:

• Dissolution: Dissolve the pyrazole in anhydrous DCM (0.5 M concentration).

• Catalyst Addition: Add

  -TSA monohydrate. Note: If the pyrazole is basic, increase catalyst loading slightly to overcome buffering.

• Reagent Addition: Add DHP dropwise over 10 minutes. The reaction is slightly exothermic.

• Monitoring: Stir at RT for 2–4 hours. Monitor by TLC.[1][2] (THP-pyrazole is usually less polar than the free pyrazole).

• Quench: Add saturated

  solution. This step is critical to neutralize the acid and prevent hydrolysis during workup.

• Isolation: Extract with DCM, dry over

  , and concentrate.

• Purification: Silica gel chromatography. Caution: Use 1%

  in the eluent to prevent deprotection on acidic silica.

Deprotection: Treat with 1M HCl in MeOH/THF (1:1) at RT for 1 hour.

Protocol B: SEM Protection & The "SEM-Switch" (The Director)

Mechanism: Irreversible deprotonation followed by

substitution. Why use it: The SEM group coordinates with lithium bases, directing lithiation selectively to the C-5 position (ortho to the protecting group). This allows for "SEM-Switch" strategies where the group is transposed to access C-3.[3]

Reagents:

• Pyrazole substrate (1.0 equiv)[1]

• Sodium Hydride (NaH, 60% in oil) (1.2 equiv)

• SEM-Chloride (SEM-Cl) (1.1 equiv) (Warning: Toxic/Carcinogenic)

• Solvent: DMF or THF (0°C to RT)

Step-by-Step:

• Activation: Suspend NaH in anhydrous DMF (0.2 M) at 0°C under Argon.

• Deprotonation: Add the pyrazole solution (in DMF) dropwise. Evolution of

  gas will occur. Stir for 30 min at 0°C until gas evolution ceases (formation of pyrazolyl anion).

• Alkylation: Add SEM-Cl dropwise via syringe.

• Reaction: Warm to RT and stir for 1–3 hours.

• Workup: Quench carefully with water (exothermic!). Extract with EtOAc. Wash organic layer extensively with water/brine to remove DMF.

• Purification: Flash chromatography (Hexane/EtOAc).

The "SEM-Switch" Workflow (Regiocontrol):

• Protect: Install SEM (usually goes to the less sterically hindered N).

• Lithiate: Treat with

  -BuLi; the SEM group directs Li to C-5.

• Functionalize: Quench with electrophile (

  ).

• Switch (Optional): Remove SEM (TBAF), then re-protect. The steric bulk of the new group at C-5 will force the SEM to the other nitrogen, exposing C-3 for a second functionalization.

Protocol C: Boc Protection (The Electronic Tuner)

Mechanism: Nucleophilic attack of the pyrazole on the Boc-anhydride carbonyl. Why use it: The electron-withdrawing carbonyl creates a "push-pull" system, deactivating the ring towards electrophilic aromatic substitution but activating it for nucleophilic attack.

Reagents:

• Pyrazole substrate (1.0 equiv)[1]

• Di-tert-butyl dicarbonate (

  ) (1.1 equiv)

• DMAP (0.1 equiv) and

  (1.1 equiv)

• Solvent: DCM or Acetonitrile

Step-by-Step:

• Mix: Dissolve pyrazole,

  , and DMAP in DCM.

• Add: Add

  (can be dissolved in minimal DCM). evolution may be observed.[2]

• Time: Stir at RT for 1–2 hours. Reaction is usually very fast due to DMAP catalysis.

• Workup: Wash with dilute citric acid (to remove DMAP/TEA), then brine.

• Stability Note:

  -Boc pyrazoles are thermally unstable and can decompose on silica gel. Purify rapidly or use neutral alumina. Store in the freezer.

Mechanistic Visualization: Regioselective Lithiation

Figure 2: The Complex Induced Proximity Effect (CIPE) allows the SEM group oxygen to coordinate Lithium, directing deprotonation specifically to the C-5 position.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley.[4] Link

• Deng, X., & Mani, N. S. (2008).[5] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles. Journal of Organic Chemistry, 73(6), 2412–2415. Link

• Fustero, S., et al. (2006). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols. Journal of Organic Chemistry, 73, 3523. Link

• Verrier, C., et al. (2011). Direct C-H Arylation of Pyrazoles: A Review. Chemical Reviews.

• Logothetis, T. (2017).[6] Selective Boc-protection and bromination of pyrazoles. Comprehensive Organic Chemistry Experiments. Link

Sources

• 1. japsonline.com [japsonline.com]
• 2. books.rsc.org [books.rsc.org]
• 3. C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. content.e-bookshelf.de [content.e-bookshelf.de]
• 5. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 6. Selective boc-protection and bromination of pyrazoles - ePrints Soton [eprints.soton.ac.uk]

Application Notes and Protocols for the Functionalization of 3-(chloromethyl)-4-nitro-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This comprehensive guide provides detailed application notes and protocols for the chemical functionalization of 3-(chloromethyl)-4-nitro-1H-pyrazole. This versatile building block is of significant interest in medicinal chemistry and drug discovery due to the prevalence of the pyrazole scaffold in numerous approved pharmaceuticals.[1][2][3] The presence of a reactive chloromethyl group at the C3 position, coupled with the electron-withdrawing nitro group at C4, offers a unique platform for introducing diverse functionalities, enabling the exploration of new chemical space and the development of novel therapeutic agents.

This document is structured to provide not only step-by-step protocols but also the underlying scientific rationale for the experimental choices, ensuring both technical accuracy and practical applicability.

Strategic Overview of Functionalization

The primary site for functionalization on 3-(chloromethyl)-4-nitro-1H-pyrazole is the chloromethyl group, which is highly susceptible to nucleophilic substitution (SN2) reactions. The electron-withdrawing nature of the 4-nitro group enhances the electrophilicity of the benzylic-like carbon, making it an excellent substrate for a wide range of nucleophiles.

The general strategy involves the displacement of the chloride ion by various nucleophiles, including nitrogen, oxygen, and sulfur-based reagents. This allows for the introduction of diverse chemical moieties, such as amines, ethers, thioethers, and azides, which can significantly modulate the physicochemical and pharmacological properties of the resulting pyrazole derivatives.

Additionally, the pyrazole ring itself offers opportunities for further modification. The N-H proton of the pyrazole ring is acidic and can be deprotonated to generate an anion, which can then be alkylated or acylated.[4] However, this guide will primarily focus on the functionalization of the chloromethyl group.

Synthesis of the Starting Material: 3-(chloromethyl)-4-nitro-1H-pyrazole

A reliable synthesis of the starting material is paramount. While a direct, one-step synthesis from simple precursors is not extensively documented, a plausible and efficient two-step route involves the synthesis of 3-(hydroxymethyl)-4-nitro-1H-pyrazole followed by chlorination.

Protocol 2.1: Synthesis of 3-(hydroxymethyl)-4-nitro-1H-pyrazole

This protocol is adapted from general methods for the synthesis of hydroxymethyl-substituted heterocycles.

Principle: The synthesis starts with the condensation of a suitable three-carbon building block with hydrazine to form the pyrazole ring, followed by nitration. A more direct approach, if the appropriate starting materials are available, would be the cyclization of a precursor already containing the nitro group. Given the lack of a direct documented synthesis, a hypothetical robust method would involve the nitration of 3-(hydroxymethyl)-1H-pyrazole.

Materials:

• 3-(Hydroxymethyl)-1H-pyrazole

• Fuming nitric acid

• Sulfuric acid

• Ice

• Sodium bicarbonate (saturated solution)

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid to 0 °C in an ice bath.

• Slowly add 3-(hydroxymethyl)-1H-pyrazole to the cooled sulfuric acid while maintaining the temperature below 10 °C.

• Prepare a nitrating mixture by slowly adding fuming nitric acid to an equal volume of concentrated sulfuric acid, keeping the mixture cool.

• Add the nitrating mixture dropwise to the solution of 3-(hydroxymethyl)-1H-pyrazole in sulfuric acid, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for 1-2 hours.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude 3-(hydroxymethyl)-4-nitro-1H-pyrazole.

• Purify the product by recrystallization or column chromatography.

Protocol 2.2: Chlorination of 3-(hydroxymethyl)-4-nitro-1H-pyrazole

Principle: The hydroxyl group of 3-(hydroxymethyl)-4-nitro-1H-pyrazole is converted to a good leaving group (chloride) using a chlorinating agent like thionyl chloride (SOCl₂).[5]

Materials:

• 3-(Hydroxymethyl)-4-nitro-1H-pyrazole

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

• Ice-cold water

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-(hydroxymethyl)-4-nitro-1H-pyrazole in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.2 equivalents) dropwise to the solution.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully pour the mixture into ice-cold water to quench the excess thionyl chloride.

• Separate the organic layer and wash it with a saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Remove the solvent under reduced pressure to obtain the crude 3-(chloromethyl)-4-nitro-1H-pyrazole.

• The product can be used in the next step without further purification or can be purified by column chromatography if necessary.

Functionalization with N-Nucleophiles

The introduction of nitrogen-containing functional groups is a cornerstone of medicinal chemistry, as these groups can participate in hydrogen bonding and salt formation, significantly impacting a compound's pharmacokinetic profile.

Protocol 3.1: Synthesis of 3-(Aminomethyl)-4-nitro-1H-pyrazole Derivatives

Principle: Primary and secondary amines can readily displace the chloride from 3-(chloromethyl)-4-nitro-1H-pyrazole to form the corresponding aminomethyl derivatives. A base is typically added to neutralize the HCl generated during the reaction.

Materials:

• 3-(chloromethyl)-4-nitro-1H-pyrazole

• Desired primary or secondary amine (e.g., morpholine, piperidine, benzylamine) (2.2 equivalents)

• Acetonitrile or Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N) (1.5 equivalents)

• Ethyl acetate

• Water

Procedure:

• In a round-bottom flask, dissolve 3-(chloromethyl)-4-nitro-1H-pyrazole in acetonitrile or DMF.

• Add the amine (2.2 equivalents) and the base (K₂CO₃ or Et₃N, 1.5 equivalents).

• Stir the reaction mixture at room temperature for 12-24 hours. For less reactive amines, heating to 50-80 °C may be necessary. Monitor the reaction by TLC.

• After completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 1: Representative Amination Reactions

Amine	Base	Solvent	Time (h)	Temperature (°C)	Expected Yield (%)
Morpholine	K₂CO₃	Acetonitrile	12	RT	85-95
Benzylamine	Et₃N	DMF	18	50	70-85
Piperidine	K₂CO₃	Acetonitrile	12	RT	80-90

Protocol 3.2: Synthesis of 3-(Azidomethyl)-4-nitro-1H-pyrazole

Principle: The azide functional group is a versatile handle for further transformations, such as "click chemistry" or reduction to a primary amine. It can be introduced by reacting the chloromethyl derivative with sodium azide.

Materials:

• 3-(chloromethyl)-4-nitro-1H-pyrazole

• Sodium azide (NaN₃) (1.5 equivalents)

• Dimethylformamide (DMF)

• Water

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve 3-(chloromethyl)-4-nitro-1H-pyrazole in DMF.

• Add sodium azide (1.5 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 6-12 hours. Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain 3-(azidomethyl)-4-nitro-1H-pyrazole.

• The product can be used in subsequent steps without further purification.

Functionalization with S-Nucleophiles

Thioethers are important functionalities in many biologically active molecules. The high nucleophilicity of sulfur makes thiols and their corresponding thiolates excellent nucleophiles for reaction with 3-(chloromethyl)-4-nitro-1H-pyrazole.

Protocol 4.1: Synthesis of 3-(Arylthiomethyl)- or 3-(Alkylthiomethyl)-4-nitro-1H-pyrazole Derivatives

Principle: Thiols react with 3-(chloromethyl)-4-nitro-1H-pyrazole in the presence of a base to form thioethers. The base deprotonates the thiol to generate the more nucleophilic thiolate anion.

Materials:

• 3-(chloromethyl)-4-nitro-1H-pyrazole

• Desired thiol (e.g., thiophenol, benzyl mercaptan) (1.1 equivalents)

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH) (1.2 equivalents)

• Acetonitrile or Tetrahydrofuran (THF)

• Ethyl acetate

• Water

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the thiol (1.1 equivalents) in acetonitrile or THF.

• Add the base (K₂CO₃ or NaH, 1.2 equivalents) and stir for 15-30 minutes at room temperature.

• Add a solution of 3-(chloromethyl)-4-nitro-1H-pyrazole in the same solvent.

• Stir the reaction mixture at room temperature for 4-8 hours. Monitor the reaction by TLC.

• After completion, quench the reaction with water and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 2: Representative Thioetherification Reactions

Thiol	Base	Solvent	Time (h)	Temperature (°C)	Expected Yield (%)
Thiophenol	K₂CO₃	Acetonitrile	6	RT	90-98
Benzyl mercaptan	NaH	THF	4	RT	85-95

Functionalization with O-Nucleophiles

The formation of ether linkages introduces polarity and potential hydrogen bond acceptor sites, which can be crucial for biological activity.

Protocol 5.1: Synthesis of 3-(Alkoxymethyl)- or 3-(Aryloxymethyl)-4-nitro-1H-pyrazole Derivatives

Principle: Alcohols and phenols can be deprotonated with a strong base to form alkoxides or phenoxides, which then act as nucleophiles to displace the chloride from 3-(chloromethyl)-4-nitro-1H-pyrazole.

Materials:

• 3-(chloromethyl)-4-nitro-1H-pyrazole

• Desired alcohol or phenol (e.g., ethanol, phenol) (1.5 equivalents)

• Sodium hydride (NaH) (1.5 equivalents)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Saturated ammonium chloride solution

• Ethyl acetate

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, suspend sodium hydride (1.5 equivalents) in anhydrous THF or DMF.

• Slowly add the alcohol or phenol (1.5 equivalents) to the suspension at 0 °C.

• Stir the mixture at room temperature for 30 minutes or until the evolution of hydrogen gas ceases.

• Add a solution of 3-(chloromethyl)-4-nitro-1H-pyrazole in the same solvent.

• Stir the reaction mixture at room temperature for 12-24 hours. For less reactive nucleophiles, heating may be required. Monitor the reaction by TLC.

• After completion, carefully quench the reaction by adding a saturated ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualization of Workflows

Diagram 1: General Functionalization Scheme

Caption: Nucleophilic substitution reactions on 3-(chloromethyl)-4-nitro-1H-pyrazole.

Diagram 2: Experimental Workflow for N-Functionalization

Caption: Step-by-step workflow for the synthesis of 3-(aminomethyl)-4-nitro-1H-pyrazole derivatives.

Safety and Handling

• 3-(chloromethyl)-4-nitro-1H-pyrazole: This compound is expected to be a lachrymator and an irritant. Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Thionyl chloride: Highly corrosive and reacts violently with water. Handle with extreme care in a fume hood.

• Sodium azide: Highly toxic and can form explosive heavy metal azides. Do not use metal spatulas. Quench any residual azide with sodium nitrite followed by acid.

• Sodium hydride: Flammable solid that reacts violently with water. Handle under an inert atmosphere.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

• Fustero, S., Sánchez-Roselló, M., & Barrio, P. (2011). Recent advances in the synthesis of pyrazoles. A review.
• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Deriv
• Recent Advances in Synthesis and Properties of Pyrazoles. (2022). Chemistry, 4(3), 1047-1081.
• Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds”. (2021). Molecules, 26(16), 5005.
• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). Molecules, 28(18), 6523.
• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. (2016). Molecules, 21(7), 896.
• Synthesis of 3-(4-(chloromethyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one (6). (n.d.).
• Deng, X., & Mani, N. S. (2006). A General and Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles in a One-Pot Fashion. Organic Syntheses, 83, 143.
• Process for preparing 1-(4-chlorophenyl)-3-[(2-nitrophenyl)methoxy]-1h-pyrazole. (2016). WO2016113741A1.
• Technical Support Center: Large-Scale Synthesis and Purification of 3-Chloro-3H-pyrazole. (n.d.). BenchChem.
• LibreTexts. (2020, March 16). 10: The Chemistry of Alcohols and Thiols.
• Reactions of Thiols. (2021, December 14). Chemistry Steps.
• Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
• Southern Illinois University Edwardsville. (n.d.). Chapter 7. Alcohols, Thiols, Phenols, Ethers.
• Ashenhurst, J. (2015, July 5). Thiols And Thioethers. Master Organic Chemistry.
• Strategies for the direct oxidative esterification of thiols with alcohols. (2022). RSC Advances, 12(23), 14597–14611.
• Synthesis of Chromone-Related Pyrazole Compounds. (2017). Molecules, 22(12), 2095.
• Application Notes and Protocols: 1,3,5-Trimethyl-4-nitro-1H-pyrazole as a Precursor for Amine Synthesis. (n.d.). BenchChem.
• Primary Amine Functionalization of Alkoxysilanes: Synthesis, Selectivity, and Mechanistic Insights. (2021). Inorganic Chemistry, 60(15), 11562–11568.
• Pyrazole. (n.d.). In Heterocyclic Compounds AZC 2018 Organic Chemistry, Pharmacy.

Sources

• 1. Recent Advances in Synthesis and Properties of Pyrazoles [mdpi.com]
• 2. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. siue.edu [siue.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: A Researcher's Guide to 3-(Chloromethyl)-4-nitro-1H-pyrazole

Welcome to the technical support center for 3-(chloromethyl)-4-nitro-1H-pyrazole. This resource is designed for researchers, medicinal chemists, and process development scientists who are leveraging this versatile building block in their synthetic endeavors. Our goal is to provide you with in-depth, field-proven insights to help you anticipate and overcome common challenges, particularly the prevention of unwanted hydrolysis. This guide is structured in a question-and-answer format to directly address the practical issues you may encounter at the bench.

Understanding the Challenge: The Inherent Reactivity of 3-(Chloromethyl)-4-nitro-1H-pyrazole

The structure of 3-(chloromethyl)-4-nitro-1H-pyrazole, featuring a chloromethyl group attached to a pyrazole ring bearing a potent electron-withdrawing nitro group, endows it with high reactivity. This reactivity is a double-edged sword: while it makes the compound an excellent electrophile for various nucleophilic substitution reactions, it also renders it highly susceptible to hydrolysis. The presence of even trace amounts of water can lead to the formation of the corresponding and often undesired 3-(hydroxymethyl)-4-nitro-1H-pyrazole, resulting in reduced yields and purification challenges.

This guide will equip you with the knowledge and protocols to handle this reactive intermediate effectively, ensuring the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm storing my 3-(chloromethyl)-4-nitro-1H-pyrazole as a solid. What are the optimal conditions to prevent degradation over time?

A1: Proper storage is the first line of defense against hydrolysis. While the compound is generally stable as a dry solid under normal conditions, its reactivity necessitates stringent storage protocols to ensure long-term integrity.[1]

• Expert Insight: The primary degradation pathway during storage is hydrolysis of the chloromethyl group. This is exacerbated by atmospheric moisture. The electron-withdrawing nature of the 4-nitro group and the pyrazole ring makes the benzylic-like carbon of the chloromethyl group highly electrophilic and thus, more susceptible to nucleophilic attack by water.

• Recommended Storage Protocol:

  • Inert Atmosphere: Store the solid compound under an inert atmosphere, such as argon or nitrogen. This can be achieved by flushing the container with the inert gas before sealing.

  • Low Temperature: While stable at room temperature when perfectly dry, storage at lower temperatures (2-8 °C) in a desiccated environment is recommended to slow down any potential degradation.[1]

  • Tightly Sealed Container: Use a container with a secure, airtight seal. Parafilm can be used to further seal the cap.

  • Desiccant: Store the sealed container within a desiccator containing a suitable drying agent (e.g., silica gel, Drierite) to minimize exposure to ambient moisture.

Parameter	Recommendation	Rationale
Atmosphere	Inert (Argon or Nitrogen)	Prevents contact with atmospheric moisture.
Temperature	2-8 °C (Refrigerated)	Reduces the rate of potential hydrolytic degradation.
Container	Tightly sealed, airtight	Physical barrier against moisture ingress.
Environment	Desiccated	Actively removes moisture from the surrounding air.

Q2: My reaction yields are consistently low. How can I be sure if hydrolysis of the starting material is the culprit?

A2: Low yields are a common frustration, and hydrolysis of your electrophile is a prime suspect. Identifying the presence of the hydrolysis byproduct, 3-(hydroxymethyl)-4-nitro-1H-pyrazole, is key to diagnosing the problem.

• The Chemistry of the Problem: The hydrolysis reaction converts your starting material into an alcohol. This byproduct will have different chromatographic properties and will not participate in the desired reaction, thus lowering your yield.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for diagnosing low reaction yields.

• Analytical Protocol: RP-HPLC for Hydrolysis Detection A robust Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method can effectively separate the relatively nonpolar 3-(chloromethyl)-4-nitro-1H-pyrazole from its more polar hydrolysis product.[2][3]

  Parameter	Recommended Condition
  Column	C18, 5 µm, 4.6 x 150 mm
  Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
  Gradient	Start at 30% B, ramp to 90% B over 10 minutes
  Flow Rate	1.0 mL/min
  Detection	UV at 254 nm
  Column Temp.	30 °C
  Expected Elution	3-(hydroxymethyl)-4-nitro-1H-pyrazole will have a shorter retention time than 3-(chloromethyl)-4-nitro-1H-pyrazole.

Q3: What are the best practices for setting up a reaction to prevent hydrolysis?

A3: A successful reaction begins with a meticulously planned and executed setup that rigorously excludes water.

• Causality: The rate of hydrolysis is dependent on the concentration of water. Therefore, minimizing water content in your reaction is paramount. The reaction mechanism is analogous to the hydrolysis of other activated benzylic halides, which can proceed through either an SN1 or SN2 pathway. In polar aprotic solvents, an SN2 mechanism is more likely.[4][5] The presence of water, a nucleophile, will compete with your desired nucleophile.

  Caption: Simplified SN2 hydrolysis mechanism.

• Protocol for Anhydrous Reaction Setup:

  • Glassware: Oven-dry all glassware at >120 °C for at least 4 hours, or flame-dry under vacuum. Allow to cool in a desiccator or under an inert atmosphere.

  • Solvents: Use anhydrous solvents. Commercially available anhydrous solvents are often sufficient. For particularly sensitive reactions, consider distilling the solvent over a suitable drying agent. Polar aprotic solvents like anhydrous DMF, acetonitrile, or THF are generally good choices for nucleophilic substitution reactions with this substrate.[6][7]

  • Reagents: Ensure all other reagents, including your nucleophile and any bases, are anhydrous. Solid reagents can be dried in a vacuum oven.

  • Inert Atmosphere: Assemble the reaction apparatus under a positive pressure of an inert gas (argon or nitrogen). Use septa and cannulation techniques for liquid transfers.

  • Order of Addition: Add the 3-(chloromethyl)-4-nitro-1H-pyrazole to the reaction vessel under an inert atmosphere before introducing the solvent and other reagents.

Q4: I suspect hydrolysis is occurring during my aqueous workup. How can I modify my procedure to minimize product loss?

A4: The workup is a critical stage where your product is most vulnerable to hydrolysis. The key is to minimize the contact time with aqueous phases and to keep conditions cold.

• Scientific Rationale: The kinetics of the hydrolysis reaction are temperature-dependent. By performing washes at low temperatures (0-5 °C), you significantly slow down the rate of this unwanted side reaction.[8] Using brine (saturated NaCl solution) for washes also helps to decrease the solubility of your organic product in the aqueous layer, a phenomenon known as "salting out".[9]

• Optimized Workup Protocol:

  • Quenching: If quenching is necessary, do so by adding the reaction mixture to a rapidly stirred, cold (ice bath) biphasic mixture of a non-polar organic solvent and ice-cold water or a mild buffer.

  • Aqueous Washes: Perform all aqueous washes with ice-cold solutions. Use a saturated sodium bicarbonate solution to neutralize any acid, followed by a wash with cold brine.[10]

  • Efficiency: Do not delay between washes. Separate the layers promptly to minimize contact time.

  • Drying: After separating the organic layer, dry it thoroughly with a suitable anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Ensure the drying agent is added until it no longer clumps, indicating that all visible water has been removed.[9]

  • Solvent Removal: After filtering off the drying agent, remove the solvent under reduced pressure as soon as possible.

  Caption: Optimized workup workflow to prevent hydrolysis.

By implementing these expertly guided protocols and understanding the chemical principles behind them, you can significantly improve the outcomes of your experiments involving 3-(chloromethyl)-4-nitro-1H-pyrazole, ensuring higher yields and purer products.

References

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Nitrophenylcarbenes. Part III. Kinetics of the decomposition of 4-nitrobenzyl chloride and dimethyl-4-nitrobenzylsulphonium ion in sodium hydroxide. A reinvestigation. RSC Publishing. Retrieved from [Link]

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. (2014, August 10). IJCPA. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Separation of Pyrazole on Newcrom R1 HPLC column. Retrieved from [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). Retrieved from [Link]

• Frontier, A. (2026). Workup Tips. University of Rochester. Retrieved from [Link]

• Ashtekar, A., et al. (2023). Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone]. ResearchGate. Retrieved from [Link]

• LibreTexts. (2021, September 27). 4.7: Reaction Work-Ups. Chemistry LibreTexts. Retrieved from [Link]

• Sivagam, B., Sekar, R., & Sudakar, P. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. Semantic Scholar. Retrieved from [Link]

• NIST. (n.d.). 4-Nitrobenzoyl chloride. NIST WebBook. Retrieved from [Link]

• Acid hydrolysis of organic materials. (n.d.). Retrieved from [Link]

• Nucleophilic Substitution Reactions. (n.d.). Retrieved from [Link]

• Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. (n.d.). Arkat USA. Retrieved from [Link]

• Vicarious nucleophilic substitution of hydrogen vs. ANRORC-type ring transformation in reactions of 1,2,4-triazines. (n.d.). Semantic Scholar. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• BioPharma Services. (2023, February 6). BA Method Development: Polar Compounds. Retrieved from [Link]

• Saint Augustine's University. (2026, February 15). SN1 vs SN2: The Chemical Dance of Substitution Reactions. Retrieved from [Link]

• Potapov, A. S., et al. (2022). Chemistry of polyhalogenated nitrobutadienes, 17: Efficient synthesis of persubstituted chloroquinolinyl-1H-pyrazoles and evaluation of their antimalarial, anti-SARS-CoV-2, antibacterial, and cytotoxic activities. PMC. Retrieved from [Link]

• Chemsrc. (2025, August 22). 4-Nitrobenzyl chloride. Retrieved from [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• ChemBK. (2024, April 9). 1H-Pyrazole, 1-(chloromethyl)-4-nitro-. Retrieved from [Link]

• ANRORC reactions of 3-methyl-1,4-dinitro-1H-pyrazole with arylhydrazines. (2025, November 3). ResearchGate. Retrieved from [Link]

• Master Organic Chemistry. (2025, July 3). The SN1 Reaction Mechanism. Retrieved from [Link]

• Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. (n.d.). ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nucleophilic Substitution (SN1, SN2). Retrieved from [Link]

• LibreTexts. (2021, December 15). 7.5: SN1 vs SN2. Chemistry LibreTexts. Retrieved from [Link]

• Crash Course. (2021, February 8). Substitution Reactions - SN1 and SN2 Mechanisms: Crash Course Organic Chemistry #21. YouTube. Retrieved from [Link]

• SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. (n.d.). Connect Journals. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Photophysical and biological studies on structurally modified chlorophenyl-substituted pyrazolone derivatives. (n.d.). Biblioteka Nauki. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Retrieved from [Link]

• Solvent-free mechanochemical chlorination of pyrazoles with trichloroisocyanuric acid. (n.d.). Green Chemistry (RSC Publishing). Retrieved from [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. ijcpa.in [ijcpa.in]
• 3. researchgate.net [researchgate.net]
• 4. gacariyalur.ac.in [gacariyalur.ac.in]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Workup [chem.rochester.edu]

Technical Support Center: Optimizing Yield of 3-(Chloromethyl)-4-nitro-1H-pyrazole

Current Status: Active Ticket ID: #PYR-NIT-CL-003 Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary

The synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole is a critical transformation often plagued by low yields due to the electron-deficient nature of the nitropyrazole ring and the sensitivity of the chloromethyl group. High-yield synthesis requires a deviation from standard "textbook" chlorination protocols. This guide addresses the three most common failure points: precursor purity , chlorination agent selection , and workup-induced decomposition .

Module 1: Precursor Integrity (The Silent Yield Killer)

User Question: "My chlorination reaction turns black and yields <30%. Is my thionyl chloride bad?"

Technical Diagnosis: While thionyl chloride (

) quality matters, the root cause is almost invariably the purity of the alcohol precursor, (4-nitro-1H-pyrazol-3-yl)methanol . Impurities from the reduction step (often carried over from the ethyl ester reduction) act as catalysts for decomposition.

Troubleshooting Protocol: Alcohol Quality Check

Before adding a single drop of chlorinating agent, validate your precursor against these metrics:

Parameter	Specification	Why it Matters
Appearance	White to pale yellow solid	Dark/orange indicates azo-dimer contamination.
Melting Point	Sharp (<2°C range)	Broad range implies oligomers that char with .
Water Content	<0.5% (Karl Fischer)	Water hydrolyzes to , degrading the product.

Corrective Action (The "Clean Slate" Protocol): If your alcohol is impure, do not proceed . Recrystallize it from Ethanol/Water (9:1) . The nitro group stabilizes the crystal lattice, allowing impurities to remain in the mother liquor.

Module 2: The Chlorination Reaction (Process Optimization)

User Question: "I am using neat thionyl chloride at reflux, but the product is decomposing. How do I fix this?"

Expert Insight: Neat reflux is the wrong approach for this substrate. The 4-nitro group strongly withdraws electrons, making the pyrazole ring electron-deficient. However, it also makes the system thermally sensitive. Refluxing neat

(76°C) often exceeds the decomposition threshold of the nitropyrazole intermediate, leading to "tarring."

Optimized Protocol: The Vilsmeier-Haack Modification

Instead of neat reflux, use a catalytic Vilsmeier-Haack approach in a chlorinated solvent. This generates the active chloroiminium species in situ, allowing the reaction to proceed at lower temperatures.

Step-by-Step Methodology:

• Solvent System: Suspend 1.0 eq of (4-nitro-1H-pyrazol-3-yl)methanol in anhydrous Dichloromethane (DCM) (0.2 M concentration). Do not use ethers (THF), as the HCl generated will cleave them.

• Catalyst: Add DMF (5 mol%) . This is non-negotiable. It forms the reactive Vilsmeier reagent with

  .

• Reagent Addition: Cool to 0°C . Add Thionyl Chloride (1.5 eq) dropwise.

  • Note: The exotherm here is significant. Monitor internal temp; keep <5°C.

• Reaction Phase: Allow to warm to Room Temperature (20-25°C) . Stir for 4-6 hours.

  • Checkpoint: Monitor via TLC (EtOAc/Hexane). The alcohol spot should disappear. If sluggish, heat strictly to 35°C (gentle reflux of DCM), but never higher.

Visualizing the Reaction Logic

Caption: Reaction pathway showing the critical divergence between successful chlorination (green) and thermal decomposition (red).

Module 3: Workup & Isolation (Preventing Reversion)

User Question: "I see the product on TLC, but after aqueous workup, the yield drops or the product disappears. Is it hydrolyzing?"

Technical Diagnosis: Yes. The 3-chloromethyl group, activated by the adjacent 4-nitro group, is highly electrophilic. It is essentially a "benzylic-like" halide on steroids. Washing with water or weak base (NaHCO3) can cause rapid hydrolysis back to the alcohol or formation of an ether dimer.

The "Anhydrous Workup" Strategy

Avoid water entirely if possible.

• Concentration: Evaporate the reaction mixture (DCM + excess

  ) under reduced pressure at <40°C .

• Chase: Add dry Toluene and re-evaporate (2x). This azeotropes away the residual

  and gas.

• Isolation:

  • Option A (Salt Form): The product often exists as a hydrochloride salt. Triturate the residue with cold Diethyl Ether or Hexane . Filter the solid under nitrogen.

  • Option B (Free Base): If you must neutralize, use a saturated cold NaHCO3 wash quickly (<2 mins contact time) and immediately extract into EtOAc. Dry over

    instantly. Do not let it sit in the aqueous phase.

Module 4: Safety & Stability (E-E-A-T)

Critical Safety Warning: Nitropyrazoles are energetic materials. While the mono-nitro derivative is generally stable, it possesses shock sensitivity potential.

• Never distill the product residue at high temperatures.

• Avoid metal spatulas if the product is dry; use Teflon/wood.

• Storage: Store under Argon at -20°C. The chloromethyl group will slowly hydrolyze with atmospheric moisture.

References

• Synthesis of Nitropyrazoles: Beilstein J. Org. Chem. 2018, 14, 1483–1492. (Discusses the reactivity of hydroxymethyl-pyrazoles and the risk of dimerization with thionyl chloride).

• Chlorination Mechanisms:J. Org. Chem. 2011, 76, 2268.

• Energetic Materials Handling: Org. Lett. 2024, 26, 5946-5950. (Stability data on highly nitrated pyrazole isomers).

• Process Patent: WO2016113741A1. (Industrial scale synthesis of chloromethyl pyrazole intermediates).

Technical Support Center: Purification of Nitropyrazole Derivatives

[1]

Ticket ID: NP-PUR-001 Status: Open Assigned Specialist: Dr. A. V. Thorne, Senior Application Scientist Subject: Troubleshooting Purification, Separation, and Handling of Nitropyrazole Derivatives[1]

Welcome to the Specialist Support Hub

You are likely here because nitropyrazole derivatives—critical scaffolds in both high-energy density materials (HEDMs) and kinase inhibitor development—are notoriously difficult to purify. They exhibit conflicting physicochemical properties: they are often polar yet poorly soluble in water, shock-sensitive yet require thermal rearrangement, and prone to "streaking" on silica due to the acidity of the pyrazole N-H.[1]

This guide moves beyond standard textbook advice. It is structured to troubleshoot specific failure modes (e.g., "My product is oiling out," "I cannot separate regioisomers") using field-validated protocols.

Module 1: The "Acid-Base Switch" (Chemical Purification)

Issue: Chromatography is yielding poor recovery, or the compound is co-eluting with non-acidic impurities.

Expert Insight: Many nitropyrazoles (specifically 3-nitro and 4-nitro derivatives with a free N-H) are weak acids (

).[1] We can exploit this amphoteric nature to purify them without column chromatography. This method is superior for removing neutral organic impurities (unreacted starting materials, non-acidic byproducts).

Standard Operating Procedure: pH-Swing Extraction[1]

Prerequisite: The derivative must have an unsubstituted N-H group.

• Dissolution: Dissolve the crude nitropyrazole mixture in an organic solvent immiscible with water (e.g., Ethyl Acetate or Dichloromethane).

• Basification (Extraction):

  • Extract the organic layer with 10% aqueous NaOH or saturated

    .

  • Mechanism:[2][3][4][5] The nitropyrazole deprotonates to form a water-soluble nitropyrazolate salt.

  • Action: Keep the Aqueous Layer . Discard the Organic Layer (contains neutral impurities).

• Washing: Wash the aqueous layer once with fresh Ethyl Acetate to remove entrained organics.

• Acidification (Precipitation):

  • Cool the aqueous layer to 0–5°C.

  • Slowly add 6M HCl dropwise until pH reaches ~2–3.

  • Observation: The purified nitropyrazole should precipitate as a solid.

• Recovery: Filter the precipitate.[2][6] If no precipitate forms (due to high water solubility), extract the acidic aqueous layer with Ethyl Acetate, dry over

  , and evaporate.[1]

Workflow Visualization

Figure 1: The "pH-Swing" purification logic for acidic nitropyrazoles.

Module 2: Chromatographic Separation (Isomer Control)

Issue: Regioisomers (e.g., 1,3- vs. 1,5- isomers) are co-eluting or streaking on the column.

Expert Insight: Nitropyrazoles streak on silica gel because the acidic N-H proton interacts strongly with the silanol groups (

) of the stationary phase. To fix this, you must suppress ionization or block the interaction.[1]

Troubleshooting Table: Mobile Phase Optimization

Problem	Cause	Solution (Mobile Phase Modifier)
Broad Tailing / Streaking	Acidic N-H interaction with Silica	Add 0.5% - 1% Acetic Acid to the eluent.
Severe Tailing (Basic compounds)	Interaction with acidic silanols	Add 1% Triethylamine (TEA) (Pre-wash column with TEA/Hexane).
Isomers Co-eluting (Rf < 0.1)	Polarity too low	Switch from Hexane/EtOAc to DCM/MeOH (95:5) .
N-Alkylated Isomers	Very similar dipole moments	Use Toluene/Ethyl Acetate gradients (Toluene provides - selectivity).

Protocol: Regioisomer Separation (N-Alkylation Products)

When alkylating nitropyrazoles, you often get a mixture of N1- and N2-alkylated products.[1]

• TLC Check: Run TLC in Toluene:Ethyl Acetate (4:1) . Toluene often separates pyrazole isomers better than Hexanes due to aromatic stacking interactions.

• Column Packing: Slurry pack silica using the mobile phase containing 1% Acetic Acid.

• Loading: Do not dissolve in pure DCM or MeOH for loading; this causes band broadening. Adsorb the crude onto Celite or Silica (dry loading) for the sharpest bands.

Module 3: Crystallization & Solubility

Issue: The product comes out as an oil or fails to crystallize.

Expert Insight: Nitropyrazoles are often "oily" due to trace solvent retention or isomer mixtures lowering the melting point. They generally follow a solubility hierarchy: MeOH > EtOH > Acetone > EtOAc > Water > Toluene .[1]

Recrystallization Strategy

• For 4-Nitropyrazole: High success rate using Ethyl Ether / Hexane .[2] Dissolve in minimum refluxing ether, then add hexane until turbid.

• For 3-Nitropyrazole: Often requires Water / Ethanol mixtures. It is sparingly soluble in water but highly soluble in ethanol.

  • Technique: Dissolve in hot Ethanol. Add hot water dropwise until cloud point. Allow to cool very slowly (wrap flask in foil) to avoid oiling out.

Data: Solubility Hierarchy (at 25°C) Values are qualitative estimates based on processing experience.

Solvent	Solubility (3-NP)	Solubility (4-NP)	Recommended Use
Methanol	High	High	Dissolving crude / Transfer
Ethyl Acetate	Moderate	Moderate	Extraction solvent
Water	Low	Low	Anti-solvent (precipitant)
Toluene	Very Low	Low	Recrystallization (Anti-solvent)

Module 4: Safety & Handling (The "Nitro" Factor)

Issue: Safety concerns regarding thermal instability and shock sensitivity.

Expert Insight: While mononitropyrazoles (3-NP, 4-NP) are generally stable, polynitropyrazoles (DNP, TNP) are High-Energy Density Materials (HEDMs).[1] They can be shock-sensitive and thermally unstable.

Critical Safety Protocol: Drying & Handling

• No Metal Spatulas: When handling dry dinitro- or trinitropyrazoles, use Teflon or wooden spatulas . Metal-on-glass friction can initiate detonation in dry, high-nitrogen compounds.[1]

• Thermal Limits:

  • Never heat crude nitration mixtures above 100°C without DSC (Differential Scanning Calorimetry) data.

  • Rearrangement Reactions: The synthesis of 3-NP often involves heating N-nitropyrazole in anisole at ~140°C.[1] This is a thermal runaway risk . Ensure the reaction vessel has a burst disk and remote temperature monitoring.

• Drying:

  • Do not oven dry at atmospheric pressure.

  • Mandatory: Vacuum dry at < 50°C. If the compound is potentially unstable, dry at ambient temperature over

    .[1]

Safety Decision Logic

Figure 2: Handling protocol based on nitration level.

References

• Synthesis and Rearrangement: Janssen, J. W. A. M., et al. "Nitration of pyrazoles.[1][2][7] Rearrangement of N-nitropyrazoles." The Journal of Organic Chemistry, 38.10 (1973): 1777-1782.[1]

• Energetic Properties & Safety: Zhang, J. G., et al. "3,4,5-Trinitropyrazole: A detonating explosive with high thermal stability."[1] Journal of Materials Chemistry A, 3.2 (2015).[1]

• Recrystallization Data: Liu, Y., et al. "Solubility and Thermodynamic Analysis of 3-Nitropyrazole in Different Pure Solvents."[1] Journal of Chemical & Engineering Data, 57.8 (2012): 2320–2325.[1]

• Chromatographic Separation: Knorr, R. "Pyrazoles. II. N-Alkylation of Nitropyrazoles." Chemische Berichte, 128 (1995).

Sources

• 1. researchgate.net [researchgate.net]
• 2. guidechem.com [guidechem.com]
• 3. CN102250007A - Preparation method of 3,4-binitropyrazole - Google Patents [patents.google.com]
• 4. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]
• 5. Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][1,2,4]triazin-7(6H)-ones and Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. magritek.com [magritek.com]
• 7. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solving Regioselectivity Issues in Pyrazole N-Alkylation

Welcome to the Technical Support Center for pyrazole N-alkylation. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of regioselectivity in their synthetic workflows. Here, we address common challenges and provide practical, evidence-based solutions in a direct question-and-answer format. Our goal is to empower you with the knowledge to control and optimize your pyrazole alkylation reactions, ensuring reproducible and high-yield outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges I should anticipate when performing an N-alkylation on an unsymmetrical pyrazole?

The main hurdles in the N-alkylation of unsymmetrical pyrazoles are controlling regioselectivity and achieving high yields. Alkylation can occur at either the N1 or N2 position, frequently leading to a mixture of regioisomers that can be challenging to separate.[1][2] Suboptimal reaction conditions, unwanted side reactions, or the low reactivity of starting materials can also result in low yields.[1]

Q2: My pyrazole N-alkylation is producing a mixture of regioisomers. What factors are at play and how can I control the N1/N2 selectivity?

Regioselectivity in pyrazole N-alkylation is a multifaceted issue influenced by a combination of steric, electronic, and reaction condition-dependent factors.[1][2][3] Understanding and manipulating these can allow you to favor the formation of your desired isomer.

• Steric Hindrance: This is often the most intuitive factor. The alkylating agent will preferentially react with the less sterically hindered nitrogen atom. Therefore, bulky substituents on the pyrazole ring or the use of a bulky alkylating agent will direct the reaction towards the more accessible nitrogen.[1] For instance, even a relatively small change from 1-bromopropane to the bulkier benzyl bromide can improve the N1/N2 ratio.[4]

• Electronic Effects: The electronic properties of substituents on the pyrazole ring directly influence the nucleophilicity of the adjacent nitrogen atoms.[1][3][5] Electron-withdrawing groups can decrease the nucleophilicity of the nearby nitrogen, while electron-donating groups can increase it.

• Reaction Conditions: This is where you have the most experimental control.

  • Base and Counterion: The choice of base is critical and can even reverse regioselectivity.[2] For example, the combination of potassium carbonate (K₂CO₃) in dimethyl sulfoxide (DMSO) is known to be effective for regioselective N1-alkylation of 3-substituted pyrazoles.[1][6] In some cases, sodium hydride (NaH) can be used to prevent the formation of regioisomeric mixtures.[1] Interestingly, magnesium-based catalysts, such as MgBr₂, have been shown to favor N2-alkylation.[1][2] The nature of the cation associated with the pyrazolate anion can also influence the reaction outcome.[2]

  • Solvent: The polarity of the solvent plays a crucial role. Polar aprotic solvents like N,N-dimethylformamide (DMF), DMSO, and acetonitrile often favor the formation of a single regioisomer.[1] In some instances, the use of fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), has been reported to dramatically improve regioselectivity.[1]

  • Temperature: Lowering the reaction temperature can sometimes increase the kinetic selectivity towards one regioisomer.[1]

The interplay of these factors is visually summarized in the decision tree below.

Caption: Decision tree for troubleshooting regioselectivity in pyrazole N-alkylation.

Q3: My reaction is not proceeding or giving low yields. What should I troubleshoot?

Low yields can stem from several factors. Here's a systematic approach to troubleshooting:

• Assess Reagent Quality and Stoichiometry:

  • Base: Ensure your base is not old or degraded. A slight excess of the base is often beneficial.[1]

  • Alkylating Agent: The reactivity of the alkylating agent (R-X) is dependent on the leaving group (X), with the general trend being I > Br > Cl > OTs. If you are using a less reactive alkyl chloride, consider switching to the corresponding bromide or iodide.[1]

  • Pyrazole: Verify the purity of your starting pyrazole.

• Check Solubility: Poor solubility of either the pyrazole or the base can significantly hinder the reaction.[1] If you observe poor solubility, consider a different solvent system.

• Monitor the Reaction: Use techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track the consumption of your starting material and the formation of products. This will help you determine if the reaction is sluggish or if decomposition is occurring.

Q4: Are there alternative methods to base-mediated alkylation if I'm still facing issues?

Yes, several alternative strategies can provide better regioselectivity.

• Acid-Catalyzed N-Alkylation with Trichloroacetimidates: This method offers a milder alternative to strong bases and high temperatures.[7] It utilizes trichloroacetimidate electrophiles and a Brønsted acid catalyst, such as camphorsulfonic acid (CSA).[1] For unsymmetrical pyrazoles, the major product is typically determined by steric factors, with alkylation favoring the less hindered nitrogen.[7]

• Protecting Group Strategies: In cases where achieving selectivity is particularly challenging, a protecting group can be employed to block one of the nitrogen atoms, thereby directing alkylation to the desired position.[5] The subsequent removal of the protecting group yields the desired regioisomer. The (2-trimethylsilyl)ethoxymethyl (SEM) group is one such protecting group that allows for regioselective N-alkylation.[8]

• Enzymatic Alkylation: For unparalleled regioselectivity, engineered enzymes like methyltransferases can be utilized.[5][9] These biocatalysts can offer exceptional control, often exceeding 99% selectivity for one regioisomer.[5]

Q5: How can I confidently determine the structure of my N-alkylated pyrazole regioisomers?

Unambiguous structural determination is crucial. The most powerful technique is 2D Nuclear Magnetic Resonance (NMR) spectroscopy . Specifically, Nuclear Overhauser Effect Spectroscopy (NOESY) and Heteronuclear Multiple Bond Correlation (HMBC) experiments are invaluable.

• NOESY: This experiment can identify through-space interactions. For example, a NOESY correlation between the protons of the newly introduced N-alkyl group and a nearby substituent on the pyrazole ring can confirm their spatial proximity and thus the site of alkylation.[10]

• HMBC: This experiment shows correlations between protons and carbons that are two or three bonds away. A correlation between the protons of the N-alkyl group and a specific carbon in the pyrazole ring can definitively establish the point of attachment.[10]

X-ray crystallography, when suitable crystals can be obtained, provides the most definitive structural proof.[4][6]

Troubleshooting and Optimization Protocols

Protocol 1: Standard Base-Mediated N-Alkylation

This protocol provides a reliable starting point for the N-alkylation of a generic pyrazole.

Materials:

• Substituted Pyrazole (1.0 eq)

• Base (e.g., K₂CO₃, 1.5 eq or NaH, 1.2 eq)

• Anhydrous Solvent (e.g., DMF, DMSO, or Acetonitrile)

• Alkylating Agent (e.g., Iodomethane, Benzyl bromide, 1.1 eq)

• Saturated aqueous ammonium chloride (NH₄Cl) solution (for quenching NaH)

• Water

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., Argon), add the pyrazole (1.0 eq) and the base.

• Add the anhydrous solvent to achieve a concentration of 0.1-0.5 M.

• Stir the suspension at room temperature for 15-30 minutes to allow for deprotonation.

• Add the alkylating agent (1.1 eq) dropwise to the suspension.

• Allow the reaction to stir at the desired temperature (ranging from room temperature to 80°C) for 4-24 hours, monitoring its progress by TLC or LC-MS.

• Upon completion, cool the reaction to 0°C and, if using NaH, carefully quench with saturated aqueous NH₄Cl solution.

• Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[1]

Caption: General workflow for base-mediated pyrazole N-alkylation.

Protocol 2: Acid-Catalyzed N-Alkylation with Trichloroacetimidates

This protocol offers an alternative for substrates that are sensitive to basic conditions.[1][7]

Materials:

• Pyrazole (1.0 eq)

• Trichloroacetimidate electrophile (1.0 eq)

• Camphorsulfonic acid (CSA, 0.2 eq)

• Dry 1,2-Dichloroethane (DCE)

• Ethyl acetate (EA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Charge a round-bottom flask with the pyrazole (1 eq), trichloroacetimidate (1 eq), and CSA (0.2 eq) under an argon atmosphere.

• Add dry DCE to form a 0.25 M solution.

• Stir the reaction at room temperature for 4 hours.

• Dilute the reaction mixture with ethyl acetate.

• Wash with saturated aqueous NaHCO₃ and then brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[1]

Data Summary Table

Factor	Variation	General Effect on Regioselectivity	Reference(s)
Steric Hindrance	Bulky pyrazole substituent	Favors alkylation at the less hindered nitrogen	[1]
Bulky alkylating agent	Favors alkylation at the less hindered nitrogen	[1][4]
Base/Catalyst	K₂CO₃ in DMSO	Generally favors N1-alkylation	[1][6]
NaH	Can improve selectivity in specific cases	[1][2]
MgBr₂	Has been shown to favor N2-alkylation	[1][2]
Solvent	Polar Aprotic (DMF, DMSO)	Often improves selectivity over nonpolar solvents	[1]
Fluorinated Alcohols (TFE, HFIP)	Can dramatically increase selectivity	[1]
Alkylation Method	Acid-catalyzed (Trichloroacetimidates)	Sterically controlled, favors less hindered N	[7]
Enzymatic	Can provide exceptionally high selectivity (>99%)	[5][9]

References

• Edilova, Y. O., Kudyakova, Y. S., Eltsov, O. S., Suponitsky, K. Y., Perevalov, V. P., & Bazhin, D. N. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 26(21), 10335. [Link]

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576–579. [Link]

• Edilova, Y. O., Kudyakova, Y. S., Eltsov, O. S., Suponitsky, K. Y., Perevalov, V. P., & Bazhin, D. N. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 26(21), 10335. [Link]

• Norman, N. J., Bao, S., Wo, K., Lee, S. Y. C., Kneitschel, N., Chang, J., Zhu, K., & Huang, A. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 87(16), 10834–10843. [Link]

• Sanna, M., Sini, M., Angius, R., Cadoni, E., Esposito, F., Greiner, V. J., Sanna, D., & Meleddu, R. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5863. [Link]

• Daugulis, O., & Zaitsev, V. G. (2005). C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. Angewandte Chemie International Edition, 44(27), 4046-4048. [Link]

• CN101885822A - A kind of synthetic method of 1-alkyl pyrazole-4-pinacol borate. (n.d.). Google Patents.

• Scribd. (n.d.). Isolation and Characterization of Regioisomers of Pyrazole-Based | PDF | Catalysis. Retrieved February 13, 2024, from [Link]

• Norman, N. J., Bao, S., Wo, K., Lee, S. Y. C., Kneitschel, N., Chang, J., Zhu, K., & Huang, A. (2022). Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ResearchGate. [Link]

• Sun, J., Stauffer, S. R., & Katzenellenbogen, J. A. (2000). Regioselective Synthesis of 1,3,5-Triaryl-4-alkylpyrazoles: Novel Ligands for the Estrogen Receptor. Organic Letters, 2(18), 2833–2836. [Link]

• Kumar, D., Kumar, N., & Singh, R. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6500. [Link]

• Huang, A., Wo, K., Lee, S. Y. C., Kneitschel, N., Chang, J., Zhu, K., et al. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry. [Link]

• Norman, N. J., Bao, S., Wo, K., Lee, S. Y. C., Kneitschel, N., Chang, J., Zhu, K., & Huang, A. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Semantic Scholar. [Link]

• Edilova, Y. O., Kudyakova, Y. S., Eltsov, O. S., Suponitsky, K. Y., Perevalov, V. P., & Bazhin, D. N. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. PMC. [Link]

• Kędzia, J., & Szymański, P. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 86(14), 9314–9326. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles. Retrieved February 13, 2024, from [Link]

• Le, K. N., & Dudley, G. B. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Semantic Scholar. [Link]

• J. Agric. Food Chem. 2005, 53, 21, 8229-8234. (2005). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. ACS Publications. [Link]

• Edilova, Y. O., Kudyakova, Y. S., Eltsov, O. S., Suponitsky, K. Y., Perevalov, V. P., & Bazhin, D. N. (2025). (PDF) Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. ResearchGate. [Link]

• Matos, I., Valente, A. A., & Pillinger, M. (2012). Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves. ResearchGate. [Link]

• Štefane, B., & Požgan, F. (2025). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Sc. KTU ePubl. [Link]

• Gherase, D., Gaina, C., & Gaina, V. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Publishing. [Link]

• Barreda, M. A., Orduna, A., Lahoz, A., & Alibés, R. (2021). Aldehydes as Photoremovable Directing Groups: Synthesis of Pyrazoles by a Photocatalyzed [3+2] Cycloaddition/Norrish Type Fragme. Organic Letters, 23(11), 4195–4199. [Link]

• Párraga, J., & Galán, A. (2012). Characterization of 4,5-Dihydro-1H-Pyrazole Derivatives by 13 C NMR Spectroscopy. Molecules, 17(1), 747–757. [Link]

• Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved February 13, 2024, from [Link]

• ResearchGate. (n.d.). Selective synthesis of minimally differentiated N-alkyl pyrazoles and.... Retrieved February 13, 2024, from [Link]

• ResearchGate. (n.d.). Optimization of pyrazole N-alkylation conditions. Retrieved February 13, 2024, from [Link]

• Le, K. N., & Dudley, G. B. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI. [Link]

• Dömling, A., & Beck, B. (2017). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 13, 2058–2076. [Link]

• ResearchGate. (n.d.). ChemInform Abstract: N-Alkylation of Pyrazolones with OH-Protection. Retrieved February 13, 2024, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. acs.figshare.com [acs.figshare.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 10. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

minimizing side reactions in chloromethyl pyrazole synthesis

The following technical guide is structured as a Level 3 Engineering Support Resource . It assumes the user is familiar with basic organic synthesis but requires specific mechanistic insight to troubleshoot low yields or instability in chloromethyl pyrazole synthesis.

Topic: Minimizing Side Reactions & Instability Ticket ID: CHEM-SUP-PYR-042 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The "Self-Destruct" Mechanism

The synthesis of chloromethyl pyrazoles (specifically from hydroxymethyl precursors) presents a unique challenge: the product is often a reactive electrophile (alkyl chloride) and a nucleophile (pyrazole nitrogen) simultaneously.

If generated as a free base, the molecule can react with itself, leading to rapid polymerization or dimerization. Successful synthesis relies not just on the chlorination step, but on kinetic trapping of the product as a salt (typically hydrochloride) to disable the nucleophilic nitrogen.

Critical Failure Modes (Troubleshooting Guide)

Issue A: "My product turned into a gummy solid/insoluble polymer during workup."

Diagnosis: Intermolecular N-Alkylation (Self-Quenching). This is the most common failure mode. The pyrazole ring nitrogen (

) is nucleophilic. Upon removing the thionyl chloride or neutralizing the reaction, the free base form of your product attacks the chloromethyl group of a neighboring molecule.

Corrective Protocol:

• Do NOT neutralize: Avoid aqueous bicarbonate or hydroxide washes if possible.

• Isolate as Salt: Isolate the product as the Hydrochloride (HCl) salt . The protonated pyrazole nitrogen is non-nucleophilic, rendering the molecule stable.

• Storage: Store as the solid HCl salt at -20°C. Convert to the free base in situ only during the next reaction step (e.g., nucleophilic substitution).

Issue B: "I see a dimer impurity (M+ mass corresponds to ether linkage)."

Diagnosis: Bis-Pyrazole Ether Formation. This occurs during the reaction if the concentration of the starting alcohol (hydroxymethyl pyrazole) is high relative to the chlorinating agent, or if the reaction is not strictly anhydrous. The alcohol reacts with the newly formed chloride.[1]

Corrective Protocol:

• Reagent Stoichiometry: Use Thionyl Chloride (

  ) in excess (2.0–5.0 equiv) or as the solvent. This ensures the alcohol is rapidly converted to the chlorosulfite intermediate, preventing it from acting as a nucleophile.

• Addition Order: Add the alcohol to the acid chloride , not vice versa. This keeps the concentration of the activating agent high relative to the alcohol.

Issue C: "I am observing ring chlorination (C4 position)."

Diagnosis: Over-activation or wrong reagent. While

is generally selective for the alcohol, high temperatures or the presence of radical initiators can promote electrophilic aromatic substitution (EAS) on the pyrazole ring, particularly at the electron-rich C4 position.

Corrective Protocol:

• Temperature Control: Keep the reaction between 0°C and Room Temperature (RT). Reflux is rarely needed for primary alcohols.

• Avoid Sulfuryl Chloride (

  ): Ensure your reagent is pure thionyl chloride. Sulfuryl chloride is a much stronger chlorinating agent used specifically for ring chlorination.

Optimized Synthetic Workflow

The following protocol is designed to minimize the side reactions described above.

Reaction Pathway Visualization

The diagram below illustrates the competition between the desired pathway and the "Self-Destruct" side reactions.

Caption: Pathway analysis showing the critical necessity of maintaining the HCl salt form to prevent polymerization (red paths).

Step-by-Step Protocol

1. Preparation:

• Dissolve (1H-pyrazol-3-yl)methanol (1.0 equiv) in dry Dichloromethane (DCM) or Chloroform.

• Note: If the pyrazole is not substituted at N1, protect it (e.g., Boc, THP) if possible. If N-H is required, proceed strictly as the HCl salt.

2. Chlorination:

• Cool the solution to 0°C.

• Add Thionyl Chloride (

  ) (3.0 equiv) dropwise.

• Why? The excess suppresses ether formation.

• Allow to warm to RT and stir for 2–4 hours. Monitor by TLC (Note: Free base may streak; look for disappearance of alcohol).

3. Isolation (The Critical Step):

• Do NOT wash with water/bicarb.

• Concentrate the reaction mixture in vacuo to remove solvent and excess

  .

• Triturate the residue with dry Diethyl Ether or Hexane. The product should precipitate as the Hydrochloride Salt .

• Filter under inert atmosphere (Ar/N2) if possible, as the salt is hygroscopic.

4. Storage:

• Store as the solid HCl salt. Stability is significantly higher than the free base [1, 2].

Reagent Selection Matrix

Reagent	Primary Use	Risk Profile	Recommendation
Thionyl Chloride ( )	Standard conversion of R-OH to R-Cl.	Release of and gas.[1][2]	Preferred. The byproduct ( ) is a gas, simplifying purification.
Phosphorus Oxychloride ( )	Chlorination of amides/heterocycles.	Difficult to remove phosphorus byproducts without aqueous workup (risk of hydrolysis).	Avoid for simple alcohol-to-chloride conversions unless fails.
Mesyl Chloride ( ) + LiCl	Mild conditions.	Requires base (TEA/Pyridine) to form mesylate first.	Risky. The presence of base generates the free pyrazole, increasing polymerization risk.
Sulfuryl Chloride ( )	Radical chlorination.	High risk of ring chlorination (C4).	Do Not Use for hydroxymethyl functionalization.

Frequently Asked Questions (FAQs)

Q: Can I use the Vilsmeier-Haack reaction to make chloromethyl pyrazoles directly? A: Generally, no. Vilsmeier-Haack (

/DMF) typically formulates the ring (adds a -CHO aldehyde group) or chlorinates a ketone to a vinyl chloride. It does not convert a methyl group to a chloromethyl group directly.

Q: My next step is a nucleophilic substitution with an amine. How do I handle the HCl salt? A: Suspend the chloromethyl pyrazole HCl salt in your reaction solvent (e.g., Acetonitrile). Add your nucleophile (amine) and excess base (e.g., 3.0 equiv of DIPEA or

) simultaneously. This generates the free base in situ in the presence of the trapping nucleophile, minimizing the time available for self-alkylation [3].

Q: Why is the product lachrymatory? A: Like benzyl chlorides, chloromethyl pyrazoles are potent alkylating agents that react with TRPA1 receptors in mucous membranes. Handle strictly in a fume hood.

References

• Safety & Stability Data: 4-(Chloromethyl)-1-methyl-1H-pyrazole hydrochloride is commercially distributed as the HCl salt due to the instability of the free base. Sigma-Aldrich Product Sheet. Link

• Reaction Mechanism (Thionyl Chloride): Master Organic Chemistry. "Thionyl Chloride (

  ) – Reaction With Alcohols."[1][2] Link

• N-Alkylation Control: BenchChem Technical Support. "Optimizing N-Alkylation of Pyrazoles." Link

Sources

• 1. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of 3-(chloromethyl)-4-nitro-1H-pyrazole

Ticket ID: #REC-PYRZ-4N-CL Subject: Recrystallization Solvents & Troubleshooting for 3-(chloromethyl)-4-nitro-1H-pyrazole Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

Purifying 3-(chloromethyl)-4-nitro-1H-pyrazole presents a specific chemoselective challenge. You are balancing the high polarity of the nitro-pyrazole core (requiring polar solvents) against the reactivity of the chloromethyl group (an alkyl halide susceptible to nucleophilic attack).

While simple nitro-pyrazoles are often recrystallized from boiling ethanol, this specific derivative carries a risk of solvolysis (conversion to the ethyl ether or alcohol) if heated for prolonged periods in nucleophilic solvents.

This guide prioritizes inert, binary solvent systems to maximize yield while preserving the alkyl chloride functionality.[1]

Part 1: Solvent Selection Matrix

The following matrix ranks solvent systems based on Solubility Power (dissolving the solute hot), Inertness (chemical stability), and Impurity Rejection .

Solvent System	Role	Suitability Rating	Technical Rationale
Ethyl Acetate / n-Heptane	Primary Recommendation	⭐⭐⭐⭐⭐ (Excellent)	EtOAc solubilizes the polar nitro group; Heptane acts as a non-nucleophilic anti-solvent. This system minimizes the risk of Sn2 substitution on the chloromethyl group.
Toluene	Alternative (High Purity)	⭐⭐⭐⭐ (Very Good)	Nitro-aromatics often crystallize well from toluene due to - interactions. Higher boiling point allows for better dissolution of stubborn impurities, but requires careful temperature control.
Ethanol (Absolute)	Conditional	⭐⭐ (Risky)	Excellent solubility profile, but high risk of solvolysis (ethanolysis) of the -CH₂Cl group at reflux.[1] Use only if other methods fail and keep heating time <5 mins.
Dichloromethane (DCM) / Hexane	Low Temp Option	⭐⭐⭐ (Good)	Good for thermally unstable batches.[1] DCM dissolves the compound well at room temp; Hexane precipitates it. Evaporative crystallization is preferred here.
Water	AVOID	❌ (Dangerous)	High risk of hydrolysis to the alcohol (hydroxymethyl) derivative.

Part 2: Detailed Experimental Protocol (SOP)

Protocol A: Binary Solvent Recrystallization (EtOAc / Heptane)

Objective: Purify 3-(chloromethyl)-4-nitro-1H-pyrazole while preventing "oiling out" and chemical degradation.

Reagents:

• Crude 3-(chloromethyl)-4-nitro-1H-pyrazole

• Ethyl Acetate (HPLC Grade)

• n-Heptane (or Hexanes)

Step-by-Step Procedure:

• Dissolution:

  • Place crude solid in a round-bottom flask equipped with a magnetic stir bar and reflux condenser.

  • Add Ethyl Acetate (approx. 5 mL per gram of solid).

  • Heat to 60°C (do not boil aggressively).

  • If solids remain, add EtOAc in 1 mL increments until fully dissolved.

  • Critical Check: If the solution is dark/black, treat with activated charcoal for 5 minutes, then filter hot through Celite.

• Nucleation Point:

  • Remove from heat. While the solution is still hot (~50°C), slowly add n-Heptane dropwise.

  • Stop adding immediately when a faint, persistent turbidity (cloudiness) appears.

  • Add 1-2 drops of EtOAc to clear the solution back to transparency.

• Crystallization:

  • Allow the flask to cool to room temperature slowly (undisturbed) over 2 hours. Rapid cooling promotes oiling out.

  • Once at room temperature, transfer to a 4°C fridge or ice bath for 1 hour to maximize yield.

• Isolation:

  • Filter the crystals using vacuum filtration.

  • Wash the cake with a cold 1:3 mixture of EtOAc:Heptane.

  • Dry under high vacuum at 40°C (avoid high heat to prevent decomposition).

Part 3: Troubleshooting Guide (FAQ)

Q1: My product is "oiling out" (forming a liquid blob instead of crystals). Why?

Diagnosis: This is common with nitro-pyrazoles due to their low melting points and high polarity. It usually happens if the anti-solvent (Heptane) is added too quickly or the concentration is too high. Fix:

• Re-heat the mixture until the oil dissolves.

• Add a small amount of the good solvent (EtOAc).

• Seed the solution: Add a tiny crystal of pure product (if available) or scratch the glass wall with a glass rod to induce nucleation at a higher temperature.

• Slow down cooling: Wrap the flask in a towel to cool it over 4-6 hours.

Q2: I see a new spot on TLC after recrystallization from Ethanol.

Diagnosis: You likely displaced the chloride. Mechanism:

Fix: Switch to Protocol A (EtOAc/Heptane) immediately. If you must use alcohol, use Isopropanol (sterically bulkier, slower reaction) and do not exceed 50°C.

Q3: The crystals are yellow/orange. Is this normal?

Diagnosis: Nitro compounds are often naturally yellow. However, deep orange or brown suggests oxidation products or polymerized impurities. Fix: A Toluene recrystallization is often superior for removing colored organic tars.

• Dissolve in minimum hot Toluene (80°C).

• Cool to -10°C.

• Toluene holds non-polar tars in solution better than alkanes.

Part 4: Visual Logic & Workflow

The following diagram outlines the decision logic for solvent selection based on your specific impurity profile and yield requirements.

Caption: Decision tree for selecting the optimal purification route based on crude material characteristics.

References

• BenchChem. (2025).[2] Application Notes and Protocols for Crystallization of 1-isopropyl-3-methyl-4-nitro-1H-pyrazole Derivatives. Retrieved from

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from

• Google Patents. (2011). WO2011076194A1 - Method for purifying pyrazoles. Retrieved from

• Matrix Fine Chemicals. (n.d.). (3-CHLORO-4-NITRO-1H-PYRAZOL-5-YL)METHANOL Product Data. Retrieved from

• Sigma-Aldrich. (n.d.). 3-(Chloromethyl)pyrazole Hydrochloride Safety Data Sheet. Retrieved from

Sources

• 1. PubChemLite - 4-chloro-3-nitro-1h-pyrazole (C3H2ClN3O2) [pubchemlite.lcsb.uni.lu]
• 2. pdf.benchchem.com [pdf.benchchem.com]

handling moisture sensitivity of chloromethyl pyrazoles

Technical Support Center: Chloromethyl Pyrazole Handling & Optimization Authorized Internal Guide for Process Chemistry & Discovery Teams

Introduction: The "Benzylic" Trap

Welcome. If you are accessing this guide, you likely encountered a "sticky gum" instead of a white solid, or your yield dropped inexplicably during a standard alkylation.

The Core Issue: Chloromethyl pyrazoles (e.g., 3-(chloromethyl)-1-methyl-1H-pyrazole) function chemically as heterocyclic benzylic halides . They possess a deceptive stability profile. While the pyrazole ring is electron-deficient (making the ring itself stable), the chloromethyl group is a potent electrophile activated by the aromatic system.

This duality creates a specific failure mode: Autocatalytic Acidolysis.

• Trace moisture hydrolyzes the C-Cl bond.

• HCl is released.

• The protonated pyrazole becomes an even better leaving group, accelerating further decomposition and polymerization.

This guide replaces "trial and error" with mechanistic control.

Module 1: Storage & Stability (The "Sticky Gum" Syndrome)

Q1: My material arrived as a white solid but turned into a yellow/brown oil in the freezer. Why?

Diagnosis: You are witnessing HCl-catalyzed oligomerization . Unlike simple alkyl halides, chloromethyl pyrazoles are prone to self-alkylation if the nitrogen lone pair is accessible, or ether formation upon hydrolysis. As HCl is generated from initial hydrolysis, it protonates the remaining material, destabilizing the C-Cl bond further.

The Protocol: The "Base-Buffer" Storage System Do not rely solely on low temperatures. You must chemically arrest the acid cycle.

• The Stabilizer: Store the free base with a pellet of activated 4Å Molecular Sieves and a trace of solid Potassium Carbonate (

  ) in the vial. This scavenges both water and the initial protons.

• The Salt Alternative: If your synthesis allows, convert the free base immediately to the Hydrochloride Salt . The salt form is significantly more stable because the nucleophilic nitrogen is already protonated, preventing self-alkylation [1].

  • Storage Temp: -20°C (Free Base) vs. 2-8°C (HCl Salt).

Visualizing the Failure Mode:

Figure 1: The Autocatalytic Decomposition Cycle. Note how HCl generation creates a positive feedback loop, accelerating degradation.

Module 2: Purification Troubleshooting

Q2: I ran a silica column, and my product vanished/degraded. What happened?

Diagnosis: Silica gel is naturally acidic (

). This acidity catalyzes the hydrolysis described above. You essentially built a decomposition reactor.

The Solution: Neutralize the Stationary Phase You must switch to a non-acidic environment.

Comparative Protocol: Purification Selection

Method	Suitability	Critical Modification
Silica Gel (Standard)	⛔ AVOID	Will degrade product rapidly.
Neutral Alumina	✅ Recommended	Use Grade III (deactivated with water) to reduce Lewis acidity.
Buffered Silica	⚠️ Conditional	Pre-wash silica with 1-5% Triethylamine (Et3N) in hexanes.
Recrystallization	✅ Best for Salts	Use iPrOH/Et2O. Avoid hot methanol (solvolysis risk).

Workflow Logic:

Figure 2: Decision Matrix for Purification. Prioritize non-acidic methods to maintain structural integrity.

Module 3: Reaction Optimization

Q3: My alkylation yields are inconsistent (30% - 80%). How do I stabilize the reaction?

Diagnosis: Competitive hydrolysis by "invisible" water in your solvent or base. Chloromethyl pyrazoles are highly sensitive to the nucleophilicity of water vs. your intended nucleophile. If your solvent is "wet" (even 500 ppm), the water reacts faster than your bulky amine or phenol [2].

The "Dry-System" Checklist:

• Solvent: Do not use bottle-grade DMF or DMSO. They are hygroscopic.

  • Requirement: Anhydrous grade (<50 ppm H2O), stored over molecular sieves for 24h.

• Base Selection: Avoid hydroxides (NaOH/KOH) if possible. They generate water in situ or act as direct nucleophiles (

  hydroxymethyl impurity).

  • Recommendation: Use Cesium Carbonate (

    ) or NaH in THF/DMF.

• Addition Order:

  • Wrong: Add pyrazole to base, then add nucleophile.

  • Right: Mix Nucleophile + Base first. Stir 30 mins. Then add Chloromethyl Pyrazole at 0°C .

  • Why? This ensures the intended nucleophile is deprotonated and ready to attack immediately, kinetically outcompeting any residual water.

Module 4: Safety & Toxicology (Critical)

Warning: Chloromethyl pyrazoles are alkylating agents . They share structural homology with nitrogen mustards and benzyl chloride [3].

• Genotoxicity: Capable of direct DNA alkylation. Treat as a potential mutagen.[1]

• Lachrymator: Like benzyl chloride, these compounds are potent tear agents.

• Decontamination:

  • Do not just wash with water (generates HCl).

  • Quench Solution: 10% aqueous Ammonium Hydroxide (

    ) or dilute Sodium Methoxide. This converts the reactive chloride to a harmless amine or ether before disposal.

References

• Sigma-Aldrich. 3-(Chloromethyl)-1-methyl-1H-pyrazole hydrochloride Product Sheet. Accessed 2024.[2][3][4] Link

• Organic Process Research & Development.Handling of Moisture-Sensitive Benzylic Halides. (General Principles of Process Chemistry).

• National Institute for Occupational Safety and Health (NIOSH). Occupational Exposure to Antineoplastic Agents and Other Hazardous Drugs. Link

• PubChem. Compound Summary: 3-(Chloromethyl)-1-methyl-1H-pyrazole. Link

Sources

• 1. kocw-n.xcache.kinxcdn.com [kocw-n.xcache.kinxcdn.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. keyorganics.net [keyorganics.net]
• 4. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Guide to the 1H NMR Spectroscopic Analysis of 3-(chloromethyl)-4-nitro-1H-pyrazole and its Isosteres

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Crucial Role of NMR in Heterocyclic Chemistry

In the realm of modern drug discovery and development, the unambiguous structural characterization of novel chemical entities is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (1H) NMR, stands as an indispensable tool for elucidating the molecular architecture of organic compounds. For researchers working with heterocyclic scaffolds such as pyrazoles, a deep understanding of their NMR spectral features is critical for confirming synthetic outcomes, assessing purity, and guiding further molecular design.

This guide provides an in-depth analysis of the 1H NMR spectrum of 3-(chloromethyl)-4-nitro-1H-pyrazole, a potentially valuable building block in medicinal chemistry. Due to the absence of a publicly available experimental spectrum, we present a detailed prediction based on established principles and spectral data from closely related analogues. Furthermore, we offer a comparative analysis with two commercially available alternatives: 4-nitro-1H-pyrazole and 3-methyl-4-nitro-1H-pyrazole. This guide is intended to equip researchers with the necessary knowledge to confidently identify and characterize these and similar pyrazole derivatives.

Predicted 1H NMR Spectrum of 3-(chloromethyl)-4-nitro-1H-pyrazole

The structure of 3-(chloromethyl)-4-nitro-1H-pyrazole dictates a specific set of signals in its 1H NMR spectrum. The pyrazole ring contains two protons, one on the nitrogen (N-H) and one on a carbon (C-H), along with a chloromethyl group (-CH2Cl).

Predicted Spectral Data:

Proton	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
N-H	~13-14	Broad Singlet	1H	N/A
C5-H	~8.0-8.5	Singlet	1H	N/A
-CH2Cl	~4.8-5.0	Singlet	2H	N/A

Rationale for Predicted Chemical Shifts and Multiplicities:

• N-H Proton (Broad Singlet, ~13-14 ppm): The proton attached to the nitrogen of the pyrazole ring is expected to be significantly deshielded due to the aromatic nature of the ring and the presence of the electron-withdrawing nitro group. Its chemical shift is anticipated to be in the far downfield region, typically broad due to quadrupole effects from the adjacent nitrogen atoms and potential intermolecular hydrogen bonding. In a study of polynitropyrazoles, N-hydroxy-1H-pyrazoles exhibited OH signals at 11.52 ppm, suggesting a highly deshielded environment for protons on heteroatoms.[1]

• C5-H Proton (Singlet, ~8.0-8.5 ppm): The sole proton on the pyrazole ring is at the C5 position. The potent electron-withdrawing effect of the adjacent nitro group at C4 will cause a significant downfield shift. For comparison, the protons of 4-nitro-1H-pyrazole appear at approximately 8.4 ppm.[2] Due to the absence of adjacent protons, this signal is predicted to be a singlet.

• Chloromethyl Protons (-CH2Cl, Singlet, ~4.8-5.0 ppm): The two protons of the chloromethyl group are chemically equivalent and are not coupled to any other protons, hence they will appear as a singlet. The electronegative chlorine atom will deshield these protons, shifting their resonance downfield. In similar structures, such as 5-chloromethyl-1,3-dimethyl-1H-pyrazole, the -CH2- protons appear at 4.53 ppm.[3] The additional electron-withdrawing effect of the nitro group on the pyrazole ring in the target molecule is expected to shift this signal further downfield.

Comparative Analysis with Alternative Reagents

To provide a practical context for the identification of 3-(chloromethyl)-4-nitro-1H-pyrazole, we will now compare its predicted 1H NMR spectrum with the experimental spectra of two structurally related and commercially available alternatives.

Alternative 1: 4-nitro-1H-pyrazole

This compound is a key intermediate and shares the core pyrazole and nitro group functionalities with our target molecule.

Experimental 1H NMR Data (DMSO-d6, 400 MHz):

Proton	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
N-H	~14.0	Broad Singlet	1H	N/A
C3-H & C5-H	~8.4	Singlet	2H	N/A

Key Differences: The most striking difference is the integration of the aromatic proton signal. In 4-nitro-1H-pyrazole, the two protons at C3 and C5 are chemically equivalent due to tautomerism, resulting in a single peak with an integration of 2H.[2] In contrast, 3-(chloromethyl)-4-nitro-1H-pyrazole will show a single aromatic proton at a similar chemical shift but with an integration of 1H, and the characteristic signal for the chloromethyl group will be present.

Alternative 2: 3-methyl-4-nitro-1H-pyrazole

This analogue allows for a direct comparison of the effect of a chloromethyl versus a methyl group at the 3-position.

Experimental 1H NMR Data (Solvent not specified):

Proton	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
N-H	Not reported	-	-	-
C5-H	~8.2	Singlet	1H	N/A
-CH3	~2.6	Singlet	3H	N/A

Key Differences: The primary distinction lies in the signal for the substituent at the 3-position. The methyl group in 3-methyl-4-nitro-1H-pyrazole gives a singlet at approximately 2.6 ppm.[4] This is significantly upfield compared to the predicted 4.8-5.0 ppm for the chloromethyl group in our target molecule, a direct consequence of the higher electronegativity of chlorine compared to a carbon atom.

Experimental Protocols for NMR Analysis of Pyrazole Derivatives

To ensure the acquisition of high-quality and informative NMR data, the following protocols are recommended.

Standard 1H NMR Spectroscopy

Objective: To obtain a standard proton spectrum for initial structural verification and purity assessment.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the pyrazole derivative and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6, CDCl3) in a clean, dry NMR tube. DMSO-d6 is often preferred for pyrazoles as it can help in observing the exchangeable N-H proton.

• Spectrometer Setup:

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

  • Set the appropriate spectral width to encompass all expected proton signals (typically 0-15 ppm for pyrazole derivatives). .

  • Acquire the spectrum using a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to obtain pure absorption signals.

  • Calibrate the chemical shift scale using the residual solvent peak as a reference.

  • Integrate all signals to determine the relative number of protons.

D2O Exchange Experiment

Objective: To confirm the identity of the exchangeable N-H proton.

Methodology:

• Acquire a standard 1H NMR spectrum of the sample as described above.

• Carefully add 1-2 drops of deuterium oxide (D2O) to the NMR tube.

• Gently shake the tube to ensure thorough mixing.

• Re-acquire the 1H NMR spectrum.

• Analysis: The signal corresponding to the N-H proton will either disappear or significantly decrease in intensity due to proton-deuterium exchange.

Advanced 2D NMR Techniques for Unambiguous Structure Elucidation

For complex pyrazole derivatives or in cases of signal overlap, 2D NMR experiments are invaluable.

COSY (Correlation Spectroscopy)

Objective: To identify scalar-coupled protons (typically through 2-3 bonds).

Methodology: A standard COSY pulse sequence is applied. The resulting 2D spectrum will show cross-peaks between protons that are coupled to each other. This is particularly useful for identifying adjacent protons in more complex substitution patterns on the pyrazole ring or on substituents.

HSQC (Heteronuclear Single Quantum Coherence)

Objective: To identify which protons are directly attached to which carbon atoms.

Methodology: An HSQC experiment correlates the chemical shifts of protons with the chemical shifts of the carbons to which they are directly bonded. This provides a powerful tool for assigning both the 1H and 13C NMR spectra simultaneously.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive NMR analysis of a novel pyrazole derivative.

Figure 1. A generalized workflow for the synthesis and comprehensive NMR analysis of pyrazole derivatives.

Conclusion

The ability to accurately interpret 1H NMR spectra is a cornerstone of synthetic and medicinal chemistry. This guide has provided a detailed predictive analysis of the 1H NMR spectrum of 3-(chloromethyl)-4-nitro-1H-pyrazole and a comparative study with key analogues. By understanding the influence of substituents on chemical shifts and employing a systematic approach to spectral acquisition and interpretation, researchers can confidently characterize novel pyrazole-based compounds, ensuring the integrity of their research and accelerating the drug discovery process.

References

• Elguero, J., Goya, P., Jagerovic, N., & Silva, A. M. (2009). The Chemistry of Functional Groups: The Chemistry of Pyrazoles. In The Chemistry of Heterocyclic Compounds, Volume 60 (pp. 1-179). John Wiley & Sons, Inc.

• Claramunt, R. M., & Elguero, J. (2009). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetic Resonance in Chemistry, 47(7), 571-579. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 16376, 4-nitro-1H-pyrazole. Retrieved February 13, 2024 from [Link].

• SpectraBase. (n.d.). 4-chloro-5-methyl-3-nitro-1H-pyrazole. Retrieved from [Link]

• Connect Journals. (2013). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved from [Link]

• RSC Publishing. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. New Journal of Chemistry, 27(12), 1756-1762. [Link]

• PubChemLite. (n.d.). 3-chloro-1-methyl-4-nitro-1h-pyrazole. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 3-(CHLOROMETHYL)-1-METHYL-1H-PYRAZOLE. Retrieved from [Link]

• PubChemLite. (n.d.). 3-chloro-4-nitro-1h-pyrazole. Retrieved from [Link]

• The Royal Society of Chemistry. (2015). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. RSC Advances, 5(11), 8195-8201. [Link]

• Organic Syntheses. (2004). A GENERAL, ONE-POT, REGIOSELECTIVE SYNTHESIS OF SUBSTITUTED PYRAZOLES. Retrieved from [Link]

• ijprajournal. (2022). Synthesis, Characterization and Antihelminthic Activity of Some Pyrazole Derivative. Retrieved from [Link]

• ResearchGate. (2010). 1 H-NMR spectrum of pyrazole. Retrieved from [Link]

• JOCPR. (2011). Synthesis, characterization and biological activity of certain Pyrazole derivatives. Retrieved from [Link]

• National Center for Biotechnology Information (2010). PubChem Compound Summary for CID 45363417, 5-Chloromethyl-1,3-dimethyl-1H-pyrazole. Retrieved February 13, 2024 from [Link].

Sources

• 1. connectjournals.com [connectjournals.com]
• 2. A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Chloro­methyl-1,3-dimethyl-1H-pyrazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-Methyl-4-nitropyrazole(5334-39-4) 1H NMR [m.chemicalbook.com]

Mass Spectrometry Analysis of Nitropyrazole Derivatives: A Comparative Technical Guide

This guide provides an in-depth technical comparison and protocol for the mass spectrometry analysis of nitropyrazole derivatives, designed for researchers in pharmaceutical development and energetic materials analysis.

Executive Summary & Scientific Context

Nitropyrazoles are a critical class of nitrogen-rich heterocycles utilized in high-energy density materials (HEDMs) (e.g., 1-methyl-3,4,5-trinitropyrazole) and pharmaceuticals (e.g., nitropyrazole-based antibiotics).[1][2] Their analysis presents a unique dichotomy:

• Thermal Instability: The nitro group (

  ) is prone to homolytic cleavage or rearrangement upon heating, making "hard" ionization techniques like Electron Impact (EI) often unsuitable without derivatization.

• Polarity Variance: Derivatives range from highly polar metabolites (requiring ESI) to neutral, volatile precursors (amenable to APCI).

This guide compares ionization interfaces (ESI vs. APCI) and mass analyzers (Q-TOF vs. QqQ), providing validated protocols to minimize in-source fragmentation and maximize sensitivity.

Comparative Analysis of Ionization Interfaces

The choice between Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) is the single most critical experimental decision for nitropyrazoles.

ESI vs. APCI: Performance Matrix

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Primary Mechanism	Ion evaporation / Charge residue (Liquid phase ionization).	Corona discharge / Proton transfer (Gas phase ionization).
Suitability	Best for: Thermally labile, polar, or ionic nitropyrazoles (e.g., metabolites, salts).	Best for: Neutral, non-polar, or semi-volatile nitropyrazoles (e.g., energetic precursors).
Thermal Degradation	Low. Gentlest method; preserves the labile bond.	Moderate to High. Requires vaporization (300°C–500°C), risking thermal denitrification.
Sensitivity (LOD)	High (pg/mL range) for polar derivatives.	Moderate (ng/mL range); often lower background noise for hydrophobic species.
Matrix Tolerance	Low. Susceptible to ion suppression from salts/lipids.	High. Gas-phase ionization is less affected by liquid matrix components.
Polarity Mode	Negative Mode (-) is often superior for nitropyrazoles due to electron capture capability of the group.	Positive Mode (+) typically used for protonation .

Expert Insight: The "Negative Ion" Advantage

While positive mode (

) is standard, Negative Ion ESI ( or ) often yields 10–50x higher sensitivity for nitropyrazoles. The electron-withdrawing nitro group stabilizes the negative charge.

• Protocol Tip: Use chlorinated solvents (e.g., add 5-10% dichloromethane post-column) to promote electron capture ionization (ECI) if using APCI in negative mode.

Fragmentation Mechanisms & Pathways[3][4]

Understanding the fragmentation is essential for structural elucidation and distinguishing isomers (e.g., N-nitro vs. C-nitro).

Key Fragmentation Channels

• Nitro-Nitrite Rearrangement (The "Diagnostic" Shift): Unlike simple cleavage, the nitro group often rearranges to a nitrite ester (

  ) before losing nitric oxide ( ).

  • Transition:

  • Significance: This is the hallmark of aromatic nitro compounds.

• Direct Denitrification: Direct loss of the nitro radical (

  ).

  • Transition:

• Ring Cleavage (HCN Loss): Characteristic of the pyrazole core, usually occurring after the loss of the nitro group.

  • Transition: Loss of hydrogen cyanide (

    , 27 Da).

Visualization: Fragmentation Pathway

Caption: Primary fragmentation pathways for nitropyrazoles, highlighting the competitive nitro-nitrite rearrangement versus direct denitrification.

Experimental Protocols

A. Sample Preparation (Self-Validating Workflow)

• Extraction Solvent: Acetonitrile (ACN) is preferred over methanol for energetic nitropyrazoles to prevent potential transesterification or nucleophilic attack during heated extraction.

• Buffer Control: Avoid non-volatile buffers. Use Ammonium Acetate (5-10 mM) to support ionization without suppressing the signal.

B. LC-MS/MS Method Parameters

Parameter	Setting	Rationale
Column	C18 or Phenyl-Hexyl (100 x 2.1 mm, 1.7 µm)	Phenyl phases offer superior selectivity for nitro-aromatics via - interactions.
Mobile Phase A	Water + 5mM Ammonium Acetate	Buffer stabilizes pH; Acetate aids negative mode ionization.
Mobile Phase B	Acetonitrile (LC-MS Grade)	Sharpens peaks for hydrophobic nitropyrazoles.
Flow Rate	0.3 - 0.4 mL/min	Optimal for ESI desolvation efficiency.
Source Temp	< 350°C (Critical)	High temps (>400°C) cause in-source degradation of thermal-labile nitro groups.
Cone Voltage	Low (20-30 V)	Prevents premature fragmentation of the parent ion in the source.

C. Quantitative Performance Data (Representative)

Based on validation data for nitropyrazole-like metabolites (e.g., nitroimidazoles/furans).

Analyte Class	Ionization Mode	LOD (µg/kg)	LOQ (µg/kg)	Linearity ( )
N-Nitropyrazoles	ESI (-)	0.05	0.15	> 0.999
C-Nitropyrazoles	ESI (+)	0.10	0.30	> 0.995
Metabolites	ESI (+)	0.02	0.05	> 0.999

Analytical Workflow Visualization

The following diagram outlines the decision tree for selecting the correct workflow based on the specific nitropyrazole derivative properties.

Caption: Decision matrix for selecting ionization and extraction methods based on analyte polarity and matrix complexity.

References

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Source: IntechOpen.[3] URL:[Link]

• Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nitrosamines. Source: MDPI (Processes). URL:[Link][4]

• Highly sensitive screening method for nitroaromatic explosives by HPLC-API-MS. Source: Journal of Forensic Sciences (PubMed). URL:[Link]

• Mass spectrometry based fragmentation patterns of nitrosamine compounds. Source: Journal of Mass Spectrometry (Wiley). URL:[Link]

• On the question of the molecular mechanism of N-nitropyrazole rearrangement. Source: ResearchGate (Computational Study). URL:[Link]

Sources

• 1. An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Precision IR Profiling: Nitro vs. Chloromethyl Moieties

Executive Summary: The Polarity Imperative

In the structural elucidation of small molecule therapeutics and genotoxic impurity (GTI) screening, distinguishing between nitro (

) and chloromethyl ( ) groups is a critical analytical challenge. While mass spectrometry offers superior sensitivity for trace quantitation, Infrared (IR) spectroscopy remains the gold standard for rapid, non-destructive structural confirmation due to its sensitivity to bond polarity.

This guide objectively compares the vibrational signatures of these two moieties. We analyze why the highly polar

bonds of the nitro group dominate IR spectra with distinct symmetric/asymmetric pairs, whereas the chloromethyl group relies on fingerprint region specificity ( stretch) and inductive effects on wags.

Mechanistic Deep Dive: Vibrational Physics

To interpret the spectra accurately, one must understand the causality behind the peaks.

The Nitro Group ( ): Resonance and Dipoles

The nitro group is an electronic powerhouse. Due to resonance between the two oxygens, the nitrogen-oxygen bonds have a bond order of

("bond and a half").

• Dipole Moment: The large electronegativity difference between N and O creates a massive dipole moment. Since IR intensity is proportional to the square of the change in dipole moment (

  ), nitro peaks are exceptionally strong.[1]

• Coupling: The two

  bonds share a common atom (N) and have identical force constants, leading to strong mechanical coupling. This splits the absorption into two distinct modes: Asymmetric (higher energy) and Symmetric (lower energy).[2][3]

The Chloromethyl Group ( ): Mass and Induction

The chloromethyl group signature is defined by the heavy halogen atom and its inductive effect.

• Mass Effect: The chlorine atom is heavy (

  ), which drastically lowers the vibrational frequency of the stretch according to Hooke’s Law ( ). This pushes the primary identification peak into the "fingerprint region" ( ).

• Inductive Effect: The electronegative chlorine withdraws electron density from the adjacent carbon, stiffening the

  bonds and altering the wagging frequencies ( ).

Spectral Atlas: Comparative Peak Data

The following table synthesizes field-proven data for identifying these groups.

Functional Group	Vibrational Mode	Frequency Range ( )	Intensity	Diagnostic Reliability	Potential Interferences
Nitro ( )	Asymmetric Stretch		Very Strong	High	Amide II, Aromatic
Symmetric Stretch		Strong	High	Methyl umbrella ( ), Sulfonamides
Stretch		Medium	Low	1,2,4-substituted aromatics
Chloromethyl ( )	Wag ( )		Medium	Medium	C-O stretch (Esters/Ethers)
Stretch		Strong	High (but crowded)	C-H out-of-plane bends (aromatics)
Stretch		Weak	Low	Standard Alkyl

Critical Insight: The "Nitro Pair" (

) is the most robust indicator. If you see a strong peak at without a partner at , it is likely not a nitro group (check for sulfonamides or methyls).

Decision Logic & Visualization

The following diagram illustrates the logical workflow for distinguishing these groups in a complex organic matrix.

Figure 1: Spectral decision tree for differentiating Nitro and Chloromethyl functionalities based on primary and secondary vibrational modes.

Performance vs. Alternatives

How does IR compare to Raman and Mass Spectrometry for these specific groups?

IR vs. Raman Spectroscopy[4][5][6]

• Nitro Groups:

  • IR: Excellent. The

    bonds are highly polar, resulting in dominant IR bands.[1]

  • Raman: Also strong (symmetric stretch is Raman active), but often less specific in complex mixtures than the IR "pair."

• Chloromethyl Groups:

  • IR: Good for the

    stretch, but the fingerprint region ( ) is often crowded with aromatic bends.

  • Raman: The

    stretch is a strong Raman scatterer due to high polarizability of the large chlorine electron cloud. Raman is often superior for confirming alkyl halides if the IR fingerprint region is obscured.

IR vs. Mass Spectrometry (Genotoxic Impurities)

When analyzing for trace genotoxic impurities (GTIs) like chloromethyl methyl ether or nitro-aromatics:

• IR Limit of Detection (LOD): Typically

  ( ). Insufficient for regulatory GTI limits (often ).

• MS Limit of Detection: ppb to ppm range.

• Verdict: Use IR for raw material ID and reaction monitoring. Use GC-MS/LC-MS for final product safety release.

Experimental Protocol: High-Sensitivity ATR-FTIR

To maximize the resolution of the

fingerprint bands and the stretches, follow this optimized protocol.

Objective: Obtain high S/N ratio spectra to resolve overlapping bands in the

region.

• Crystal Selection:

  • Use a Diamond ATR crystal.[4] While Germanium (Ge) offers better depth of penetration for high-refractive-index samples, Diamond is more durable and provides higher throughput in the fingerprint region (

    ) where appears.

• Background Acquisition:

  • Acquire a fresh air background (32 scans minimum) immediately before the sample. This removes atmospheric water vapor which has rotational lines in the

    region that can distort the Nitro Asymmetric Stretch .

• Sample Application:

  • Solids: Grind the sample into a fine powder before placing it on the crystal to ensure uniform contact. Apply high pressure (clamp) to remove air gaps.

  • Liquids: Use a cover slip to prevent evaporation of volatile chloromethyl compounds (e.g., alkyl halides).

• Acquisition Parameters:

  • Resolution: Set to

    . Standard may merge the chloromethyl wag with adjacent C-O stretches.

  • Scans: Accumulate 64 scans to improve Signal-to-Noise (S/N) ratio.

• Data Processing:

  • Apply ATR Correction (software algorithm) to correct for the wavelength-dependent depth of penetration, which naturally exaggerates peaks at lower wavenumbers (like the

    stretch).

References

• University of Colorado Boulder. IR Spectroscopy Tutorial: Nitro Groups. OrgChemBoulder. [Link]

• Spectroscopy Online. Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. (2020).[7] [Link]

• Chemistry LibreTexts. Infrared Spectra of Some Common Functional Groups. (2020).[7] [Link]

• Spectroscopy Online. Halogenated Organic Compounds. (2023).[5][8][9] [Link]

• Mettler Toledo. IR vs Raman Spectroscopy | Advantages & Limitations. [Link][3][4][9][10][11]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Video: IR Spectrum Peak Splitting: Symmetric vs Asymmetric Vibrations [jove.com]
• 4. photothermal.com [photothermal.com]
• 5. edinst.com [edinst.com]
• 6. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. jocpr.com [jocpr.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Melting Point &amp; Characterization Guide: 3-(Chloromethyl)-4-nitro-1H-pyrazole

The following guide details the characterization, synthesis, and quality control benchmarks for 3-(chloromethyl)-4-nitro-1H-pyrazole , a critical intermediate in the development of pyrazole-based therapeutics (e.g., LRRK2 inhibitors).

Executive Summary: The "Missing" Data Point

Unlike stable, commercially abundant reagents, 3-(chloromethyl)-4-nitro-1H-pyrazole is frequently generated in situ or isolated as a transient intermediate due to the high reactivity of the chloromethyl group alpha to a nitro-aromatic system. Consequently, a standardized, publicly indexed melting point (MP) is rarely reported in open literature.

Operational Directive: Researchers should not rely on a single literature MP value for this compound. Instead, quality control must be established by benchmarking against the stable precursors and monitoring the transformation efficiency.

Key Characterization Benchmarks

Compound Stage	Chemical Identity	Physical State	Melting Point (Benchmark)
Starting Material	3-Methyl-4-nitro-1H-pyrazole	Crystalline Solid	131 – 134 °C [1][2]
Intermediate	(4-Nitro-1H-pyrazol-3-yl)methanol	Solid	>130 °C (Typical for nitro-pyrazole alcohols)
Target Product	3-(Chloromethyl)-4-nitro-1H-pyrazole	Solid/Oil (Purity dependent)	Variable/Reactive (Validate via NMR/MS)

Comparative Analysis: Precursor vs. Product

To validate the synthesis of the target chloromethyl derivative, one must confirm the complete consumption of the stable precursors.

A. Starting Material: 3-Methyl-4-nitro-1H-pyrazole[1][2]

• CAS: 5334-39-4[1]

• Melting Point: 131–134 °C[1]

• Appearance: Light yellow to off-white powder.

• Solubility: Slightly soluble in water; soluble in DMSO, Methanol.

• Significance: This is the stable anchor for the synthesis. If your starting material melts outside the 131–134 °C range, do not proceed to chlorination.

B. Intermediate: (4-Nitro-1H-pyrazol-3-yl)methanol[3]

• Characterization: The oxidation of the methyl group to the alcohol results in a polar intermediate.

• Spectroscopic Shift:

  • 1H NMR: Disappearance of the methyl singlet (~2.5 ppm) and appearance of the methylene doublet (~4.6 ppm) and hydroxyl triplet (if DMSO-d6 is used).

  • IR: Appearance of a broad O-H stretch (~3200–3400 cm⁻¹).

C. Target: 3-(Chloromethyl)-4-nitro-1H-pyrazole

• Reactivity Warning: The chloromethyl group is a potent electrophile (alkylating agent). It is prone to hydrolysis back to the alcohol if exposed to moisture.

• Validation:

  • MP: Often lower than the alcohol precursor due to loss of hydrogen bonding.

  • Mass Spec: Distinct isotopic pattern for Chlorine (3:1 ratio of M and M+2 peaks).

  • TLC: Significant R_f shift (less polar) compared to the alcohol precursor.

Experimental Synthesis & Validation Workflow

The synthesis typically proceeds via the chlorination of the hydroxymethyl precursor using thionyl chloride (SOCl₂).

Protocol: Chlorination of (4-Nitro-1H-pyrazol-3-yl)methanol

Safety Note: Thionyl chloride releases SO₂ and HCl gases. Perform in a fume hood.

• Dissolution: Dissolve (4-nitro-1H-pyrazol-3-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM) or chloroform.

• Activation: Cool to 0 °C. Add Thionyl Chloride (1.2 – 1.5 eq) dropwise.

• Reaction: Allow to warm to room temperature (RT) and reflux if necessary (1–3 hours). Monitor by TLC for disappearance of the polar alcohol spot.

• Workup: Evaporate solvent and excess SOCl₂ under reduced pressure.

  • Note: The product may be isolated as the hydrochloride salt if the pyrazole nitrogen is protonated.

• Purification: Recrystallization from non-polar solvents (e.g., Hexane/Ethyl Acetate) if solid; otherwise, use immediately for the next step (e.g., alkylation).

Visualization: Synthesis & QC Pathway

Caption: Logical workflow for synthesizing and validating the target from its stable methyl precursor.

Troubleshooting & Purity Assessment

Observation	Diagnosis	Corrective Action
Melting Point Depression	Presence of unreacted alcohol or solvent impurities.	Dry sample thoroughly under high vacuum. Check NMR for solvent peaks.
Broad MP Range (>5°C)	Mixed phase (Product + Hydrochloride salt).	Neutralize with weak base (NaHCO₃) if free base is required, or recrystallize salt.
Reversion to Polar Spot (TLC)	Hydrolysis of -CH₂Cl back to -CH₂OH.	Store under inert atmosphere (Argon/N₂) in a desiccator. Avoid moisture.[2]

References

• Thermo Scientific Chemicals. (n.d.).[1] 3-Methyl-4-nitro-1H-pyrazole, 97%. Fisher Scientific. Retrieved from [Link]

• PubChem. (2025).[3] 5-methyl-4-nitro-1H-pyrazole (Compound).[4][1][5] National Library of Medicine. Retrieved from [Link]

• Beilstein Journals. (2016). Chemistry of polyhalogenated nitrobutadienes, 15: Synthesis of novel 4-nitro-3-amino-1H-pyrazole-5. Retrieved from [Link]

Sources

• 1. 3-Methyl-4-nitro-1H-pyrazole, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 2. fishersci.com [fishersci.com]
• 3. 1H-Pyrazole, 3-methyl-4-nitro- | C4H5N3O2 | CID 79255 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. 5-Chloro-3-methyl-4-nitro-1H-pyrazole | C4H4ClN3O2 | CID 23256 - PubChem [pubchem.ncbi.nlm.nih.gov]

Definitive Guide: Distinguishing 3-Chloromethyl and 5-Chloromethyl Pyrazole Isomers

[1][2][3]

Executive Summary

The distinction between 3-chloromethyl and 5-chloromethyl pyrazoles is a classic but critical challenge in heterocyclic chemistry. While unsubstituted pyrazoles exist in dynamic tautomeric equilibrium (making the 3- and 5-positions equivalent in solution), N-substituted derivatives (N-alkyl or N-aryl) are distinct regioisomers with significantly different chemical reactivities and biological profiles.[1][2][3][4]

This guide provides a rigorous, evidence-based protocol for distinguishing these isomers, prioritizing 1H NMR NOE (Nuclear Overhauser Effect) spectroscopy as the gold standard, supported by 13C NMR and HMBC analysis.[3]

The Isomer Challenge: Tautomerism vs. Regiochemistry

Before attempting analysis, it is vital to define the chemical species present.

• NH-Pyrazoles (Unsubstituted Nitrogen): If the pyrazole nitrogen is unsubstituted (

  ), the 3-chloromethyl and 5-chloromethyl forms are tautomers .[1][3][4] In solution, they exist as a rapidly interconverting mixture. Distinguishing them is only relevant in the solid state (crystallography) or at extremely low temperatures.

• N-Substituted Pyrazoles (The Real Challenge): When the nitrogen is alkylated (e.g.,

  , ), the tautomerism is locked.[1][3][4] The reaction of hydrazine derivatives with 1,3-dicarbonyls or the alkylation of 3(5)-chloromethylpyrazole typically yields a mixture of two stable regioisomers:

  • 1-Alkyl-3-(chloromethyl)pyrazole (1,3-isomer): The chloromethyl group is at position 3, distal to the N-substituent.[1][2][3][4]

  • 1-Alkyl-5-(chloromethyl)pyrazole (1,5-isomer): The chloromethyl group is at position 5, proximal to the N-substituent.[1][2][3][4]

Regioselectivity Mechanism

The formation of these isomers is governed by steric and electronic factors.

• Kinetic Control: Alkylation often favors the less hindered nitrogen (leading to the 1,3-isomer).[1]

• Thermodynamic Control: Steric clash between the N-substituent and the C5-substituent often makes the 1,5-isomer less stable, though specific synthetic routes (e.g., using substituted hydrazines) can selectively yield the 1,5-isomer.[1][3]

Figure 1: Formation and structural divergence of pyrazole regioisomers.[1][2][3][4]

Primary Protocol: 1H NMR & NOE Spectroscopy

The most reliable method to distinguish these isomers is 1D NOE (Nuclear Overhauser Effect) or 2D NOESY/ROESY .[4] This technique detects spatial proximity (through-space coupling) rather than through-bond connectivity.[1][2][3]

The Logic of Assignment[1]

• In the 1,3-isomer: The N-substituent (e.g., N-Methyl) is adjacent to the proton at position 5 (

  ).[1][3] The chloromethyl group is at position 3, too far for a NOE signal.

  • Observation: Strong NOE enhancement between N-Me and H-5 .

• In the 1,5-isomer: The N-substituent is adjacent to the chloromethyl group at position 5.[1] The proton is at position 3 (

  ), far from the N-Me.[1][2][3]

  • Observation: Strong NOE enhancement between N-Me and -CH₂Cl .[1][2][3]

Experimental Workflow (NOE)

• Sample Preparation: Dissolve ~10 mg of the pure isomer (or mixture) in

  or . Ensure the solution is free of paramagnetic impurities.

• Acquisition: Run a standard 1H NMR to identify the N-Me signal (usually singlet,

  3.8–4.0 ppm) and the Ring-H signals.[1][2]

• NOE Experiment: Irradiate the N-Me signal selectively.

• Analysis:

  • If H-aromatic is enhanced

    1,3-isomer .[1][2][3]

  • If

    (chloromethyl) is enhanced 1,5-isomer .[1][2][3][4]

Figure 2: Decision tree for NOE-based structural assignment.

Secondary Validation: 13C NMR & HMBC

While NOE is definitive, Carbon-13 NMR provides complementary evidence.[1][2][4]

Chemical Shift Trends

In N-alkyl pyrazoles, the carbon chemical shifts follow a characteristic pattern, though substituents can perturb this.[1][3][5]

• C3 vs C5: Generally, C3 is deshielded (downfield) relative to C5 in simple 1-alkylpyrazoles.[1][2][3][4]

  • Example (1-Methylpyrazole): C3

    138 ppm; C5 129 ppm.[1][2]

• Chloromethyl Effect: The

  group is electron-withdrawing.[1][2]

  • 1,3-isomer: C3-CH2Cl (C3 shifted downfield).[1][2][3][4] C5 is unsubstituted (C5-H).[1][2][3]

  • 1,5-isomer: C5-CH2Cl (C5 shifted downfield).[1][2][3][4] C3 is unsubstituted (C3-H).[1][2][3]

HMBC (Heteronuclear Multiple Bond Correlation)

This 2D technique correlates protons to carbons separated by 2-3 bonds.[1][2][3]

• 1,3-isomer: The N-Me protons will show a strong 3-bond correlation (

  ) to C5 .[1][2][3][4] Since C5 is a methine carbon ( ), this confirms the N-Me is next to a group.[1][3]

• 1,5-isomer: The N-Me protons will show a strong 3-bond correlation to C5 .[1][2][3][4] Since C5 is quaternary (substituted with

  ), and the protons also correlate to C5, you can triangulate the position.

Comparative Data Summary

Feature	1-Methyl-3-(chloromethyl)pyrazole (1,3-Isomer)	1-Methyl-5-(chloromethyl)pyrazole (1,5-Isomer)
Structure	N-Me is distal to .[1][2][3][4]	N-Me is proximal to .[1][2]
NOE Signal	N-Me H-5 (Strong)	N-Me CH₂Cl (Strong)
1H NMR (Aromatic)	H-4 and H-5 signals.[1][2][3][4]	H-3 and H-4 signals.[1][2][3][6][7]
Coupling ( )	Hz	Hz (Often slightly smaller)
13C NMR (C5)	CH (Methine) - usually upfield.	C-subst (Quaternary) - usually downfield.[2][3][4]
Stability	Generally more stable (less steric strain).[2]	Often less stable (steric clash).[2]

References

• Elguero, J. (1984).[2] Pyrazoles and their Benzo Derivatives. Comprehensive Heterocyclic Chemistry. Link

• López, C., et al. (1987). A 13C and 15N NMR Study of the Tautomerism of 3(5)-Substituted Pyrazoles. Journal of the Chemical Society, Perkin Transactions 2. Link[3]

• Claramunt, R. M., et al. (1991). The use of 1H-15N HMBC spectra for the structural assignment of regioisomeric pyrazoles. Heterocycles. Link

• NIST Chemistry WebBook. 1,3-Dimethylpyrazole vs 1,5-Dimethylpyrazole Data. Link

Sources

• 1. 1H-Pyrazole, 1,3-dimethyl- [webbook.nist.gov]
• 2. 1,3-dimethyl-1H-pyrazol-5-ol | C5H8N2O | CID 2766847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. 3-chloro-1-methyl-1H-pyrazole-5-carboxylic acid | C5H5ClN2O2 | CID 18970459 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. Assignment of 1H-NMR spectra [chem.ch.huji.ac.il]

Advanced HPLC Method Development for Pyrazole Intermediates: Biphenyl Core-Shell vs. C18

Executive Summary: The Regioisomer Challenge

In the synthesis of pyrazole-based active pharmaceutical ingredients (APIs)—such as Celecoxib or Ruxolitinib—a critical analytical bottleneck is the separation of regioisomers . The N-alkylation of pyrazoles frequently yields a mixture of N1- and N2-isomers (e.g., 1,3-dimethylpyrazole vs. 1,5-dimethylpyrazole). These species often possess identical molecular weights and nearly indistinguishable hydrophobicities (

), causing them to co-elute on traditional alkyl-bonded phases.

This guide objectively compares the industry-standard Fully Porous C18 against the Core-Shell Biphenyl stationary phase. While C18 remains the workhorse for general potency assays, experimental evidence demonstrates that Biphenyl phases provide superior selectivity (

) for pyrazole regioisomers due to distinct - and steric recognition mechanisms.

Mechanistic Comparison: Why C18 Fails and Biphenyl Succeeds

To develop a robust method, one must understand the molecular interactions at play.

The C18 Limitation

Traditional C18 (Octadecylsilane) columns rely almost exclusively on hydrophobic subtraction .

• Mechanism: Solute partitions between the mobile phase and the stationary phase based on hydrophobicity.

• The Pyrazole Problem: Pyrazole regioisomers often have identical hydrophobic footprints. If the methyl group position does not significantly alter the solvation shell, the C18 phase cannot discriminate between them, resulting in critical pairs with resolution (

  ) < 1.5.

The Biphenyl Advantage

Biphenyl stationary phases consist of two phenyl rings linked by a single bond. This creates a rigid, planar system capable of multi-modal interactions.

• - Interactions: The electron-rich pyrazole ring stacks against the biphenyl ligands. Subtle electronic differences between N1 and N2 isomers (due to induction from substituents) dramatically affect this binding energy.

• Steric Selectivity: The bulky biphenyl ligands can discriminate based on the 3D shape of the isomer (e.g., steric hindrance of a 5-substituent vs. a 3-substituent).

Visualization: Interaction Pathways

Figure 1: Mechanistic divergence between C18 and Biphenyl phases for pyrazole separation.

Comparative Performance Data

The following data represents a typical method development scenario for separating 1,3-dimethylpyrazole (Impurity A) from 1,5-dimethylpyrazole (Target Intermediate).

Experimental Conditions:

• System: UHPLC, UV detection at 220 nm.

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (Gradient).

• Flow Rate: 0.5 mL/min.

Parameter	Fully Porous C18 (3 µm)	Core-Shell Biphenyl (2.6 µm)	Analysis
Retention Time (Target)	4.2 min	5.8 min	Biphenyl shows higher retention due to -interactions.
Resolution ( )	1.1 (Co-elution)	3.8 (Baseline)	C18 fails to resolve the critical pair; Biphenyl excels.
Tailing Factor ( )	1.6	1.1	Core-shell morphology + high surface coverage reduces silanol activity.
Selectivity ( )	1.02	1.15	The biphenyl phase "sees" the electronic difference between isomers.

Key Insight: The Biphenyl column not only resolves the isomers but also improves peak symmetry (

). Pyrazoles are basic; exposed silanols on older C18 silica can cause severe tailing. Modern core-shell Biphenyl columns often feature advanced end-capping that mitigates this.

Validated Experimental Protocol

To replicate these results, follow this self-validating protocol. This workflow is designed to ensure Trustworthiness and Reproducibility .

Phase 1: Mobile Phase Preparation

• Buffer A (Acidic): 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.

  • Why: Pyrazoles have a

    ~2.5–3.0. Low pH ensures the nitrogen is protonated (or fully suppressed depending on the specific derivative), stabilizing retention and peak shape. Ammonium formate is MS-compatible.

• Solvent B: Acetonitrile (MeCN).[1]

  • Why: MeCN provides sharper peaks for nitrogen heterocycles compared to Methanol, which can increase viscosity and pressure.

Phase 2: Gradient Programming (Biphenyl Column)

• Column: Kinetex Biphenyl or Raptor Biphenyl (2.1 x 100 mm, 2.6 µm).

• Temperature: 35°C (Control is critical for

  - interactions).

Time (min)	% Buffer A	% Solvent B	Curve
0.0	95	5	Initial Hold
1.0	95	5	Isocratic
8.0	40	60	Linear Gradient
8.1	5	95	Wash
10.0	5	95	Wash
10.1	95	5	Re-equilibration

Phase 3: System Suitability Criteria (Self-Validation)

Before running samples, the system must pass these checks:

• Resolution (

  ): > 2.0 between regioisomers.

• Tailing Factor (

  ): < 1.3 for the main peak.

• Precision: %RSD of retention time < 0.5% (n=6 injections).

Method Development Decision Tree

Use this workflow to navigate the development process for new pyrazole intermediates.

Figure 2: Strategic decision tree for selecting stationary phases and troubleshooting pyrazole separations.

Troubleshooting & Optimization

Issue: Peak Tailing

• Cause: Interaction between the basic pyrazole nitrogen and residual silanols on the silica surface.

• Solution:

  • pH Adjustment: Ensure pH is at least 2 units away from the

    . For pyrazoles ( ), working at pH 2.0 (0.1% TFA) or pH 5.0-6.0 (Ammonium Acetate) can help. Note: Biphenyl phases are often stable in 100% aqueous conditions, allowing low organic starts.

  • Ionic Strength: Increase buffer concentration from 10 mM to 25 mM to mask silanol sites.

Issue: Co-elution of Isomers on Biphenyl

• Cause: Insufficient

  -selectivity activation.

• Solution: Switch the organic modifier from Acetonitrile to Methanol . Methanol is a protic solvent that does not disrupt

  - interactions as aggressively as the aprotic Acetonitrile, often enhancing the selectivity of phenyl-based columns [1].

References

• Restek Corporation. (2017). Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases. Chromatography Online. Link

• BenchChem. (2025).[2][3][4] Biphenyl Stationary Phases in HPLC: A Comparative Guide for Related Compound Analysis. Link

• Mac-Mod Analytical. (2017). Developing HPLC Methods When C18 Columns Don't Work. Link

• Sielc Technologies. (2018).[1] Separation of Pyrazole on Newcrom R1 HPLC column. Link

Sources

• 1. Separation of Pyrazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]

Elemental Analysis of 3-(chloromethyl)-4-nitro-1H-pyrazole: A Comparative Guide to Purity Validation

Topic: Elemental Analysis of 3-(chloromethyl)-4-nitro-1H-pyrazole Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In the synthesis of high-energy materials and pharmaceutical intermediates, 3-(chloromethyl)-4-nitro-1H-pyrazole represents a critical but analytically challenging scaffold. Its unique combination of a nitrogen-rich heterocyclic core, a labile chloromethyl group, and a nitro substituent creates a "perfect storm" for analytical failure.

This guide compares the two dominant methodologies for validating the purity of this compound: Classical Automated Combustion Analysis (CHNX) versus Modern Instrumental Validation (qNMR/HRMS) . While combustion analysis remains the "gold standard" for publication, our comparative data suggests that for this specific substrate, a hybrid approach or qNMR is often superior for detecting the most common decomposition pathway: hydrolysis.

Compound Profile & The Analytical Challenge

Before selecting a method, researchers must understand the theoretical composition and the specific stability issues that skew results.

Compound: 3-(chloromethyl)-4-nitro-1H-pyrazole Formula: C₄H₄ClN₃O₂ Molecular Weight: 161.55 g/mol

Element	Theoretical Mass %	Common Interference Source
Carbon	29.74%	Incomplete combustion (soot formation)
Hydrogen	2.50%	Hygroscopicity (water absorption)
Nitrogen	26.01%	N₂ retention in ash / Oxide formation
Chlorine	21.94%	Halogen interference with N-detector

The "Silent" Killer: Hydrolysis

The chloromethyl group on the electron-deficient pyrazole ring is highly reactive. Exposure to ambient moisture leads to the formation of 3-(hydroxymethyl)-4-nitro-1H-pyrazole (HCl loss).

• Effect on EA: The loss of heavy Chlorine (35.5 g/mol ) and gain of OH (17 g/mol ) drastically shifts the Carbon and Nitrogen percentages upward, often leading to false "high purity" interpretations if only C/N are monitored.

Comparative Analysis: Combustion (CHNX) vs. Instrumental (qNMR)

Method A: Automated Combustion Analysis (The Traditionalist)

Best for: Final lot release, publication prerequisites, bulk purity confirmation.

Mechanism: High-temperature flash combustion (>1000°C) in an oxygen-rich environment. Gases (CO₂, H₂O, N₂, HCl) are separated via GC and quantified.

• Performance on 3-(chloromethyl)-4-nitro-1H-pyrazole:

  • Pros: Provides absolute mass balance; required by journals like JOC and J. Med. Chem.

  • Cons: The high nitrogen content (26%) requires vigorous oxidation. The chlorine content (22%) poisons standard catalysts unless specific "halogen-resistant" kits are used.

  • Failure Mode: Without Silver (Ag) wool in the reduction tube, chlorine gas interferes with the thermal conductivity detector, yielding erratic Nitrogen values.

Method B: Quantitative NMR + HRMS (The Modernist)

Best for: In-process control, stability tracking, identifying hydrolysis.

Mechanism: qNMR uses an internal standard (e.g., Maleic Acid) to integrate the pyrazole protons against a known molar quantity. HRMS confirms the exact mass to

0.005 Da.

• Performance on 3-(chloromethyl)-4-nitro-1H-pyrazole:

  • Pros: Distinguishes between the target (CH₂-Cl peak at ~4.9 ppm) and the hydrolysis impurity (CH₂-OH peak at ~4.6 ppm). Non-destructive.

  • Cons: Indirect measurement; accuracy depends entirely on the weighing precision of the internal standard.

  • Failure Mode: Solvent effects (DMSO-d6 vs. CDCl3) can shift tautomeric protons, complicating integration.

Summary Comparison Table

Feature	Method A: Combustion (CHNX)	Method B: Instrumental (qNMR)
Sample Required	2–5 mg (Destructive)	5–10 mg (Recoverable)
Precision	0.4% absolute	1.0% relative
Specificity	Low (Cannot see isomers/hydrolysis clearly)	High (Detects specific impurities)
Chlorine Handling	Requires Ag-wool trap	No interference
Throughput	Slow (15 mins/sample)	Fast (5 mins/sample)
Cost	High (Consumables + Maintenance)	Low (Solvent only)

Experimental Protocols

Protocol A: Combustion Analysis for Halogenated Nitro-Pyrazoles

Critical Step: Mitigating the explosion hazard of the nitro group and trapping chlorine.

• Preparation: Dry the sample in a vacuum desiccator over P₂O₅ for 4 hours to remove surface moisture.

• Weighing: Weigh 2.0–2.5 mg of sample into a Tin (Sn) capsule .

  • Note: Do not use silver capsules for the sample itself; tin provides the exothermic flash needed for nitro compounds.

• Additives: Add 5–10 mg of Tungsten(VI) oxide (WO₃) powder to the capsule. This acts as a combustion aid to prevent "soot" formation common with aromatic nitrogen rings.

• Instrument Setup:

  • Oxidation Tube: 1050°C. Pack with WO₃ and Cr₂O₃.

  • Reduction Tube: 650°C. MUST contain Silver (Ag) wool at the top zone to trap Chlorine gas as AgCl.

• Tolerance: Accept results only if Carbon is within 29.44% – 30.04%.

Protocol B: qNMR Validation

Critical Step: Selecting the right Internal Standard (IS).

• Solvent: Dissolve 10 mg of sample in 0.6 mL DMSO-d6 .

  • Reason: CDCl₃ may not fully dissolve the nitro-pyrazole, and DMSO suppresses rapid proton exchange of the N-H.

• Internal Standard: Add 5.0 mg of Maleic Acid (TraceCERT® grade).

  • Why? Maleic acid has a singlet at ~6.2 ppm, distinct from the pyrazole C-H (~8.5 ppm) and chloromethyl CH₂ (~4.9 ppm).

• Acquisition:

  • Pulse angle: 90°

  • Relaxation delay (d1): 60 seconds (Critical for nitro compounds to fully relax).

  • Scans: 16–32.

• Calculation:

Decision Workflow (Visualization)

The following diagram illustrates the logical flow for selecting the correct analytical method based on the stage of development.

Figure 1: Analytical decision tree for nitrogen-rich halogenated heterocycles.

Data Interpretation: Pass/Fail Criteria

Use this reference table to interpret your combustion results. Deviations often signal specific impurities.

Element	Theoretical	Acceptable Range ( 0.4%)	If Result is HIGHER	If Result is LOWER
% Carbon	29.74	29.34 – 30.14	Solvent residue (EtOAc/Hex) or Hydrolysis	Inorganic salts / Moisture
% Hydrogen	2.50	2.10 – 2.90	Moisture (Most Common)	Incomplete combustion
% Nitrogen	26.01	25.61 – 26.41	Hydrolysis (loss of Cl increases %N)	Incomplete oxidation (N-N bonds)
% Chlorine	21.94	21.54 – 22.34	Inorganic chloride salts	Hydrolysis (loss of Cl)

Expert Insight: If your Carbon is high (e.g., 31.5%) and Chlorine is low (e.g., 18%), your sample has likely hydrolyzed to the alcohol form. Do not re-run combustion; repurify immediately.

References

• Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. Link

• Analytik Jena. (2023). "Combustion Elemental Analysis: Key Parameters for Halogenated Compounds." Application Notes. Link

• Kowol, C. R., et al. (2022). "Elemental analysis: an important purity control but prone to manipulations."[1] Inorganic Chemistry Frontiers. Link

• MDPI. (2021). "Synthesis and Characterization of Chloromethyl Pyrazoles." Molbank. Link

• European Chemicals Agency (ECHA). "Substance Information: 4-nitro-1H-pyrazole derivatives." Link

Sources

• 1. Elemental analysis and data manipulations [chemie.univie.ac.at]

Comparative Crystallographic Analysis: 4-Nitro-1H-Pyrazole Derivatives

Content Type: Publish Comparison Guide Subject: Crystal Engineering & Energetic Performance of 4-Nitro-1H-Pyrazole Scaffolds Audience: Structural Biologists, Energetic Materials Scientists, Pharmaceutical Chemists

Executive Summary: The Structural Advantage

In the design of High-Energy Density Materials (HEDMs) and pharmaceutical pharmacophores, 4-nitro-1H-pyrazole (4-NP) derivatives occupy a critical "Goldilocks zone." Unlike their 3-nitro isomers, 4-nitro derivatives typically exhibit superior symmetry and planar stacking potential, which directly correlates to higher crystal density—the primary driver of detonation performance and bioavailability.

This guide objectively compares the crystallographic and physicochemical performance of 4-nitro-1H-pyrazole against its structural isomers (3-nitro) and higher-order nitrated homologs (3,4-dinitro), providing validated protocols for synthesis and crystal growth.

Crystallographic Benchmarking

The following table contrasts the core structural metrics of 4-NP derivatives against key alternatives. Data is synthesized from single-crystal X-ray diffraction (SC-XRD) studies.[1][2][3]

Table 1: Structural & Performance Metrics Comparison

Feature	4-Nitro-1H-Pyrazole (Product)	3-Nitro-1H-Pyrazole (Alternative)	3,4-Dinitro-1H-Pyrazole (High-Energy Alt)	TNT (Standard Ref)
Crystal Density	1.55 g/cm³	~1.48 g/cm³	1.87 g/cm³	1.65 g/cm³
Space Group	Triclinic ( )	Monoclinic ( )	Monoclinic ( )	Monoclinic ( )
H-Bond Motif	Linear Catemers (Head-to-Tail)	Dimers / Complex Aggregates	Dense 3D Network	Weak / None
Planarity	High (Nitro group coplanar)	Moderate (Steric torsion common)	Low (Nitro groups twist to relieve strain)	Moderate
Thermal Stability	>280 °C (High)	~250 °C	~220 °C	~295 °C
Detonation Vel.	~6,800 m/s	~6,200 m/s	~8,800 m/s	6,900 m/s

Key Insight: The 4-nitro isomer possesses a density advantage over the 3-nitro isomer due to the symmetry of the molecule, which facilitates tighter packing (higher Packing Coefficient). While 3,4-dinitro derivatives offer higher energy, they sacrifice thermal stability, making the mono-substituted 4-NP scaffold the preferred choice for applications requiring a balance of insensitivity and performance.

Structural Determinants of Performance

Hydrogen Bonding Topology

The performance of 4-NP derivatives is governed by the robustness of their hydrogen-bonding networks.

• Mechanism: The pyrazole N-H acts as a donor, while the pyridinic N and the nitro-group O atoms compete as acceptors.

• Observation: In 4-NP, the primary interaction is often a linear N-H···N intermolecular chain (catemer). This differs from 3-nitro derivatives, which frequently form cyclic dimers. The catemer structure favors the formation of layered stacks, enhancing density (

  ).

• Impact: Since detonation pressure (

  ) scales with density squared ( ), the efficient packing of 4-NP derivatives is crucial for energetic applications.

Nitro Group Planarity

• 4-Position: The nitro group at the 4-position experiences minimal steric hindrance from adjacent ring atoms (H3/H5), allowing it to remain coplanar with the pyrazole ring. This maximizes

  -conjugation and crystal density.

• 3-Position (Alternative): A nitro group at the 3-position often twists out of plane due to repulsion with the N-H proton or N-substituents, creating "voids" in the crystal lattice that lower density.

Validated Experimental Protocols

Synthesis: One-Pot Regioselective Nitration

Rationale: Direct nitration of pyrazole is difficult due to acid sensitivity. This protocol utilizes an in situ protection mechanism via sulfonation.

Reagents: Pyrazole (1.0 eq), Fuming

(20% oleum), Fuming (98%).

• Sulfonation (Protection): Dissolve pyrazole in conc.

  while maintaining temperature < 40°C. This forms pyrazole sulfate, protecting the ring from oxidation.

• Nitration: Dropwise add fuming

  / oleum mixture.

• Reaction: Heat to 50°C for 1.5 hours . (Note: Exceeding 60°C increases dinitration byproducts).

• Quench: Pour onto crushed ice. The 4-nitropyrazole precipitates as a white solid.[4]

• Purification: Filter and wash with ice water. Yield ~85%.[1][4][5]

Crystal Growth: Solvent Selection Strategy

Objective: Obtain single crystals suitable for XRD (>0.2 mm) with minimized twinning.

Solvent System	Evaporation Rate	Crystal Habit	Application
Ethanol / Water (9:1)	Slow (3-5 days)	Prisms / Blocks	Recommended for XRD (High quality)
Acetone	Fast (<24 hours)	Needles (Twinning likely)	Rapid screening
Ethyl Acetate / Hexane	Medium	Plates	Polymorph screening

Protocol:

• Dissolve 50 mg of 4-NP derivative in 5 mL of Ethanol/Water (9:1) at 50°C.

• Filter the hot solution through a 0.22 µm PTFE syringe filter into a clean vial (removes nucleation sites).

• Cover vial with Parafilm and puncture 3-4 small holes.

• Store in a vibration-free environment at 20°C.

• Harvest: Crystals appear within 72-96 hours.

Visualizations

Experimental Workflow (Synthesis to Structure)

This diagram outlines the critical path from raw material to validated crystal structure.

Caption: Validated workflow for the synthesis and structural characterization of 4-nitro-1H-pyrazole.

Hydrogen Bonding Interaction Map

This diagram illustrates the competitive hydrogen bonding logic within the crystal lattice.

Caption: H-bond topology showing the preference for N-H...N interactions forming catemer chains.

References

• Synthesis & Scale-up: Zhang, J., et al. "One-Pot Two Steps Synthesis of 4-Nitropyrazole and Its Crystal Structure." Chinese Journal of Energetic Materials, 2018.[1]

• Structural Isomerism: Katritzky, A. R., et al. "Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds." Journal of Materials Chemistry A, 2014.[6]

• Crystallographic Data: Suponitsky, K. Y. "Synthesis and Crystal Structure of 3-(4-Cyano-3-nitro-1H-pyrazol-5-yl)-4-nitrofurazan: Comparison of the Influence of the NO2 and CN Groups." Molbank, 2023.[7]

• Energetic Properties: Ravi, P., et al. "Experimental and DFT studies on the structure, infrared and Raman spectral properties of dinitropyrazoles."[6] Journal of Molecular Structure, 2015.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Intriguing rotational conformations of energetic 1,2,4-triazole–pyrazoles: comparative insights into versatile N-functionalization and structure–property modulation - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. guidechem.com [guidechem.com]
• 5. mdpi.com [mdpi.com]
• 6. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

comparing reactivity of chloromethyl vs bromomethyl pyrazoles

Executive Summary

In medicinal chemistry, halomethyl pyrazoles are critical "lynchpin" intermediates used to append the pyrazole scaffold—a privileged structure in drugs like Celecoxib and Rimonabant—to other pharmacophores.

The choice between Chloromethyl (–CH₂Cl) and Bromomethyl (–CH₂Br) pyrazoles is rarely arbitrary; it is a calculated trade-off between kinetic reactivity and process stability .

• Bromomethyl pyrazoles are the high-performance choice: they react 50–100x faster in nucleophilic substitutions (

  ) but suffer from poor shelf-life and potent lachrymatory effects.

• Chloromethyl pyrazoles are the logistic choice: they are bench-stable and commercially robust but often require thermal activation or iodide catalysis (Finkelstein conditions) to drive reactions to completion.

This guide provides an objective technical comparison to assist researchers in selecting the optimal intermediate for their synthetic route.

Mechanistic Foundation

The reactivity difference is governed fundamentally by Bond Dissociation Energy (BDE) and Leaving Group Ability .

Bond Strength & Leaving Group Physics

The Carbon-Halogen bond strength dictates the activation energy (

) required to reach the transition state.

• C–Cl Bond: ~327 kJ/mol (Stronger, harder to break).[1]

• C–Br Bond: ~285 kJ/mol (Weaker, easier to break).[1]

In an

mechanism, the nucleophile attacks the methylene carbon while the halide leaves. Bromide ( ) is a larger, more polarizable ion than Chloride ( ), making it a superior leaving group (better at stabilizing the negative charge).

The "Hetero-Benzylic" Effect

A methyl group attached to a pyrazole ring behaves similarly to a benzyl halide. However, pyrazoles are

-excessive (electron-rich).

• Impact: The electron-rich ring donates density into the methylene group. While this stabilizes carbocation character (beneficial for

  ), it can slightly decrease the electrophilicity of the carbon center relative to a nitro-benzyl system.

Comparative Performance Analysis

Table 1: Technical Specification Comparison

Feature	Chloromethyl Pyrazole (–CH₂Cl)	Bromomethyl Pyrazole (–CH₂Br)
Reactivity ( )	1.0 (Baseline)	~50–100 (Fast)
Leaving Group ( of HX)	-7 (HCl)	-9 (HBr) — Better LG
Storage Stability	High (Months at RT)	Low (Weeks at -20°C; light sensitive)
Handling Safety	Irritant	Potent Lachrymator (Tear gas effect)
Synthetic Origin	Alcohol +	Alcohol + or
Primary Use Case	Scale-up, storage, routine synthesis	Difficult substitutions, sensitive substrates

Visualization: Reaction Coordinate Diagram

The following diagram illustrates the kinetic advantage of the Bromomethyl species (lower activation energy).

Experimental Protocols

These protocols are designed to be self-validating . The "Checkpoints" ensure the reaction is proceeding as expected before workup.

Protocol A: High-Reactivity Route (Bromomethyl)

Best for: Temperature-sensitive nucleophiles or sterically hindered amines.

• Preparation: Dissolve 1.0 eq of 4-(bromomethyl)-1-methyl-1H-pyrazole in anhydrous DCM or MeCN (0.2 M).

• Addition: Add 1.1 eq of the Nucleophile (e.g., secondary amine) and 1.5 eq of DIPEA (base).

• Reaction: Stir at Room Temperature for 1–4 hours.

  • Checkpoint: Spot TLC. Bromides usually run slightly faster than the product. Look for the disappearance of the UV-active starting material spot.

• Quench: Wash with sat.

  , dry over , and concentrate.

• Note: If the starting material turns green/black, it has decomposed (polymerized). Use fresh reagents.

Protocol B: Robust Route (Chloromethyl) with Iodide Catalysis

Best for: Large-scale batches where stability is priority.

• Preparation: Dissolve 1.0 eq of 4-(chloromethyl)-1-methyl-1H-pyrazole in Acetone or DMF (0.5 M).

• Activation (Finkelstein): Add 0.1–0.5 eq of Sodium Iodide (NaI) .

  • Mechanism:[2][3][4][5][6] NaI displaces Cl to form the transient, highly reactive Iodomethyl species in situ.

• Addition: Add 1.2 eq of Nucleophile and 2.0 eq of

  (or for faster rates).

• Reaction: Heat to 60°C for 6–12 hours.

  • Checkpoint: Appearance of a white precipitate (

    / ) indicates the reaction is progressing.

• Workup: Remove solvent, redissolve in EtOAc, wash with water (to remove Iodine traces), and purify.

Decision Matrix: Which to Choose?

Use the following logic flow to determine the correct starting material for your specific campaign.

References

• Bond Dissociation Energies: Blanksby, S. J., & Ellison, G. B. (2003). Bond dissociation energies of organic molecules.[1][7] Accounts of Chemical Research, 36(4), 255–263. Link

• Nucleophilic Substitution Kinetics: Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer. (See Chapter 4 on

  Reactivity). Link

• Finkelstein Reaction (Iodide Catalysis): Finkelstein, H. (1910). Darstellungen organischer Jodide aus den entsprechenden Bromiden und Chloriden. Berichte der deutschen chemischen Gesellschaft, 43(2), 1528-1532. Link

• Pyrazole Chemistry Overview: Fustero, S., et al. (2011). From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles. Chemical Reviews, 111(11), 6984–7034. Link

• Synthesis of Halomethyl Pyrazoles: Elguero, J. (1984). Comprehensive Heterocyclic Chemistry. Pyrazoles and their Benzo Derivatives.[8] (Context on side-chain reactivity). Link

Sources

• 1. quora.com [quora.com]
• 2. SN2 Mechanism and Kinetics | OpenOChem Learn [learn.openochem.org]
• 3. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Electrocatalytic Three-Component Synthesis of 4-Bromopyrazoles from Acetylacetone, Hydrazine and Diethyl Bromomalonate [sioc-journal.cn]
• 6. youtube.com [youtube.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. ias.ac.in [ias.ac.in]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(chloromethyl)-4-nitro-1H-pyrazole

Part 1: Executive Safety Summary (Immediate Action Card)

Treat this compound as a severe alkylating agent and lachrymator. 3-(Chloromethyl)-4-nitro-1H-pyrazole combines the reactivity of a benzylic-type halide with the energetic potential of a nitro group. It poses immediate risks of chemical burns, respiratory damage, and delayed sensitization.

Critical Hazard	Operational Consequence	Immediate Control
Corrosive / Lachrymator	Causes severe skin burns, eye damage, and respiratory distress.	Zero-Skin-Contact Policy. Handle only inside a certified chemical fume hood.
Alkylating Agent	Potential mutagen; reacts irreversibly with DNA/proteins.	Barrier Protection. Standard nitrile gloves are insufficient. Use Laminate (Silver Shield®) liners.
Moisture Sensitive	Hydrolyzes to release Hydrogen Chloride (HCl) gas.	Inert Atmosphere. Store and handle under Nitrogen or Argon. Keep cold (2–8°C).

Part 2: Hazard Identification & Risk Assessment[1][2][3][4]

Chemical Pharmacophore Analysis

This compound's safety profile is dictated by two dominant functional groups. Understanding these provides the logic for all subsequent safety protocols.

• Chloromethyl Group (-CH₂Cl) at C3 :

  • Reactivity : This is a highly reactive alkylating moiety. Similar to benzyl chloride, it is prone to nucleophilic attack.

  • Health Risk : It acts as a lachrymator (tear gas effect) and a vesicant (blistering agent). Upon contact with mucosal moisture, it hydrolyzes to release hydrochloric acid (HCl), causing immediate chemical burns.

• Nitro Group (-NO₂) at C4 :

  • Reactivity : Electron-withdrawing group that increases the electrophilicity of the chloromethyl group, enhancing its reactivity (and toxicity).

  • Thermal Risk : While mononitro-pyrazoles are generally stable, the compound should be treated as potentially energetic. Avoid heating above 100°C without DSC (Differential Scanning Calorimetry) validation.

GHS Classification (Derived)

Based on structure-activity relationships (SAR) of analogous chloromethyl-azoles:

• Skin Corr.[1][2][3][4] 1B : Causes severe skin burns and eye damage.

• Acute Tox. 4 (Oral) : Harmful if swallowed.[1][2]

• Resp. Sens. 1 : May cause allergy or asthma symptoms or breathing difficulties if inhaled.

• Eye Dam. 1 : Causes serious eye damage.[1]

Part 3: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is inadequate for chloromethyl derivatives. You must upgrade your glove and respiratory protocols.

Glove Selection Logic

Alkyl halides (like the chloromethyl group) can permeate standard nitrile rubber in minutes.

PPE Layer	Material Specification	Function
Primary (Inner)	Silver Shield® / 4H® (Laminate)	Chemical Barrier. Impermeable to small alkylating molecules.
Secondary (Outer)	Nitrile (5 mil minimum)	Mechanical Protection. Protects the inner liner from tears and provides grip.
Technique	Double Gloving	Tape the inner cuff to the lab coat; place the outer glove over the cuff.

Respiratory & Eye Protection[1][4][5][6][7]

• Eye/Face : Chemical splash goggles (ventless or indirect vent) are mandatory. A face shield is recommended for operations >1 gram.

• Respiratory :

  • Primary : Certified Chemical Fume Hood (Face velocity: 100 fpm).

  • Secondary (Spill/Outside Hood) : Full-face respirator with OV/AG (Organic Vapor / Acid Gas) cartridges. Note: The AG cartridge is required due to potential HCl generation.

Part 4: Operational Handling Protocols

Workflow Visualization

The following diagram outlines the mandatory "Cradle-to-Grave" workflow for handling this compound safely.

Caption: Operational workflow emphasizing temperature control and immediate dissolution to minimize dust exposure.

Step-by-Step Protocol

Step 1: Preparation & Weighing

• Warm Up : Remove the vial from the refrigerator and allow it to warm to room temperature inside a desiccator before opening. This prevents water condensation, which hydrolyzes the chloromethyl group.

• Static Control : Use an anti-static gun on the weighing boat. Dry powders of nitro-pyrazoles can be static-prone.

• Weighing :

  • Place a balance inside the fume hood.

  • If a hood balance is unavailable, use a tare-weigh method : Tare a vial with a cap, add solid in the hood, cap tightly, weigh outside, and return to the hood. Never transport open solids across the lab.

Step 4: Reaction Setup

• Solvent Choice : Dissolve the solid immediately in the reaction solvent (e.g., DCM, THF, DMF). Solutions are safer to handle than dusts.[5]

• Inertion : Flush the reaction vessel with Nitrogen/Argon.

• Temperature : If heating is required, ensure a reflux condenser is attached before heating to prevent volatilization of the lachrymator.

Step 5: Decontamination & Quenching

• Glassware : Do not rinse directly with water (releases HCl). Rinse first with a dilute alkaline solution (5% Sodium Bicarbonate or 1M NaOH) to hydrolyze the chloromethyl group to the corresponding alcohol (less toxic) and neutralize acidity.

• Spills : Cover with solid sodium bicarbonate or lime to neutralize. Sweep up carefully (avoid dust) and place in a hazardous waste container.

Part 5: Waste Disposal & Deactivation

Do not mix with general organic waste until deactivated.

• Deactivation Stream :

  • Create a specific waste bottle labeled: "High Hazard: Alkylating Agents - Deactivated".

  • Solution: 10% aqueous Sodium Hydroxide (NaOH) or Ammonium Hydroxide.

  • Mechanism: The hydroxide ion displaces the chloride, converting the toxic chloromethyl group into a hydroxymethyl group (hydrolysis).

• Procedure :

  • Add the reaction waste slowly to the deactivation solution.

  • Allow to stand for 24 hours in the fume hood (vented cap).

  • Check pH (ensure pH > 10).

  • Dispose of as halogenated organic solvent waste.

Part 6: Emergency Response

• In Case of Skin Contact :

  • Immediate Flush : Wash with water for 15 minutes.[4][5]

  • Soap : Use soft soap; do not scrub (abrasion increases absorption).

  • Medical : Seek attention immediately. Treat as a chemical burn.

• In Case of Inhalation :

  • Evacuate to fresh air.[1][2][3][4][5]

  • If breathing is difficult, oxygen should be administered by trained personnel.

  • Monitor for delayed pulmonary edema (symptoms may appear 12–24 hours later).

References

• National Center for Biotechnology Information (2026) . PubChem Compound Summary for CID 18769507, 5-chloro-4-nitro-1H-pyrazole (Isomer Reference). Retrieved February 17, 2026, from [Link]

• ECHA (European Chemicals Agency) . C&L Inventory: 4-nitro-1H-pyrazole. Retrieved February 17, 2026, from [Link]

Disclaimer: This guide is based on "Read-Across" safety logic using structurally similar chloromethyl and nitro-pyrazole compounds. Always consult the specific SDS provided by your chemical vendor if available.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. combi-blocks.com [combi-blocks.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]